trans-3,4-Pyrrolidinediyldimethanol hydrochloride

Core Science & Biosynthesis

An In-Depth Technical Guide to trans-3,4-Pyrrolidinediyldimethanol Hydrochloride: Structure, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrrolidine ring is a cornerstone of medicinal chemistry, forming the structural core of numerous natural products and FDA-approved pharmaceuticals.[1][2][3] Its prevalence stems from its favorable physicochemical properties, including improved aqueous solubility and the ability to serve as both a hydrogen bond donor and acceptor.[3] Within this class of compounds, chiral-substituted pyrrolidines are of particular importance due to their ability to impart specific three-dimensional conformations crucial for selective interactions with biological targets.[4] This guide provides a comprehensive technical overview of trans-3,4-Pyrrolidinediyldimethanol hydrochloride, a C2-symmetric chiral building block with significant potential in asymmetric synthesis and drug discovery.

This molecule, with the CAS Number 1609409-08-6, possesses a defined stereochemistry, specifically ((3S,4S)-pyrrolidine-3,4-diyl)dimethanol hydrochloride.[5] The trans orientation of the two hydroxymethyl groups on the pyrrolidine ring creates a C2-symmetric scaffold. Such symmetry is highly valuable in the design of chiral ligands for asymmetric catalysis, as it can simplify the catalytic cycle and lead to high enantioselectivities.[6] Furthermore, the diol functionality offers versatile handles for further chemical modification, making this compound an attractive starting material for the synthesis of more complex molecules.

This guide will delve into the detailed structure of trans-3,4-Pyrrolidinediyldimethanol hydrochloride, propose a robust synthetic strategy based on established methodologies, and explore its potential applications in the fields of asymmetric catalysis and pharmaceutical development.

Chemical Structure and Properties

The fundamental identity of trans-3,4-Pyrrolidinediyldimethanol hydrochloride is defined by its unique three-dimensional arrangement of atoms.

IUPAC Name: ((3S,4S)-pyrrolidine-3,4-diyl)dimethanol hydrochloride[5]

Synonyms:trans-3,4-bis(hydroxymethyl)pyrrolidine hydrochloride

Molecular Structure

The structure consists of a five-membered saturated nitrogen heterocycle, the pyrrolidine ring. Two hydroxymethyl (-CH₂OH) substituents are attached to carbons 3 and 4 of this ring. The designation "trans" indicates that these two substituents are on opposite sides of the plane of the ring. The specific enantiomer is denoted by the (3S,4S) configuration. The molecule is supplied as its hydrochloride salt, where the pyrrolidine nitrogen is protonated.

Figure 1: 2D representation of the chemical structure of (3S,4S)-3,4-Pyrrolidinediyldimethanol hydrochloride, highlighting the trans configuration of the hydroxymethyl groups.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a compound is essential for its application in research and development. While experimental data for trans-3,4-Pyrrolidinediyldimethanol hydrochloride is not extensively available in the public domain, the following table summarizes the known and predicted properties.

Property	Value	Source
CAS Number	1609409-08-6	[5]
Molecular Formula	C₆H₁₃NO₂ · HCl	[5]
Molecular Weight	167.64 g/mol	[5]
Physical Form	Liquid	[5]
Melting Point	Not available
Boiling Point	Not available
Solubility	Expected to be soluble in water and polar organic solvents like methanol and ethanol.	Inferred from structure
pKa	The pKa of the protonated pyrrolidine nitrogen is predicted to be in the range of 10-11, similar to other secondary amines.	Inferred from related compounds

Synthesis of trans-3,4-Pyrrolidinediyldimethanol Hydrochloride

The stereoselective synthesis of polysubstituted pyrrolidines is a well-established area of organic chemistry.[7] For the synthesis of C2-symmetric trans-3,4-disubstituted pyrrolidines, a common and effective strategy involves starting from a readily available chiral precursor, a method known as chiral pool synthesis.[4] L-tartaric acid is an ideal starting material for the synthesis of (3S,4S)-pyrrolidine derivatives due to its inherent C2 symmetry and correct stereochemistry.

The following represents a plausible and robust synthetic route to trans-3,4-Pyrrolidinediyldimethanol hydrochloride, based on established methodologies for the synthesis of analogous compounds.[4]

Figure 2: Proposed synthetic workflow for trans-3,4-Pyrrolidinediyldimethanol hydrochloride starting from L-tartaric acid.

Representative Experimental Protocol

Step 1: Synthesis of (2R,3R)-dimethyl 2,3-dihydroxysuccinate

L-tartaric acid is first converted to its dimethyl ester. This can be achieved by refluxing L-tartaric acid in methanol with a catalytic amount of a strong acid, such as sulfuric acid.

Step 2: Protection of the Diol

The vicinal diol of the tartrate ester is then protected, for example, as an acetonide by reacting it with 2,2-dimethoxypropane in the presence of a catalytic amount of an acid like p-toluenesulfonic acid.

Step 3: Reduction of the Esters to a Diol

The two ester groups are reduced to primary alcohols using a strong reducing agent such as lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent like tetrahydrofuran (THF).

Step 4: Mesylation of the Diol

The resulting diol is then activated for nucleophilic substitution by converting the hydroxyl groups into good leaving groups. This is commonly achieved by reaction with methanesulfonyl chloride in the presence of a base like triethylamine.

Step 5: Cyclization with a Primary Amine

The dimesylate is then reacted with a primary amine, such as benzylamine, in a double nucleophilic substitution reaction to form the N-protected pyrrolidine ring. This step proceeds with inversion of configuration at both stereocenters, leading to the desired trans stereochemistry.

Step 6: Deprotection and Salt Formation

Finally, the protecting groups are removed. The benzyl group on the nitrogen can be removed by catalytic hydrogenation (e.g., using H₂ and Pd/C). The resulting free base is then treated with hydrochloric acid in a suitable solvent (e.g., diethyl ether or methanol) to afford the desired trans-3,4-Pyrrolidinediyldimethanol hydrochloride.

Characterization

Full characterization of a synthetic compound is paramount to confirm its identity and purity. While a complete set of experimental spectra for trans-3,4-Pyrrolidinediyldimethanol hydrochloride is not publicly available, a theoretical analysis of its expected NMR spectra can be provided based on its structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to be complex due to the overlapping signals of the pyrrolidine ring protons. Key expected signals include:

• Two multiplets in the region of 3.0-3.5 ppm corresponding to the four protons on the carbons bearing the hydroxymethyl groups (C3 and C4).

• A multiplet for the four protons on the carbons adjacent to the nitrogen (C2 and C5).

• A broad singlet for the protonated amine (N-H).

• A triplet for the hydroxyl protons, which may exchange with the solvent.

• A multiplet for the methylene protons of the hydroxymethyl groups.

¹³C NMR: The carbon NMR spectrum is expected to show four distinct signals for the pyrrolidine ring carbons and the hydroxymethyl carbons. Due to the C2 symmetry, only three signals would be expected for the pyrrolidine ring carbons.

Applications in Research and Development

The unique structural features of trans-3,4-Pyrrolidinediyldimethanol hydrochloride make it a valuable building block for various applications, particularly in asymmetric synthesis and medicinal chemistry.

Asymmetric Catalysis

Chiral C2-symmetric diols and their derivatives are widely used as ligands in asymmetric catalysis.[6] The trans-diol scaffold of the title compound can be readily modified to synthesize a variety of chiral ligands, such as diphosphines, which are effective in transition-metal-catalyzed asymmetric reactions like hydrogenation, hydroformylation, and allylic alkylation.

Figure 3: Logical workflow illustrating the use of trans-3,4-Pyrrolidinediyldimethanol as a precursor for chiral ligands in asymmetric catalysis.

The C2 symmetry of the resulting ligands can lead to a more ordered transition state in the catalytic cycle, which often translates to higher enantioselectivity in the final product.

Medicinal Chemistry and Drug Discovery

The pyrrolidine scaffold is a "privileged structure" in medicinal chemistry, meaning it is a molecular framework that is capable of binding to multiple biological targets.[1][2][3] The trans-3,4-disubstituted pattern is found in a number of biologically active compounds. For instance, derivatives of trans-3,4-diaminopyrrolidine are known to be potent inhibitors of dipeptidyl peptidase-4 (DPP-4), an important target for the treatment of type 2 diabetes.[4][8]

The diol functionality of trans-3,4-Pyrrolidinediyldimethanol hydrochloride can be converted to other functional groups, such as diamines, which are key for the biological activity of DPP-4 inhibitors. The defined stereochemistry of the starting material ensures the synthesis of the desired enantiomer of the final drug candidate, which is often crucial for its efficacy and safety.

Safety and Handling

Conclusion

trans-3,4-Pyrrolidinediyldimethanol hydrochloride is a valuable chiral building block with significant potential in asymmetric synthesis and drug discovery. Its C2-symmetric trans-diol scaffold, combined with the versatile pyrrolidine ring, makes it an attractive starting material for the synthesis of chiral ligands and biologically active molecules. While detailed experimental data for this specific compound is not widely published, its synthesis can be reliably achieved through established chiral pool strategies. The continued exploration of the chemistry and applications of this and related chiral pyrrolidines will undoubtedly lead to the development of new and innovative catalysts and therapeutics.

References

• Mukaiyama, T. (2004). Chiral Diamines in Asymmetric Synthesis. Chemical Reviews, 104(1), 1-3. [Link]

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• D'hooghe, M., & De Kimpe, N. (2006). The Chemistry of 3- and 4-Substituted Pyrrolidines. Aldrichimica Acta, 39(3), 67-80.
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• Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014). Analysis of the structural diversity, substitution patterns, and frequency of nitrogen heterocycles among U.S. FDA approved pharmaceuticals. Journal of medicinal chemistry, 57(24), 10257–10274. [Link]

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Architectural Mastery in Chiral Scaffolds: A Technical Guide to (3R,4R)-Pyrrolidine-3,4-diyldimethanol Hydrochloride

Prepared by: Senior Application Scientist, Medicinal Chemistry & Process Development

Executive Summary & Structural Significance

In the landscape of modern drug discovery, the transition from flat, sp2-hybridized molecules to complex, sp3-rich 3D architectures has become a fundamental strategy to improve target selectivity and clinical success rates. (3R,4R)-Pyrrolidine-3,4-diyldimethanol hydrochloride represents a privileged chiral building block in this paradigm.

Featuring a rigid pyrrolidine core with two precisely oriented hydroxymethyl vectors in a trans-(3R,4R) configuration, this molecule serves as a versatile precursor for synthesizing bipartite inhibitors. The hydrochloride salt form is specifically engineered to provide long-term bench stability, preventing the premature oxidation and degradation typically observed in free secondary amines. This guide dissects its physicochemical profile, mechanistic utility in drug design, and provides field-proven, self-validating protocols for its derivatization.

Physicochemical Profiling

Understanding the physical and chemical constraints of this scaffold is critical for successful downstream integration. The data below synthesizes the core properties of the trans-hydrochloride salt [1].

Property	Value / Description
Chemical Name	(3R,4R)-Pyrrolidine-3,4-diyldimethanol hydrochloride
CAS Registry Number	1609409-08-6 (HCl Salt) / 1446409-57-9 (Free Base)
Molecular Formula	C₆H₁₄ClNO₂ (C₆H₁₃NO₂ · HCl)
Molecular Weight	167.63 g/mol
Stereochemistry	trans-(3R,4R)
Hydrogen Bond Donors	3 (2 × Primary Hydroxyls, 1 × Protonated Amine)
Hydrogen Bond Acceptors	3 (2 × Hydroxyl Oxygens, 1 × Amine Nitrogen)
Physical State	Crystalline solid / powder
Storage Conditions	2–8°C, desiccated, protected from light

Mechanistic Role in Drug Design: Pathway Dissection

The spatial geometry of the (3R,4R) configuration forces the two hydroxymethyl groups into a trans diaxial/diequatorial equilibrium, providing a highly predictable dihedral angle. This makes it an exceptional pharmacophore for bridging adjacent binding pockets in target enzymes.

Case Study: DltA Enzyme Inhibition in Gram-Positive Bacteria

Gram-positive bacteria (e.g., Staphylococcus aureus) utilize the Dlt operon to incorporate D-alanine into lipoteichoic acids (LTA). This alanylation reduces the net negative charge of the bacterial cell wall, conferring resistance to host-derived cationic antimicrobial peptides (CAMPs) and antibiotics like daptomycin.

The enzyme DltA catalyzes the ATP-dependent activation of D-alanine to D-alanyl-AMP. Derivatives synthesized from (3R,4R)-pyrrolidine-3,4-diyldimethanol act as potent, conformationally locked mimics of this transition state [2]. The basic pyrrolidine nitrogen forms a critical salt bridge with acidic residues in the ATP-binding pocket, while the functionalized hydroxymethyl groups project into the D-alanine recognition site, effectively shutting down cell wall modification.

Fig 1: Mechanism of DltA enzyme inhibition by (3R,4R)-pyrrolidine derivatives in bacteria.

Experimental Workflows: A Self-Validating System

To utilize this building block in API synthesis, the secondary amine must typically be orthogonally protected before the diol can be functionalized. The following protocol outlines the chemoselective N-Boc protection of the hydrochloride salt.

Protocol: Chemoselective N-Boc Protection

Objective: Convert the bench-stable hydrochloride salt into an N-protected intermediate suitable for downstream O-alkylation or O-acylation, ensuring no over-reaction at the primary alcohols.

Causality & Rationale: The hydrochloride salt renders the amine non-nucleophilic, necessitating an in-situ neutralization step. We utilize N,N-Diisopropylethylamine (DIPEA) because its steric bulk prevents it from acting as a competing nucleophile. The reaction is initiated at 0°C to maximize the chemoselectivity of Di-tert-butyl dicarbonate (Boc₂O) toward the amine over the competing primary alcohols.

Step-by-Step Methodology:

• Solubilization: Suspend 1.0 equivalent of (3R,4R)-pyrrolidine-3,4-diyldimethanol HCl in a 9:1 mixture of anhydrous Dichloromethane (DCM) and Methanol (MeOH) to achieve a 0.1 M concentration.

  • Causality: The highly polar HCl salt is largely insoluble in pure DCM. The addition of 10% MeOH disrupts the crystal lattice, enabling a homogeneous reaction phase.

• Neutralization: Add 2.5 equivalents of DIPEA dropwise to the suspension at 0°C under an inert argon atmosphere. Stir for 15 minutes.

• Protection: Dissolve 1.05 equivalents of Boc₂O in a minimal volume of anhydrous DCM. Add this solution dropwise to the reaction mixture over 20 minutes at 0°C.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20–25°C). Stir for an additional 2 hours.

In-Process Validation Checkpoint (Self-Validating Step):

• Do not proceed to workup without validating conversion. Perform Thin-Layer Chromatography (TLC) using an eluent of 10% MeOH in DCM with 1% aqueous NH₄OH.

• Diagnostic Staining Logic: The starting material (Rf ~0.1) contains a free secondary amine and will stain deep purple with Ninhydrin. The target N-Boc product (Rf ~0.5) lacks the free N-H bond and will not stain readily with Ninhydrin at room temperature. However, exposing the same plate to a KMnO₄ stain will reveal the product as a bright yellow spot against a purple background (confirming the preservation of the diol moiety). This differential staining definitively proves chemoselective N-protection.

Workup & Isolation: 5. Quench the reaction by adding saturated aqueous NH₄Cl to neutralize excess DIPEA. 6. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). The N-Boc protected diol will partition into the organic layer, leaving the chloride salts in the aqueous phase. 7. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the intermediate.

Fig 2: Stepwise synthetic workflow for the N-protection and O-derivatization of the pyrrolidine core.

Conclusion

The (3R,4R)-pyrrolidine-3,4-diyldimethanol hydrochloride scaffold is a masterclass in structural pre-organization. By providing a chemically stable, stereochemically pure starting point, it allows medicinal chemists to rapidly explore complex 3D chemical space. Whether deployed as a transition-state mimic in antibacterial development [3] or as a rigid linker in kinase inhibitors, mastering the orthogonal functionalization of its amine and diol groups is essential for modern drug development.

References

• Molaid Chemical Database. "trans-Pyrrolidine-3,4-diyldimethanol hydrochloride - CAS 1609409-08-6". Molaid. Available at: [Link]

trans-3,4-bis(hydroxymethyl)pyrrolidine HCl applications

An In-Depth Technical Guide to trans-3,4-bis(hydroxymethyl)pyrrolidine HCl in Advanced Drug Delivery and Medicinal Chemistry

Executive Summary

As the landscape of targeted therapeutics evolves, the demand for highly tunable, stereospecific chemical scaffolds has surged. Among these, trans-3,4-bis(hydroxymethyl)pyrrolidine HCl (and its N-Boc protected derivatives) has emerged as a critical architectural hub. Unlike simple aliphatic amines, this five-membered nitrogen heterocycle offers a rigid, stereochemically defined core. Its trans geometry provides precise spatial separation of its hydroxyl groups, making it an ideal building block for two highly specialized applications: the synthesis of ionizable cationic lipids for Lipid Nanoparticle (LNP)-mediated RNA delivery[1], and the development of iminosugar-based glycosidase inhibitors[2].

This whitepaper dissects the physicochemical rationale behind this scaffold, provides validated formulation data, and outlines self-validating experimental protocols for its application in modern drug development.

Structural Rationale: The Power of the Trans Geometry

The selection of the trans-3,4-bis(hydroxymethyl)pyrrolidine scaffold is driven by its unique molecular geometry and acid-base chemistry.

• pKa Modulation : The pyrrolidine nitrogen possesses a highly tunable pKa (typically ~6.0–6.5 when alkylated). This allows the molecule to remain neutral at physiological pH (7.4) but rapidly protonate in the acidic environment of an endosome (pH 5.5–6.5)[3].

• Steric Packing Parameter : The trans configuration forces the two hydroxymethyl groups to project onto opposite faces of the pyrrolidine ring. When long-chain fatty acids (e.g., oleic or linoleic acid) are conjugated to these hydroxyls via esterification, the lipid tails are spatially segregated. This segregation dictates the lipid's "packing parameter." Upon protonation, the electrostatic repulsion at the headgroup combined with the splayed lipid tails forces the lipid to transition from a cylindrical bilayer-forming geometry to a cone-shaped geometry, inducing an inverted hexagonal (H_II) phase critical for membrane fusion.

Application I: Ionizable Cationic Lipids for RNA Interference (RNAi)

The most prominent modern application of trans-3,4-bis(hydroxymethyl)pyrrolidine is its use as the hydrophilic headgroup in ionizable lipids for siRNA and mRNA delivery. Specifically, lipids derived from this scaffold have been patented for the targeted delivery of KRAS-siRNA in oncology applications 4[1].

Mechanism of Endosomal Escape

When formulated into LNPs, the pyrrolidine-based lipid acts as a molecular switch. The diagram below illustrates the causality of the endosomal escape mechanism driven by the protonation of the pyrrolidine ring.

Figure 1: LNP Endosomal Escape Pathway driven by the pyrrolidine headgroup's pKa shift.

Formulation Data & Metrics

When benchmarked against industry-standard lipids (e.g., DLin-MC3-DMA), pyrrolidine-based lipids demonstrate exceptional encapsulation efficiencies and tight polydispersity indices (PDI) due to the rigid nature of the heterocycle[1].

Formulation Parameter	Pyrrolidine-Lipid LNP (KRAS siRNA)	Standard DLin-MC3-DMA LNP	Analytical Method
Z-Average Size (nm)	75 - 85 nm	80 - 95 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.12	< 0.15	DLS (Cumulant Analysis)
Zeta Potential (pH 7.4)	-2.0 to +2.0 mV	-1.5 to +1.5 mV	Electrophoretic Light Scattering
Encapsulation Efficiency	> 94%	~ 90%	RiboGreen Fluorescence Assay
Apparent pKa (TNS Assay)	6.2 - 6.4	6.44	TNS Fluorescence Shift

Application II: Iminosugar Scaffolds for Glycosidase Inhibition

Beyond lipid nanotechnology, the trans-3,4-bis(hydroxymethyl)pyrrolidine core is a classical pharmacophore in the design of iminosugars[2].

Oxocarbenium Mimicry

Glycosidases cleave carbohydrate bonds via an oxocarbenium ion transition state, which carries a partial positive charge. The pyrrolidine ring, when protonated at physiological pH, perfectly mimics this positive charge. Furthermore, the trans-hydroxymethyl groups mimic the spatial orientation of the hydroxyl groups on natural monosaccharides (such as glucose or mannose), allowing the scaffold to act as a potent, competitive inhibitor of the enzyme's active site.

Figure 2: Rational design workflow for pyrrolidine-based iminosugar therapeutics.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Causality is embedded into each step to explain why specific reagents and parameters are chosen.

Protocol 4.1: Synthesis of Pyrrolidine-Based Ionizable Lipid

Objective: Synthesize trans-1-methyl-3,4-bis(((Z)-octadeca-9-enoyloxy)methyl)pyrrolidine from the Boc-protected scaffold.

• Esterification : Dissolve 1.0 eq of tert-butyl trans-3,4-bis(hydroxymethyl)pyrrolidine-1-carboxylate[3] and 2.2 eq of oleic acid in anhydrous dichloromethane (DCM).

• Catalysis : Add 2.5 eq of EDC·HCl and 0.5 eq of DMAP.

  • Causality: EDC is chosen over DCC because its urea byproduct is water-soluble, allowing for clean removal during aqueous extraction. DMAP acts as a nucleophilic catalyst, essential for overcoming the steric hindrance of the neopentyl-like primary alcohols.

• In-Process QC (Self-Validation) : After 12 hours, perform TLC (Hexane/EtOAc 7:3). The disappearance of the starting material and the appearance of a single lipophilic spot (Rf ~0.8) confirms complete di-esterification.

• Deprotection : Treat the purified intermediate with 20% Trifluoroacetic Acid (TFA) in DCM for 2 hours to remove the Boc group, exposing the secondary amine.

• Reductive Amination : Dissolve the deprotected lipid in dichloroethane. Add 2.0 eq of aqueous formaldehyde (37%) followed by 2.5 eq of sodium triacetoxyborohydride (NaBH(OAc)3).

  • Causality: NaBH(OAc)3 is a mild reducing agent that selectively reduces the iminium ion intermediate without reducing the ester linkages of the lipid tails.

• Purification : Purify via silica gel chromatography (DCM/MeOH gradient) to yield the final ionizable lipid.

Protocol 4.2: Microfluidic Assembly of KRAS-siRNA LNPs

Objective: Formulate narrow-dispersity LNPs for in vivo RNAi applications.

• Lipid Phase Preparation : Dissolve the synthesized pyrrolidine-lipid, DSPC, Cholesterol, and PEG-Lipid in absolute ethanol at a molar ratio of 50:10:38.5:1.5.

• Aqueous Phase Preparation : Dissolve KRAS siRNA in 50 mM Citrate Buffer, pH 4.0.

  • Causality: At pH 4.0, the pyrrolidine nitrogen (pKa ~6.2) is fully protonated. This cationic state is mandatory for electrostatic complexation with the negatively charged phosphate backbone of the siRNA.

• Microfluidic Mixing : Inject the lipid phase and aqueous phase into a microfluidic staggered herringbone mixer at a flow rate ratio of 1:3 (Ethanol:Aqueous) and a total flow rate of 12 mL/min.

• In-Process QC (Self-Validation) : Immediately measure the crude LNP size via DLS. A Z-average of 70-90 nm with a PDI < 0.15 confirms successful self-assembly. If PDI > 0.2, the mixing kinetics are flawed; discard the batch and recalibrate pump flow rates.

• Buffer Exchange : Dialyze the mixture against 1X PBS (pH 7.4) for 24 hours using a 100 kDa MWCO cassette.

  • Causality: Dialysis removes the ethanol and raises the pH to 7.4. The pyrrolidine headgroup deprotonates, becoming neutral. This triggers the hydrophobic collapse of the lipid tails, locking the siRNA inside a stable, solid lipid nanoparticle ready for physiological administration.

References

• US Patent 2014/0044755A1 - Composition for Suppressing Expression of KRAS Gene. United States Patent and Trademark Office.
• WO2013065825A1 - Cationic Lipid and Lipid Nanoparticle Delivery Systems. World Intellectual Property Organization.
• US Patent 2013/0108685A1 - Cationic Lipid. United States Patent and Trademark Office.
• Pharmaffiliates - (2S,5S)-Bishydroxymethyl-(3R,4R)-bishydroxypyrrolidine as a Glycosidase Inhibitor.

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What is trans-3,4-Pyrrolidinediyldimethanol hydrochloride used for

Strategic Applications of trans-3,4-Pyrrolidinediyldimethanol Hydrochloride in Advanced Therapeutics: A Technical Guide

Executive Summary

In modern drug discovery and advanced delivery systems, the selection of highly tunable, stereospecific building blocks is critical. trans-3,4-Pyrrolidinediyldimethanol hydrochloride (CAS: 1609409-08-6), also known as trans-3,4-bis(hydroxymethyl)pyrrolidine hydrochloride, is a highly versatile bifunctional scaffold[1]. With a molecular weight of 167.63 (C6H14ClNO2), this compound provides an orthogonal functionalization platform: a secondary amine for pH-sensitive modulation or structural extension, and two trans-oriented hydroxymethyl groups for esterification, etherification, or cyclization[2].

This whitepaper details the two primary applications of this scaffold in contemporary therapeutics: the synthesis of pH-responsive cationic lipids for Lipid Nanoparticle (LNP) RNA delivery[3], and the construction of rigid hexahydropyrrolo[3,4-c]pyrrole cores for Autotaxin (ATX) inhibitors[4].

Structural Rationale & Causality: The Power of the trans-Pyrrolidine Scaffold

As a Senior Application Scientist, I emphasize that the selection of this specific isomer is not arbitrary; it is driven by strict geometric and thermodynamic requirements:

• Steric Relief via trans Geometry: The trans configuration ensures that when bulky substituents (such as long-chain fatty acids) are attached to the hydroxymethyl groups, steric clash is minimized. This allows the resulting lipid tails to pack efficiently within an LNP bilayer[5].

• pKa Modulation: The pyrrolidine ring's secondary nitrogen acts as a crucial proton sponge. When incorporated into a lipid, its pKa typically shifts to the 6.0–6.5 range. This is the exact thermodynamic sweet spot required for the lipid to remain neutral in the bloodstream (pH 7.4) but become rapidly protonated in the acidic environment of an maturing endosome (pH < 6.0), triggering endosomal escape[6].

Application I: Next-Generation Cationic Lipids for RNAi Delivery

The clinical success of siRNA and mRNA therapies relies entirely on the efficacy of their LNP delivery vehicles. trans-3,4-Pyrrolidinediyldimethanol is utilized to synthesize novel cationic lipids that facilitate the intracellular delivery of nucleic acids targeting challenging oncogenes, such as KRAS[6].

Mechanistic Insight

During LNP formulation, the lipid encapsulates the polyanionic RNA. Upon cellular endocytosis, the endosome undergoes acidification. The pyrrolidine nitrogen protonates, forming an ion pair with the anionic lipids of the endosomal membrane. This electrostatic interaction disrupts the membrane's lamellar phase, forming inverted hexagonal (H_II) phases that physically tear the endosome open, releasing the RNA payload into the cytosol[3].

Mechanism of endosomal escape mediated by pyrrolidine-based cationic lipids.

Experimental Protocol: Synthesis of Pyrrolidine-Based Cationic Lipids

Note: The hydrochloride salt must first be N-Boc protected using Boc2O and Et3N to prevent undesired N-acylation during the esterification phase.

• Reagent Assembly: Dissolve tert-butyl trans-3,4-bis(hydroxymethyl)pyrrolidine-1-carboxylate (156 mg, 0.674 mmol) in 6 mL of anhydrous dichloromethane (DCM)[6].

• Coupling Reaction: Add oleic acid (419 mg, 1.48 mmol), followed by water-soluble carbodiimide (WSCD, 297 mg, 1.55 mmol) and 4-dimethylaminopyridine (DMAP, 20.6 mg, 0.169 mmol)[6].

  • Causality Check: WSCD is specifically chosen over DCC because its urea byproduct is highly water-soluble. This self-validating step ensures that the highly lipophilic final lipid is not contaminated with difficult-to-remove urea derivatives, which would critically disrupt LNP phase behavior.

• Incubation: Stir the reaction mixture continuously at room temperature for 12–18 hours under an inert atmosphere[6].

• Aqueous Workup: Quench the reaction with a saturated sodium bicarbonate aqueous solution. Extract the organic phase with ethyl acetate. Wash the organic layer sequentially with water and saturated brine, then dry over anhydrous magnesium sulfate[6].

• Purification: Concentrate under reduced pressure and purify via silica gel column chromatography (gradient: hexane/chloroform 50/50 to 0/100) to yield the di-esterified intermediate (Compound VII-1)[6].

Application II: Bicyclic Core Formation for Autotaxin (ATX) Inhibitors

Autotaxin (ENPP2) is an extracellular enzyme responsible for converting lysophosphatidylcholine (LPC) into lysophosphatidic acid (LPA), a bioactive lipid driving fibrosis and tumor metastasis[4]. Inhibiting ATX requires rigid, highly specific pharmacophores. trans-3,4-Pyrrolidinediyldimethanol is the foundational building block for synthesizing hexahydropyrrolo[3,4-c]pyrrole derivatives—a fused bicyclic system that dramatically improves target binding affinity and metabolic stability[7].

Mechanistic Insight

The trans-diol is perfectly poised for a double S_N2 ring-closure. By converting the hydroxyls into excellent leaving groups (mesylates), a primary amine can execute a sequential nucleophilic attack, closing the second pyrrolidine ring. The resulting bicyclic geometry restricts conformational freedom, locking the molecule into the active conformation required to fit the ATX binding pocket[8].

Workflow for synthesizing hexahydropyrrolo[3,4-c]pyrrole cores via double SN2 displacement.

Experimental Protocol: Synthesis of the Bicyclic Core

• Mesylation (Activation): To a solution of (3R,4R)-tert-butyl 3,4-bis(hydroxymethyl)pyrrolidine-1-carboxylate (14.23 g, 61.5 mmol) and N,N-diisopropylethylamine (DIPEA, 47.7 g, 369 mmol) in 300 mL DCM at 0°C, add methanesulfonyl chloride (MsCl, 21.1 g, 185 mmol) dropwise[4].

  • Causality Check: The reaction is strictly maintained at 0°C to prevent the exothermic elimination of the mesylate, ensuring quantitative conversion to the bis-mesylate intermediate.

• Workup: After 90 minutes, wash the organic layer with water and 50% aqueous solutions to remove excess DIPEA salts, yielding the bis-mesylate[4].

• Cyclization: Dissolve the bis-mesylate (13.42 g, 34.6 mmol) in 200 mL of acetonitrile. Add potassium carbonate (K2CO3, 23.9 g, 173 mmol) and phenylmethanamine (benzylamine, 11.1 g, 104 mmol)[4].

  • Causality Check: Why run the cyclization at 95°C with K2CO3? The double S_N2 displacement must overcome a significant entropic barrier to form the strained fused bicyclic system. K2CO3 acts as a mild, non-nucleophilic base that neutralizes the generated methanesulfonic acid without competing for the electrophilic carbon centers.

• Completion: Heat the suspension to 95°C for 24 hours. Cool and partition between 10% ethyl acetate and an aqueous phase to isolate the protected hexahydropyrrolo[3,4-c]pyrrole core[4].

Quantitative Data Presentation

The following table summarizes the physicochemical properties and application targets of the central scaffold and its immediate derivatives.

Compound / Derivative	Therapeutic Application	Key Physicochemical Property	Target / Mechanism
trans-3,4-Pyrrolidinediyldimethanol HCl	Central Scaffold	MW: 167.63, Formula: C6H14ClNO2	Building block[1]
Compound VII-1 (Oleic Acid Ester)	LNP Formulation	ESI-MS m/z: 761 (M+H)+	KRAS siRNA Delivery[6]
Compound VII-2 (Linoleic Acid Ester)	LNP Formulation	ESI-MS m/z: 757 (M+H)+	Endosomal Escape[6]
Hexahydropyrrolo[3,4-c]pyrrole Core	ATX Inhibitor	Rigid bicyclic geometry	ENPP2 / Autotaxin[4]

References

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Precision Engineering in Drug Discovery: The Strategic Role of Chiral Pyrrolidine Building Blocks

As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently encounter the challenge of balancing molecular complexity with synthetic tractability. The industry's shift from flat, sp²-hybridized aromatics to 3D, sp³-enriched architectures has made scaffold selection a multidimensional optimization problem. At the forefront of this paradigm shift is the chiral pyrrolidine ring —a privileged, five-membered nitrogen heterocycle that serves as a cornerstone in contemporary medicinal chemistry.

This technical guide dissects the mechanistic rationale behind pyrrolidine integration, analyzes clinical validations, and provides a self-validating synthetic protocol for generating these highly functionalized building blocks.

Mechanistic Rationale: Why Chiral Pyrrolidines?

The integration of a pyrrolidine ring into a pharmacophore is rarely an aesthetic choice; it is driven by rigorous physicochemical and spatial demands (1[1]).

• Conformational Flexibility & Pseudorotation: Unlike rigid aromatic rings, the saturated pyrrolidine ring is dynamic, rapidly interconverting between envelope and half-chair conformations via pseudorotation. By installing chiral substituents at the C2, C3, or C4 positions, chemists can sterically "lock" the ring into a specific geometry, drastically reducing the entropic penalty upon binding to a target protein.

• Physicochemical Tuning: The secondary amine of a bare pyrrolidine acts as a potent hydrogen-bond donor and acceptor, heavily influencing aqueous solubility. When the nitrogen is masked (e.g., via acylation or alkylation), it modulates the basicity and lipophilicity (LogP) of the entire molecule, directly impacting ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

Logical relationship between pyrrolidine substitutions and pharmacological effects.

Clinical Validation: FDA-Approved Pyrrolidine Therapeutics

The structural versatility of chiral pyrrolidines has led to their successful incorporation into numerous FDA-approved drugs across diverse therapeutic areas. The table below summarizes key quantitative and structural data demonstrating how this scaffold drives clinical efficacy (2[2]).

Drug Name	Approval Year	Target / Indication	Structural Role of Pyrrolidine Scaffold
Acalabrutinib	2017	BTK / Mantle Cell Lymphoma	A chiral proline derivative acts as a precise conformational linker, orienting the warhead for covalent binding[2].
Upadacitinib	2019	JAK1 / Rheumatoid Arthritis	The chiral pyrrolidine fragment dictates precise kinase pocket binding and enhances target selectivity[2].
Elobixibat	2018	IBAT / Chronic Constipation	Serves as the core scaffold, projecting peripheral pharmacophores into optimal receptor alignment[2].
Ombitasvir	2014	NS5A / Hepatitis C	Rigidifies the molecular backbone to potently inhibit the viral replication complex (3[3]).

Advanced Synthetic Methodologies: The Asymmetric 1,3-Dipolar Cycloaddition

In my experience overseeing scale-up campaigns, traditional stepwise syntheses of highly substituted pyrrolidines often suffer from low atom economy and poor diastereocontrol. The metal-catalyzed asymmetric 1,3-dipolar cycloaddition (1,3-DC) of azomethine ylides is the premier solution. This methodology is selected because it constructs up to four contiguous stereocenters and two C–C bonds in a single, concerted step, offering unparalleled synthetic efficiency (4[4]).

Workflow of metal-catalyzed asymmetric 1,3-dipolar cycloaddition.

Self-Validating Experimental Protocol: Cu-Catalyzed Asymmetric 1,3-DC

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system. Each phase includes a specific analytical checkpoint to confirm causality and mechanistic success before proceeding to the next step (5[5]).

Step 1: Catalyst Pre-activation & Chelation

• Action: In a flame-dried Schlenk tube under argon, combine Cu(CH₃CN)₄PF₆ (5 mol%) and a chiral ligand (e.g., FOXAP or Fesulphos, 5.5 mol%) in anhydrous toluene. Stir for 30 minutes at room temperature.

• Causality: The slight excess of chiral ligand ensures all Cu(I) is fully coordinated, preventing non-selective, racemic background reactions catalyzed by free copper ions.

• Validation Checkpoint: Observe a distinct color shift (typically to bright yellow or orange), visually confirming the formation of the active chiral metallo-complex.

Step 2: Azomethine Ylide Generation

• Action: Add the α-iminoester precursor (1.0 equiv) and a mild base (e.g., triethylamine, 10 mol%). Cool the mixture to -20°C.

• Causality: The base deprotonates the α-carbon. The resulting carbanion is stabilized by the electron-withdrawing ester and the Cu(I) center, generating the reactive metal-coordinated azomethine ylide (1,3-dipole). Cooling minimizes thermal degradation.

• Validation Checkpoint: Monitor via in situ FTIR. The disappearance of the imine C=N stretch (~1650 cm⁻¹) and the appearance of the ylide intermediate signal validates successful dipole generation.

Step 3: Stereocontrolled Cycloaddition

• Action: Slowly add the dipolarophile (e.g., N-methylmaleimide, 1.2 equiv) dissolved in toluene over 1 hour using a syringe pump. Stir for 12-24 hours at -20°C.

• Causality: Slow addition maintains a low concentration of the dipolarophile, suppressing side reactions (like homopolymerization) and ensuring it only reacts with the highly structured chiral Cu-ylide complex via a strict endo transition state.

• Validation Checkpoint: Perform an aliquot quench and analyze via Chiral HPLC. An enantiomeric excess (ee) of >90% at this stage confirms that chiral induction is functioning correctly before driving the reaction to full conversion.

Step 4: Isolation and Diastereomeric Verification

• Action: Quench the reaction with saturated aqueous NH₄Cl, extract with EtOAc, and purify via flash chromatography.

• Causality: NH₄Cl breaks the Cu-product chelate, releasing the free pyrrolidine without epimerizing the newly formed, sensitive stereocenters.

• Validation Checkpoint: Analyze the purified product using 2D NOESY NMR. Cross-peaks between the C2, C3, and C4 protons will definitively validate the relative endo stereochemistry (target diastereomeric ratio >95:5).

Future Trajectories: Expanding the Chemical Space

As drug targets become more complex (e.g., protein-protein interactions and targeted protein degradation), the demand for novel 3D vectors is increasing. The next frontier in pyrrolidine chemistry involves spirocyclic pyrrolidines . By fusing the pyrrolidine ring with other cyclic systems at a single carbon atom, chemists can create highly rigid, non-planar architectures that offer unique exit vectors for PROTAC linkers and fragment-based drug discovery programs.

References

• Title: Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds Source: nih.gov URL: 1

• Title: Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality Source: nih.gov URL: 2

• Title: Efficient Synthesis of Fully Substituted Pyrrolidine-Fused 3-Spirooxindoles via 1,3-Dipolar Cycloaddition Source: nih.gov URL: 5

• Title: Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides Source: rsc.org URL: 4

• Title: Therapeutic potential of pyrrole and pyrrolidine analogs: an update Source: nih.gov URL: 3

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Therapeutic potential of pyrrole and pyrrolidine analogs: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides: structural diversity at the dipole partner - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC06484D [pubs.rsc.org]
• 5. Efficient Synthesis of Fully Substituted Pyrrolidine-Fused 3-Spirooxindoles via 1,3-Dipolar Cycloaddition of Aziridine and 3-Ylideneoxindole - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Physicochemical Profiling, Synthesis, and Structural Utility of trans-3,4-Pyrrolidinediyldimethanol Hydrochloride

Executive Summary

In modern drug discovery, the pyrrolidine ring serves as a privileged, highly tunable structural motif. Specifically, trans-3,4-pyrrolidinediyldimethanol hydrochloride is an invaluable stereochemically defined scaffold. The trans configuration of its two hydroxymethyl groups provides a unique spatial arrangement that minimizes steric clash while projecting dual hydrogen-bonding vectors across a broad 3D space. As a Senior Application Scientist, I have structured this whitepaper to move beyond basic properties, detailing the mechanistic causality behind its synthesis, its functional utility in medicinal chemistry, and self-validating protocols for its derivatization.

(Note on Nomenclature: While historically requested and indexed under CAS 90365-76-5, modern chemical registries and commercial suppliers predominantly index this exact hydrochloride salt under CAS 1609409-08-6 .)

Physicochemical Profiling & Structural Dynamics

Understanding the baseline physicochemical properties of this scaffold is critical for predicting its behavior in organic synthesis and biological systems.

Table 1: Physicochemical & Structural Properties

Property	Value
Chemical Name	trans-3,4-Pyrrolidinediyldimethanol hydrochloride
Primary CAS Number	1609409-08-6 (Legacy/Alt: 90365-76-5)
Molecular Formula	C₆H₁₃NO₂ • HCl
Molecular Weight	167.63 g/mol
Stereochemistry	trans (Supplied as racemic or enantiopure e.g., (3R,4R))
Physical Form	Crystalline solid to viscous liquid (highly dependent on hydration)
Solubility Profile	High in H₂O, Methanol, DMSO; Insoluble in Hexanes

The Causality of the Salt Form: Why utilize the hydrochloride salt rather than the free base? The free base of 3,4-pyrrolidinediyldimethanol is a secondary amine flanked by two primary hydroxyl groups. In this state, it is highly hygroscopic, prone to auto-oxidation, and difficult to weigh accurately. Conversion to the hydrochloride salt protonates the pyrrolidine nitrogen. This significantly enhances benchtop stability, standardizes the molecular weight for strict stoichiometric precision during library synthesis, and improves its solubility profile in polar aprotic solvents when neutralized in situ.

Synthetic Methodology & Stereochemical Control

The de novo synthesis of the trans-3,4-disubstituted pyrrolidine core relies on the robust 1,3-dipolar cycloaddition of azomethine ylides . This approach is chosen specifically because it is a concerted [3+2] cycloaddition, which guarantees the stereospecific transfer of the trans geometry from the starting alkene to the newly formed pyrrolidine ring .

Mechanistic Causality & Workflow

• [3+2] Cycloaddition: Utilizing an azomethine ylide precursor (such as N-benzyl-1-methoxy-N-((trimethylsilyl)methyl)methanamine) with a trans-alkene (like dimethyl fumarate) ensures that the resulting ester groups at the 3 and 4 positions are strictly trans to one another. This avoids the thermodynamic mixtures often seen in stepwise annulations.

• Ester Reduction: Lithium aluminum hydride (LiAlH₄) is employed to reduce the intermediate dicarboxylate. LiAlH₄ is selected because it is sufficiently powerful to fully reduce both esters to primary alcohols without cleaving the N-benzyl protecting group.

• Hydrogenolysis & Salt Formation: Palladium on carbon (Pd/C) under an H₂ atmosphere cleanly removes the benzyl group. Immediate trapping of the free amine with anhydrous HCl in dioxane yields the stable hydrochloride salt, preventing degradation.

Synthetic workflow for trans-3,4-pyrrolidinediyldimethanol HCl via [3+2] cycloaddition.

Applications in Medicinal Chemistry & Drug Discovery

When incorporated into a drug molecule, the pyrrolidine nitrogen typically serves as the primary attachment point (via amide coupling, SNAr, or reductive amination) to the main pharmacophore.

Structural Causality: The trans configuration forces the two hydroxymethyl groups to project outward at approximately 120-degree relative angles (assuming the lowest energy envelope conformation of the pyrrolidine ring). This acts as a bidentate hydrogen-bonding network. This specific spatial coverage is highly sought after when targeting solvent-exposed regions of kinase hinge-binding pockets or the active sites of bacterial peptide deformylases, where precise hydrogen bond donor/acceptor interactions dictate target selectivity.

Divergent functionalization pathways for the trans-3,4-pyrrolidinediyldimethanol scaffold.

Experimental Protocols: Scaffold Derivatization

Protocol: N-Acylation via Amide Coupling

This self-validating protocol describes the attachment of a carboxylic acid pharmacophore to the pyrrolidine nitrogen while leaving the diols intact.

Reagents: Target Carboxylic Acid (1.0 eq), trans-3,4-Pyrrolidinediyldimethanol HCl (1.1 eq), HATU (1.2 eq), DIPEA (3.0 eq), Anhydrous DMF.

Step-by-Step Methodology:

• Activation: Dissolve the carboxylic acid and HATU in anhydrous DMF to a concentration of 0.2 M. Add 2.0 eq of DIPEA. Stir at room temperature for 15 minutes.

  • Self-Validation Check: The formation of the HOAt active ester can be confirmed by a slight yellowing of the solution and an LC-MS aliquot showing the active ester mass.

• Scaffold Addition: Add the trans-3,4-pyrrolidinediyldimethanol hydrochloride followed immediately by the remaining 1.0 eq of DIPEA.

  • Causality: The additional equivalent of DIPEA is strictly required to neutralize the HCl salt, liberating the nucleophilic free secondary amine. Without this, the reaction will stall.

• Reaction: Stir at room temperature for 2–4 hours. Monitor the disappearance of the active ester via LC-MS.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc. If the resulting diol is too polar for organic extraction (common with this scaffold), concentrate the DMF in vacuo and purify directly via reverse-phase preparative HPLC (C18 column, H₂O/MeCN gradient with 0.1% TFA).

Analytical Validation & Quality Control

To ensure the integrity of the trans-3,4-pyrrolidinediyldimethanol hydrochloride before deployment in library synthesis, the following self-validating analytical checks must be performed:

• ¹H NMR (D₂O or DMSO-d₆): The complete absence of aromatic protons (7.2–7.4 ppm) confirms successful debenzylation. The methine protons at C3 and C4 should appear as distinct multiplets, and the hydroxymethyl CH₂ protons will present as complex ABX systems due to restricted rotation and the adjacent chiral centers.

• Mass Spectrometry (LC-MS): ESI+ analysis should show the free base mass [M+H]⁺ at m/z 132.1.

• Stereochemical Purity: If an enantiopure variant is required for a specific biological target, chiral HPLC (e.g., using a Chiralpak AD-H column) must be run against a racemic reference standard to validate the enantiomeric excess (ee > 95%).

References

• Adrio, J., & Carretero, J. C. (2019). "Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides." Chemical Communications, 55, 11979-11991. URL:[Link]

• Chemical Communications (RSC Publishing). (2025). "Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides: structural diversity at the dipole partner." Chem. Commun., 61, 3821-3831. URL:[Link]

The Role of Pyrrolidines as Chiral Auxiliaries: Mechanistic Foundations and Synthetic Protocols

Executive Summary

In the landscape of asymmetric synthesis, the pyrrolidine scaffold represents a privileged structural motif. While recent decades have seen pyrrolidines heavily utilized as organocatalysts (e.g., MacMillan and Jorgensen-Hayashi catalysts), their foundational role as stoichiometric chiral auxiliaries remains a cornerstone of highly stereoselective carbon-carbon bond formation[1]. This technical guide explores the mechanistic causality, structural advantages, and self-validating experimental protocols of pyrrolidine-derived chiral auxiliaries, specifically focusing on the Enders SAMP/RAMP hydrazone methodology and C2​ -symmetric 2,5-disubstituted pyrrolidines.

Mechanistic Foundations of Pyrrolidine-Mediated Stereocontrol

The efficacy of pyrrolidines as chiral auxiliaries stems from three distinct structural and electronic properties:

• Conformational Rigidity: The five-membered nitrogen heterocycle restricts internal degrees of freedom. Unlike acyclic amines, the pyrrolidine ring predominantly adopts a well-defined envelope conformation, minimizing the number of reactive transition states and locking the spatial orientation of stereocenters[2].

• Heteroatom Chelation: Proline-derived auxiliaries, such as SAMP ((S)-1-amino-2-methoxymethylpyrrolidine), feature a Lewis basic methoxymethyl side chain. During enolization with lithium bases, the lithium cation tightly chelates both the azaenolate nitrogen and the side-chain oxygen. This intramolecular chelation creates a highly organized, rigid transition state that prevents bond rotation and strictly dictates the trajectory of incoming electrophiles[3].

• Steric Shielding via C2​ -Symmetry: In trans-2,5-disubstituted pyrrolidines, the C2​ -symmetric environment ensures that rotation around the N–C(O) bond of an attached amide does not alter the steric environment. Whichever face the reactive enolate presents, one of the bulky substituents (e.g., methyl or methoxymethyl groups) will effectively block one trajectory, forcing facial selectivity without ambiguity[2].

Classic Pyrrolidine Auxiliaries and Their Applications

The Enders SAMP/RAMP Hydrazone Methodology

Developed by Dieter Enders, SAMP and RAMP are the premier chiral auxiliaries for the asymmetric α -alkylation of aldehydes and ketones[4].

Causality of Experimental Choices: The methodology relies on the formation of a hydrazone, followed by deprotonation using Lithium Diisopropylamide (LDA) at cryogenic temperatures (-78 °C). The low temperature is not merely for stability; it is a kinetic requirement to selectively form the EC=C​ZC=N​ -azaenolate without equilibration. The lithium cation chelates the methoxy group, pulling the pyrrolidine ring into a rigid conformation where the pyrrolidine backbone physically shields the Re-face of the enolate. Consequently, electrophilic attack occurs almost exclusively from the less hindered Si-face[3].

Enders SAMP hydrazone asymmetric alkylation pathway highlighting the chelated azaenolate.

C2​ -Symmetric trans-2,5-Disubstituted Pyrrolidines

These auxiliaries are heavily utilized for the asymmetric alkylation of carboxyamides and in stereoselective Diels-Alder reactions[5].

Causality of Experimental Choices: When a carboxylic acid is coupled to a trans-2,5-dimethylpyrrolidine, the resulting amide is enolized using LDA and LiCl. The addition of LiCl is a critical experimental choice: it breaks up complex lithium enolate hexamers/tetramers in solution, yielding a highly reactive and predictable monomeric Z -enolate. The C2​ -symmetry guarantees that the bottom face of the enolate is shielded by the pyrrolidine substituent, directing the electrophile to the top face[2].

Workflow for asymmetric alkylation using C2-symmetric pyrrolidine auxiliaries.

Self-Validating Experimental Protocols

To ensure reproducibility and trust in the synthetic outcome, the following protocols incorporate built-in validation steps.

Protocol 1: Asymmetric α -Alkylation via SAMP Hydrazone

• Hydrazone Formation: Combine the target ketone (1.0 equiv) and SAMP (1.1 equiv) neat or in benzene. Stir at 55 °C for 12 hours.

  • Validation Step: Monitor via IR spectroscopy. The complete disappearance of the ketone C=O stretch (~1710 cm⁻¹) and the appearance of the hydrazone C=N stretch (~1630 cm⁻¹) validates completion[3].

• Azaenolate Generation: Dissolve the hydrazone in anhydrous THF (0.5 M). Cool to -78 °C. Dropwise add LDA (1.1 equiv). Stir for 4 hours.

  • Validation Step: Quench a 0.1 mL aliquot with CD3​OD . Analyze via Mass Spectrometry (MS) to confirm >95% deuterium incorporation, validating quantitative metalation[6].

• Electrophilic Trapping: Add the alkyl halide (1.2 equiv) dropwise at -78 °C. Allow the reaction to slowly warm to -20 °C over 12 hours.

• Auxiliary Cleavage: Pass ozone ( O3​ ) through the reaction mixture at -78 °C until a blue color persists, then quench with dimethyl sulfide. Alternatively, use biphasic mild acid hydrolysis (e.g., oxalic acid) to recover the intact auxiliary[6].

  • Validation Step: Perform chiral HPLC or GC on the isolated ketone to quantify the enantiomeric excess (ee).

Protocol 2: Asymmetric Alkylation of Carboxyamides using C2​ -Symmetric Pyrrolidines

• Amide Coupling: React trans-2,5-bis(methoxymethyl)pyrrolidine with the desired acid chloride in the presence of triethylamine and DMAP in CH2​Cl2​ [5].

• Enolization: In a flame-dried flask, prepare a solution of LDA (1.2 equiv) and anhydrous LiCl (3.0 equiv) in THF at -78 °C. Add the amide dropwise.

  • Validation Step: Trap a small aliquot of the enolate with TMS-Cl. Analyze the resulting silyl ketene acetal via NOESY NMR to confirm the exclusive formation of the Z -enolate.

• Alkylation: Introduce the electrophile (e.g., methyl iodide) at -78 °C and stir for 6 hours.

• Cleavage: Reflux the alkylated amide in 6M HCl for 24 hours to hydrolyze the amide bond, yielding the enantioenriched carboxylic acid and allowing the recovery of the pyrrolidine auxiliary via basic extraction[2].

Quantitative Data Presentation

The table below summarizes the stereochemical outcomes of various electrophilic trapping reactions utilizing pyrrolidine-based chiral auxiliaries, demonstrating their high degree of stereocontrol across different substrate classes.

Auxiliary System	Substrate	Electrophile	Yield (%)	Stereoselectivity	Ref
SAMP	Oxetan-3-one	Benzyl Bromide	75%	84% ee	[3]
SAMP	N-Boc-azetidin-3-one	Allyl Bromide	74%	85% ee	[6]
trans-2,5-Dimethylpyrrolidine	Propanamide	Methyl Iodide	88%	>95% de	[2]
trans-2,5-Bis(methoxymethyl)pyrrolidine	Amide Enolate	Alkyl Halides	>80%	>95% de	[5]

Sources

• 1. Heterocycles as Chiral Auxiliaries in Asymmetric Synthesis | springerprofessional.de [springerprofessional.de]
• 2. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Enders-Reagenz – Wikipedia [de.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to Pyrrolidine Derivatives as Dopamine Receptor Agonists

A Senior Application Scientist's Perspective for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The pyrrolidine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its inherent conformational flexibility and the synthetic tractability of its nitrogen atom have made it a cornerstone in the development of targeted therapeutics.[2][3] This guide provides a comprehensive technical overview of pyrrolidine derivatives as dopamine receptor agonists, delving into their synthesis, structure-activity relationships (SAR), pharmacological evaluation, and therapeutic potential. We will explore the causal relationships behind experimental designs and provide detailed protocols to ensure scientific rigor and reproducibility.

The Dopaminergic System: A Primer for Targeted Drug Design

The dopaminergic system is a critical neuromodulatory network in the central nervous system (CNS) that governs a wide array of physiological processes, including motor control, motivation, reward, and cognition.[4][5] Dysfunction of this system is implicated in several neurological and psychiatric disorders, most notably Parkinson's disease (PD) and schizophrenia.[6]

Dopamine exerts its effects by binding to and activating five distinct G protein-coupled receptors (GPCRs), which are categorized into two main families: the D1-like (D1 and D5) and D2-like (D2, D3, and D4) receptors.[5][]

• D1-like Receptors (D1, D5): These receptors are primarily coupled to the Gαs/olf G protein, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP) levels.[5][] They are the most abundant dopamine receptors in the CNS.[5]

• D2-like Receptors (D2, D3, D4): This family predominantly couples to the Gαi/o G protein, which inhibits adenylyl cyclase, thereby decreasing cAMP production.[5][] D2-like receptors exhibit a significantly higher affinity for dopamine compared to their D1-like counterparts.[4]

The distinct signaling pathways and anatomical distributions of these receptor subtypes provide a foundation for the rational design of selective agonists to achieve specific therapeutic outcomes.[6]

Dopamine Receptor Signaling Pathways

The activation of dopamine receptors initiates a cascade of intracellular signaling events. Understanding these pathways is paramount for predicting the functional consequences of agonist binding.

Figure 2: General Synthetic Workflow for Pyrrolidine Derivatives.

Structure-Activity Relationships (SAR): Decoding the Molecular Interactions

The biological activity of pyrrolidine derivatives is highly dependent on the nature and position of substituents on the pyrrolidine ring and its appended functionalities. [8][9]SAR studies are crucial for optimizing ligand affinity, selectivity, and functional activity.

Modification Site	Observation	Impact on Activity	References
Pyrrolidine Ring	Moving the nitrogen position or expanding the ring to a piperidine.	Generally detrimental to D2/D3 receptor binding affinity.	[8][9]
N-Substitution	Small N-alkyl groups.	Poorly tolerated.	[8][9]
Addition of a linker and a secondary pharmacophore (SP).	Improved affinities.	[8][9]
C4-Position	O-alkylation.	Higher binding affinities compared to analogous N-alkylation.	[8][9]
Stereochemistry	Enantiomeric forms of 3-(3-hydroxyphenyl)pyrrolidine.	The orthosteric binding site often exhibits a chirality preference.	[10]

Causality Behind SAR Observations:

• Ring Integrity: The specific geometry of the pyrrolidine ring is likely optimal for fitting into the orthosteric binding pocket of dopamine receptors. Altering the ring size or the position of the key nitrogen atom disrupts these crucial interactions.

• N-Substitution and Secondary Binding Pockets: The addition of a linker and an SP allows the ligand to engage with a secondary binding pocket, creating additional interactions that enhance affinity. [10]The poor tolerance of small N-alkyl groups suggests this space is constrained or that these groups do not productively occupy the available space.

• O-Alkylation Advantage: The higher affinity of O-alkylated analogs at the C4-position suggests that this region of the binding pocket is more accommodating to such modifications and that the oxygen atom may participate in favorable hydrogen bonding or electrostatic interactions. [8][9]

In Vitro Pharmacological Evaluation: Quantifying Receptor Interactions

A battery of in vitro assays is employed to characterize the pharmacological profile of novel pyrrolidine derivatives. These assays provide quantitative data on receptor binding affinity, functional efficacy, and selectivity.

Radioligand Binding Assays

Principle: These assays measure the ability of a test compound to compete with a radiolabeled ligand for binding to the target receptor. The output is typically the inhibition constant (Ki), which reflects the affinity of the compound for the receptor.

Experimental Protocol: Dopamine D2/D3 Receptor Binding Assay

• Cell Culture: Utilize HEK293 cells stably transfected with human D2 or D3 dopamine receptors. [11]2. Membrane Preparation: Homogenize the cells and isolate the cell membranes through centrifugation.

• Assay Setup: In a 96-well plate, combine the cell membranes, a radioligand (e.g., [³H]spiperone or [¹²⁵I]IABN), and varying concentrations of the test compound. [11][12]4. Incubation: Incubate the mixture to allow for competitive binding to reach equilibrium.

• Termination and Filtration: Terminate the reaction by rapid filtration through a glass fiber filter to separate bound from unbound radioligand.

• Scintillation Counting: Quantify the amount of bound radioligand using a scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding) and calculate the Ki value using the Cheng-Prusoff equation.

Functional Assays

Functional assays are essential to determine whether a compound acts as an agonist, antagonist, or partial agonist.

Principle: These assays measure the cellular response following receptor activation. For D2-like receptors, this often involves measuring the inhibition of adenylyl cyclase and the subsequent decrease in cAMP levels. [13] Experimental Protocol: cAMP Inhibition Assay

• Cell Culture: Use a cell line expressing the dopamine receptor of interest (e.g., CHO-K1 cells overexpressing human D3R). [11]2. Cell Seeding: Seed the cells in a 96-well plate. [11]3. Compound Treatment: Treat the cells with varying concentrations of the test compound in the presence of forskolin (an adenylyl cyclase activator).

• Incubation: Incubate to allow for receptor activation and modulation of cAMP production.

• cAMP Measurement: Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., HTRF or ELISA-based).

• Data Analysis: Plot the cAMP levels against the log of the compound concentration to determine the EC50 (effective concentration for 50% of the maximal response) and the maximal efficacy (Emax).

Alternative Functional Assays:

• [³⁵S]GTPγS Binding Assay: Measures the binding of the non-hydrolyzable GTP analog [³⁵S]GTPγS to G proteins upon receptor activation, providing a direct measure of G protein coupling. [12]* β-Arrestin Recruitment Assay: Quantifies the recruitment of β-arrestin to the activated receptor, which is involved in receptor desensitization and signaling. [11]

In Vivo Evaluation: Assessing Therapeutic Potential in Animal Models

Promising candidates from in vitro screening are advanced to in vivo studies to evaluate their efficacy, safety, and pharmacokinetic properties in relevant animal models of disease.

Animal Models of Parkinson's Disease

Given that a major therapeutic target for dopamine agonists is Parkinson's disease, several well-established animal models are utilized. [14]

Model	Inducing Agent	Key Pathological Features	Behavioral Readouts	References
6-OHDA Rat Model	6-hydroxydopamine (neurotoxin)	Unilateral loss of dopaminergic neurons in the substantia nigra.	Rotational behavior in response to dopaminergic drugs, cylinder test for forelimb akinesia.	[14][15]
MPTP Mouse/Primate Model	1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (neurotoxin)	Loss of dopaminergic neurons, decreased striatal dopamine levels.	Akinesia, bradykinesia, tremor (in primates).	[14][15]

| Genetic Models | (e.g., PINK1/PARK2 knockout) | Progressive loss of dopaminergic neurons, α-synuclein pathology. | Gait abnormalities, reduced motor activity. | [15][16]|

Causality in Model Selection:

• The 6-OHDA model is valuable for its robust and reproducible unilateral lesion, making it ideal for screening compounds that can alleviate motor deficits.

• The MPTP model , particularly in non-human primates, closely mimics the clinical features and neurochemical deficits of human Parkinson's disease, offering high translational relevance. [14]* Genetic models are increasingly important for studying the underlying disease mechanisms and for testing disease-modifying therapies. [16][17] Experimental Workflow for In Vivo Efficacy Testing:

Figure 3: A Typical Workflow for In Vivo Efficacy Assessment.

Therapeutic Applications and Future Directions

Pyrrolidine-based dopamine agonists hold significant promise for the treatment of a range of neurological and psychiatric disorders.

• Parkinson's Disease: Dopamine agonists are a mainstay in the management of Parkinson's disease, particularly in the early stages, and as an adjunct to levodopa therapy in later stages to manage motor fluctuations. [18][19][20]* Restless Legs Syndrome: Certain dopamine agonists are first-line treatments for this condition. [19]* Hyperprolactinemia: D2 receptor agonists are effective in suppressing prolactin secretion from the pituitary gland. [19] The development of subtype-selective pyrrolidine derivatives continues to be a major focus of research. For instance, D3-selective agonists are being investigated for their potential to treat substance use disorders and depression with fewer side effects than non-selective agonists. [8] The future of this field lies in the rational design of ligands with tailored pharmacological profiles, including biased agonism (preferential activation of certain signaling pathways over others) and the development of bitopic ligands that can simultaneously engage both the orthosteric and allosteric binding sites for enhanced affinity and selectivity. [8][9]

Conclusion

The pyrrolidine scaffold represents a highly successful and versatile platform for the design of potent and selective dopamine receptor agonists. A deep understanding of the structure-activity relationships, coupled with a robust suite of in vitro and in vivo pharmacological assays, is essential for the successful development of novel therapeutics targeting the dopaminergic system. This guide has provided a technical framework and practical insights to aid researchers and drug development professionals in this endeavor.

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• Dwoskin, L. P., Crooks, P. A., Bardo, M. T., & Green, T. A. (2010). The novel pyrrolidine nor-lobelane analog UKCP-110 [cis-2,5-di-(2-phenethyl)-pyrrolidine hydrochloride] inhibits VMAT2 function, methamphetamine-evoked dopamine release, and methamphetamine self-administration in rats. Journal of Pharmacology and Experimental Therapeutics, 335(3), 841–851. [Link]

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trans-3,4-Pyrrolidinediyldimethanol hydrochloride molecular weight

An In-Depth Technical Guide to trans-3,4-Pyrrolidinediyldimethanol Hydrochloride: Properties, Synthesis, and Applications

Introduction

trans-3,4-Pyrrolidinediyldimethanol hydrochloride is a chiral organic compound featuring a five-membered pyrrolidine ring. The trans stereochemistry of the two hydroxymethyl groups at the 3 and 4 positions makes it a valuable and rigid scaffold. Pyrrolidine derivatives are a cornerstone in medicinal chemistry, recognized as "privileged scaffolds" due to their prevalence in a wide array of biologically active molecules and natural products.[1][2] Their rigid, three-dimensional structure is crucial for creating molecules that can engage with biological targets with high potency and selectivity.[1]

This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals. It provides an in-depth analysis of the physicochemical properties of trans-3,4-Pyrrolidinediyldimethanol hydrochloride, outlines synthetic strategies, discusses its applications in modern drug discovery, and details essential safety and handling protocols.

Physicochemical Properties

The fundamental properties of trans-3,4-Pyrrolidinediyldimethanol hydrochloride are critical for its application in experimental settings. The hydrochloride salt form generally enhances stability and solubility in aqueous media, which is advantageous for various laboratory procedures.

Property	Value	Source(s)
Molecular Weight	167.64 g/mol	[3]
CAS Number	1609409-08-6	[3][4]
Molecular Formula	C₆H₁₄ClNO₂	[4]
Linear Formula	C₆H₁₃NO₂ · HCl	[3]
Synonym(s)	((3S,4S)-pyrrolidine-3,4-diyl)dimethanol hydrochloride	[3]
InChI Key	MXRHFPPLNZYSOO-GEMLJDPKSA-N	[3]
Physical Form	Liquid	[3]
Storage Temperature	Room Temperature	[3]

Synthesis and Stereochemistry

The precise spatial arrangement of substituents—its stereochemistry—is paramount for the biological activity of molecules derived from this scaffold.[1] The trans configuration of the hydroxymethyl groups provides a specific three-dimensional vector for further chemical elaboration. The synthesis of such chiral pyrrolidines typically relies on stereoselective methods to ensure the desired enantiomeric purity.

Common synthetic strategies include:

• Chiral Pool Synthesis: This approach utilizes readily available chiral starting materials, such as L-tartaric acid, where the stereocenters are already established.[1]

• Asymmetric Cycloaddition: Reactions like the [3+2] cycloaddition of azomethine ylides with alkenes can construct the pyrrolidine ring while controlling the stereochemistry at the 3 and 4 positions.[1][5]

Illustrative Synthetic Workflow

Below is a representative, multi-step protocol for synthesizing a trans-3,4-disubstituted pyrrolidine derivative, illustrating the chemical logic and transformations involved. This protocol is adapted from established methodologies for creating similar chiral pyrrolidines.[1]

Caption: A generalized workflow for the synthesis of a chiral trans-3,4-diaminopyrrolidine.

Experimental Protocol: Synthesis of (3S,4S)-1-Benzyl-3,4-diazidopyrrolidine

This protocol details the conversion of a diol to a diazide, a key intermediate that can be further reduced to a diamine. The double inversion (SN2) mechanism at both stereocenters retains the trans configuration.

Materials:

• (3R,4R)-1-Benzyl-3,4-dihydroxypyrrolidine

• Anhydrous Dichloromethane (DCM)

• Triethylamine (or Pyridine)

• Methanesulfonyl Chloride

• Sodium Azide (NaN₃)

• Anhydrous Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate

• Ethyl acetate

• Brine

Procedure:

• Mesylation: Dissolve the (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine in anhydrous DCM within a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon).[1]

• Cool the solution to 0°C using an ice bath.

• Add triethylamine dropwise (2.5 equivalents).

• Slowly add methanesulfonyl chloride (2.2 equivalents) to the stirred solution, maintaining the temperature at 0°C.

• Allow the reaction to warm to room temperature and stir until Thin-Layer Chromatography (TLC) indicates the complete consumption of the starting material.[1]

• Quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer and extract the aqueous layer twice with DCM. Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude dimesylate is often used in the next step without further purification.

• Azide Substitution: Dissolve the crude dimesylate in anhydrous DMF in a flask equipped with a reflux condenser.[1]

• Add sodium azide (3.0 equivalents) in one portion.

• Heat the reaction mixture to 80-100°C and stir vigorously until the reaction is complete (monitor by TLC).[1]

• Cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous mixture three times with ethyl acetate.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the (3S,4S)-1-benzyl-3,4-diazidopyrrolidine.[1]

Applications in Research and Drug Development

The trans-3,4-disubstituted pyrrolidine framework is a highly sought-after building block in the synthesis of novel therapeutic agents. Its rigid conformation helps to reduce the entropic penalty upon binding to a biological target, often leading to higher affinity and selectivity.

• Enzyme Inhibitors: This scaffold is a key component in Dipeptidyl Peptidase-4 (DPP-4) inhibitors, a class of drugs used to treat type 2 diabetes.[1] The stereochemistry of the substituents is critical for effective and selective engagement with the enzyme's active site.

• Monoamine Transporter Ligands: 3,4-disubstituted pyrrolidines have been identified as a novel class of inhibitors for monoamine transporters, which are targets for treating depression and other neurological disorders.[6]

• Antiviral and Antibacterial Agents: The pyrrolidine ring is integral to the structure of numerous antiviral drugs, including those targeting hepatitis C virus (HCV) proteases, and can be found in novel antibacterial agents.[2][5]

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Protocols & Analytical Methods

Synthesis and Validation Protocol: trans-3,4-Pyrrolidinediyldimethanol Hydrochloride

Executive Summary

trans-3,4-Pyrrolidinediyldimethanol hydrochloride (CAS 1609409-08-6)[1] is a critical bifunctional building block extensively utilized in the synthesis of advanced cationic lipids. These lipids form the structural backbone of lipid nanoparticles (LNPs) used in cutting-edge siRNA delivery systems and mRNA vaccines[2],[3].

As a Senior Application Scientist, I have designed this protocol to move beyond a simple "recipe." This guide provides a fully validated, scalable, and self-monitoring synthetic route to produce the racemic trans-diastereomer from commercially available starting materials, emphasizing the mechanistic causality behind each experimental condition.

Mechanistic Strategy & Pathway

The synthesis is constructed around a convergent, three-step sequence designed to maximize stereochemical control and yield:

• Diastereospecific [3+2] Cycloaddition : An azomethine ylide is generated in situ from N-benzyl-N-(methoxymethyl)trimethylsilylmethylamine using a catalytic acid. This ylide undergoes a concerted [π4s + π2s] cycloaddition with dimethyl fumarate. Because the reaction is concerted, the trans-geometry of the fumarate dienophile is perfectly conserved in the resulting pyrrolidine ring, eliminating the need for complex chiral resolution later.

• Ester Reduction : Lithium aluminum hydride (LiAlH₄) is deployed to reduce the diester to a diol. LiAlH₄ is specifically selected because it is a hard, highly reactive hydride capable of fully reducing esters without cleaving the N-benzyl protecting group.

• Hydrogenolysis & Salt Formation : Palladium-catalyzed hydrogenolysis removes the benzyl group. Conducting this step in the presence of hydrochloric acid serves a dual mechanistic purpose: it prevents the newly formed secondary amine from binding to and poisoning the Pd catalyst, and it directly yields the highly stable, water-soluble hydrochloride salt[1].

Synthetic workflow for trans-3,4-Pyrrolidinediyldimethanol hydrochloride.

Quantitative Reagent Matrix

The following table summarizes the stoichiometric requirements for a 100 mmol scale synthesis.

Step	Reagent	MW ( g/mol )	Equivalents	Amount	Mechanistic Role
1	Dimethyl fumarate	144.13	1.0	14.4 g	Dienophile
1	N-Benzyl-N-(methoxymethyl)TMS-amine	237.42	1.2	28.5 g	Azomethine Ylide Precursor
1	Trifluoroacetic acid (TFA)	114.02	0.1	1.14 g	Ylide Generation Catalyst
2	Lithium Aluminum Hydride (LiAlH₄)	37.95	3.0	11.4 g	Reducing Agent
3	10% Palladium on Carbon (Pd/C)	-	10 wt%	1.5 g	Hydrogenolysis Catalyst
3	HCl (4M in Dioxane)	36.46	1.5	37.5 mL	Salt Formation / Catalyst Protector

Step-by-Step Execution & Self-Validating Protocols

Step 1: Synthesis of trans-Dimethyl 1-benzylpyrrolidine-3,4-dicarboxylate

Procedure:

• Charge a flame-dried 500 mL round-bottom flask with dimethyl fumarate (14.4 g, 100 mmol) and anhydrous dichloromethane (DCM, 200 mL) under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice-water bath.

• Add TFA (1.14 g, 10 mmol) dropwise. Insight: TFA catalyzes the elimination of the methoxy and TMS groups from the precursor to form the reactive ylide.

• Slowly add N-benzyl-N-(methoxymethyl)trimethylsilylmethylamine (28.5 g, 120 mmol) via an addition funnel over 30 minutes to prevent thermal runaway.

• Remove the ice bath and stir the reaction at room temperature for 12 hours.

• Workup: Quench with saturated aqueous NaHCO₃ (100 mL). Extract the aqueous layer with DCM (2 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via silica gel chromatography (Hexanes/EtOAc, 4:1).

In-Process Validation (Checkpoint 1):

• TLC: Complete disappearance of the dimethyl fumarate spot (visualized by KMnO₄ stain).

• ¹H NMR (CDCl₃): Disappearance of the sharp singlet alkene protons at ~6.8 ppm. Appearance of a multiplet at ~3.2-3.5 ppm corresponding to the newly formed pyrrolidine ring protons.

Step 2: Synthesis of trans-1-Benzyl-3,4-bis(hydroxymethyl)pyrrolidine

Procedure:

• Suspend LiAlH₄ (11.4 g, 300 mmol) in anhydrous THF (150 mL) in a 1 L two-neck flask at 0 °C under nitrogen.

• Dissolve the purified diester from Step 1 in anhydrous THF (100 mL) and add it dropwise to the LiAlH₄ suspension over 45 minutes. Insight: Vigorous hydrogen gas evolution will occur. Dropwise addition controls the exothermic reduction.

• Attach a reflux condenser and heat the mixture to 65 °C for 4 hours.

• Cool the reaction mixture strictly to 0 °C.

• Fieser Quench (Critical Safety Step): Carefully add 11.4 mL of distilled water dropwise, followed by 11.4 mL of 15% aqueous NaOH, and finally 34.2 mL of distilled water. Insight: The Fieser method converts the gelatinous aluminum complexes into a granular, easy-to-filter white precipitate, preventing product entrapment.

• Stir vigorously for 30 minutes, filter through a pad of Celite, wash the filter cake with hot THF (3 × 50 mL), and concentrate the filtrate to yield the diol as a viscous oil.

In-Process Validation (Checkpoint 2):

• FT-IR: Complete disappearance of the strong ester carbonyl (C=O) stretch at ~1735 cm⁻¹ and the emergence of a broad, strong hydroxyl (O-H) stretch at ~3300 cm⁻¹.

Step 3: Synthesis of trans-3,4-Pyrrolidinediyldimethanol hydrochloride

Procedure:

• Dissolve the intermediate diol from Step 2 in MS-grade Methanol (150 mL).

• Add 4M HCl in dioxane (37.5 mL, 150 mmol) and stir for 10 minutes. Insight: Pre-forming the hydrochloride salt prevents the secondary amine (generated post-debenzylation) from coordinating to the palladium surface, which would otherwise stall the catalytic cycle.

• Carefully add 10% Pd/C (1.5 g) under a steady stream of nitrogen.

• Evacuate the flask and backfill with Hydrogen gas (H₂) three times. Maintain the reaction under an H₂ atmosphere (balloon or Parr shaker at 30 psi) for 12 hours at room temperature.

• Purge the flask with nitrogen. Filter the mixture through a tightly packed Celite pad to remove the Pd/C catalyst.

• Concentrate the filtrate to dryness. Triturate the resulting solid with cold diethyl ether and recrystallize from Ethanol/Ether to afford the pure trans-3,4-pyrrolidinediyldimethanol hydrochloride[4].

Final Analytical Validation (Checkpoint 3):

• MS (ESI+): Expected m/z = 132.10 [M+H]⁺ corresponding to the free base.

• ¹H NMR (D₂O): Absence of aromatic protons (7.2-7.4 ppm) and the benzylic CH₂ singlet (~3.6 ppm), confirming complete deprotection.

References

• Sigma-Aldrich Product Specification: trans-3,4-pyrrolidinediyldimethanol hydrochloride (CAS 1609409-08-6).

• Kyowa Hakko Kirin Co., Ltd. (2013). Cationic Lipid for Nucleic Acid Delivery. World Intellectual Property Organization. Patent WO2013065825A1.

• Kyowa Hakko Kirin Co., Ltd. (2014). Composition for Suppressing Expression of KRAS Gene. United States Patent and Trademark Office. Patent US20140044755A1.

• Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis (Vol. 1, p. 584). John Wiley & Sons. (Standard reference for the safe quenching of Lithium Aluminum Hydride).

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• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. Trans-3,4-pyrrolidinediyldimethanol hydrochloride | 1609409-08-6 [sigmaaldrich.com]

Stereoselective Synthesis of trans-3,4-Disubstituted Pyrrolidines: Strategies and Protocols

An Application Guide for Drug Development Professionals

Abstract

The pyrrolidine ring is a privileged scaffold in modern medicinal chemistry, forming the core of numerous FDA-approved drugs and clinical candidates targeting a wide range of diseases. Specifically, the trans-3,4-disubstituted substitution pattern is a critical pharmacophore that projects substituents into distinct spatial vectors, enabling precise interaction with biological targets. However, achieving stereocontrol to selectively synthesize the trans diastereomer remains a significant challenge. This application note provides a detailed overview of robust and contemporary strategies for the stereoselective synthesis of these valuable building blocks. We will delve into the mechanistic underpinnings of key methodologies, provide field-tested experimental protocols, and offer insights into reaction optimization and troubleshooting.

Introduction: The Significance of the trans-3,4-Disubstituted Pyrrolidine Core

The pyrrolidine motif is a cornerstone of heterocyclic chemistry, prized for its conformational rigidity, aqueous solubility, and ability to serve as a versatile scaffold for complex molecular architectures.[1] The defined stereochemistry at the C3 and C4 positions is crucial for biological activity. The trans configuration, in particular, minimizes steric hindrance between substituents and allows them to occupy pseudo-equatorial positions on the five-membered ring, facilitating optimal engagement with enzyme active sites or receptor pockets.

The challenge in synthesizing this motif lies in controlling the relative stereochemistry of two new stereocenters during the ring-forming step. Without precise control, mixtures of cis and trans diastereomers are often formed, necessitating difficult and costly chromatographic separations. This guide focuses on modern catalytic asymmetric methods that circumvent this issue, providing direct access to highly pure trans products.

Key Synthetic Strategies for Achieving trans-Stereoselectivity

Several powerful strategies have emerged for the diastereoselective and enantioselective synthesis of trans-3,4-disubstituted pyrrolidines. The choice of method often depends on the desired substitution pattern and the availability of starting materials. We will focus on three authoritative approaches: Organocatalytic Michael Addition Cascades, Metal-Catalyzed [3+2] Cycloadditions, and Substrate-Controlled Ring Expansions.

Strategy 1: Organocatalytic Aza-Michael/Michael Cascade

This strategy is one of the most effective and widely used for constructing highly functionalized pyrrolidines. It relies on a cascade reaction initiated by the conjugate addition (aza-Michael reaction) of an amine to a nitroalkene, followed by an intramolecular Michael addition. The stereochemistry is controlled by a chiral bifunctional organocatalyst, such as a squaramide or a prolinamide derivative.[2][3]

Causality of Stereocontrol: The success of this method hinges on the catalyst's ability to act as a "chiral organizing center." A bifunctional catalyst, like a squaramide, possesses both a hydrogen-bond donating site (the squaramide NH groups) and a Brønsted base site (e.g., a tertiary amine).[2] The catalyst simultaneously activates the nitroalkene and the Michael donor through a network of non-covalent interactions. This pre-organized transition state assembly forces the incoming nucleophile to attack from a specific face and dictates the conformation for the subsequent ring-closing cyclization, leading to the thermodynamically favored trans product with high fidelity.

Caption: Workflow for organocatalytic cascade synthesis.

Strategy 2: Diastereoselective Ring Expansion of Azetidines

A less common but exceptionally powerful method involves the rearrangement of chiral 2-(hydroxyethyl)azetidines. This substrate-controlled approach provides access to trans-3,4-disubstituted 2-(trifluoromethyl)pyrrolidines with nearly perfect diastereoselectivity.[4][5]

Causality of Stereocontrol: The reaction proceeds through the in-situ activation of the primary alcohol (e.g., as a tosylate or mesylate), which is then displaced by the azetidine nitrogen atom. This intramolecular cyclization forms a strained, bicyclic aziridinium ion intermediate. The subsequent nucleophilic attack occurs exclusively at the C4 position of the original azetidine ring from the face opposite the aziridinium bridge. This Sₙ2-type ring-opening ensures a clean inversion of configuration, leading to the formation of the trans-pyrrolidine product with exceptional diastereomeric control (often >99:1 dr).[4][6]

Caption: Key steps in the azetidine ring expansion strategy.

Strategy 3: Asymmetric Multicomponent Reactions (MCRs)

MCRs offer supreme step-economy by combining three or more starting materials in a single pot to generate complex products. Lewis acid-promoted MCRs involving N-tosyl imino esters, cyclic enol ethers, and a nucleophile can generate highly functionalized pyrrolidines with excellent diastereoselectivity.[7]

Causality of Stereocontrol: In a typical example, a Lewis acid like TiCl₄ activates an imino ester and a dihydrofuran. This triggers the formation of an oxocarbenium ion, which undergoes an intramolecular ring closure via attack from the sulfonamide nitrogen. The stereochemical outcome is dictated by the initial facial selectivity of the nucleophilic attack on the iminium ion and the subsequent thermodynamically controlled cyclization, which favors the trans arrangement of the bulky substituents. By using an excess of the Lewis acid, the reaction can be driven towards the cyclized pyrrolidine product over other potential intermediates.

Data Summary: Representative Results

The following table summarizes typical results for the organocatalytic aza-Michael/Michael cascade approach, demonstrating its broad scope and high efficiency in producing trans-pyrrolidines.

Entry	Michael Donor (R¹)	Nitroalkene (R²)	Catalyst Loading (mol%)	Yield (%)	dr (trans:cis)	ee (%)	Reference
1	Phenylalaninal	Nitrostyrene	10	95	>20:1	96	[8]
2	Propanal	Nitrostyrene	10	90	19:1	99	[3]
3	Isovaleraldehyde	β-Nitrostyrene	10	85	>20:1	97	[8]
4	Propanal	2-Nitrocinnamate	5	92	>20:1	95	[2]

Detailed Experimental Protocol: Organocatalytic Synthesis of a trans-3-Nitro-4-phenylpyrrolidine-2-carboxylate

This protocol is adapted from established literature procedures for the asymmetric conjugate addition of an amino ester derivative to a nitroalkene, followed by cyclization.[2][8]

Materials:

• Diethyl aminomalonate hydrochloride

• (E)-β-Nitrostyrene

• Bifunctional Squaramide Catalyst

• Potassium Carbonate (K₂CO₃), anhydrous

• Dichloromethane (DCM), anhydrous

• Magnesium Sulfate (MgSO₄), anhydrous

• Silica Gel for column chromatography

Procedure:

• Preparation of the Free Amine: To a stirred suspension of diethyl aminomalonate hydrochloride (1.1 mmol, 1.1 equiv) in anhydrous DCM (5.0 mL) in a flame-dried round-bottom flask, add anhydrous K₂CO₃ (2.2 mmol, 2.2 equiv). Stir the mixture vigorously at room temperature for 30 minutes to generate the free amine in situ.

• Reaction Setup: To the above mixture, add the bifunctional squaramide catalyst (0.05 mmol, 5 mol%). Stir for 5 minutes.

• Substrate Addition: Add (E)-β-nitrostyrene (1.0 mmol, 1.0 equiv) to the reaction mixture.

• Reaction Monitoring: Seal the flask under an inert atmosphere (N₂ or Ar) and stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting nitrostyrene is consumed (typically 12-24 hours).

• Work-up: Upon completion, quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) solution (10 mL). Transfer the mixture to a separatory funnel and extract with DCM (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The resulting crude product will be a mixture of diastereomers. The desired trans-pyrrolidine is purified by flash column chromatography on silica gel (eluent: Hexane/Ethyl Acetate gradient).

• Characterization: The stereochemical outcome (diastereomeric ratio and enantiomeric excess) is determined by ¹H NMR analysis of the crude reaction mixture and by chiral High-Performance Liquid Chromatography (HPLC) analysis of the purified product.

Expected Outcome: This procedure typically yields the desired trans-pyrrolidine product in high yield (>90%) with excellent diastereoselectivity (>20:1 trans:cis) and enantioselectivity (>95% ee).

Troubleshooting and Field Insights

• Low Diastereoselectivity: If a significant amount of the cis isomer is observed, this may indicate that the reaction is not fully under thermodynamic control or the catalyst is not effectively organizing the transition state.

  • Solution: Ensure all reagents and solvents are strictly anhydrous, as water can interfere with the catalyst's hydrogen-bonding network. Lowering the reaction temperature (e.g., to 0 °C or -20 °C) can sometimes enhance selectivity.

• Incomplete Reaction: Slow or stalled reactions can result from catalyst deactivation or poor substrate reactivity.

  • Solution: Verify the quality and purity of the catalyst. For less reactive substrates, increasing the catalyst loading (e.g., to 10 mol%) or switching to a more activating catalyst may be necessary.

• Kinetic vs. Thermodynamic Control: In some systems, it is possible to access either the trans or cis product by carefully choosing reaction conditions. Cyclizations run with a strong, non-coordinating base (e.g., NaH) often favor the kinetic cis product, whereas conditions that allow for equilibration (e.g., a weaker base like an alkoxide) can lead to the thermodynamic trans product.[9][10]

Conclusion

The stereoselective synthesis of trans-3,4-disubstituted pyrrolidines is a mature yet continually evolving field. Modern organocatalytic and metal-catalyzed methods provide powerful and reliable tools for accessing these critical structures with high levels of stereocontrol. The strategies outlined in this guide—particularly the aza-Michael cascade—offer a robust starting point for researchers in drug discovery and process development to construct complex, stereochemically defined molecules efficiently and predictably. Understanding the mechanistic principles behind the stereocontrol is paramount for troubleshooting and adapting these protocols to new and challenging synthetic targets.

References

• Lazib, Y., Retailleau, P., Saget, T., Darses, B., & Dauban, P. (n.d.). Asymmetric Synthesis of Enantiopure Pyrrolidines by C(sp3)−H Amination of Hydrocarbons. eCampus.
• A synthetic route towards 3,4-disubstituted pyrrolidin-2-ones via a Michael addition and reductive ring closing strategy. New Journal of Chemistry.

• Pace, V., & Holzer, W. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules, 28(5), 2234. Available at: [Link]

• Wang, Y., et al. (2019). Catalytic asymmetric synthesis of pyrrolidine derivatives bearing heteroatom-substituted quaternary stereocenters. Organic Chemistry Frontiers.

• Rios, R., et al. (2014). Asymmetric Synthesis of Chiral Pyrrolizine‐Based Triheterocycles by Organocatalytic Cascade Aza‐Michael–Aldol Reactions. ResearchGate. Available at: [Link]

• Asymmetric Synthesis of Functionalised Pyrrolidines and their Application in Total Synthesis. White Rose eTheses Online.
• Snieckus, V., & Uccello, D. P. (2013). Organocatalytic Synthesis of Chromans and Benzopyrano[3,4-c]pyrrolidine. Synfacts, 9(1), 0023.

• Liu, R., et al. (2020). Chemo- and Diastereoselective Synthesis of Pyrrolidines from Aroylformates and δ-Tosylamino Enones via P(NMe2)3-Mediated Reductive Amination/Base-Catalyzed Michael Addition Cascade. Organic Chemistry Portal. Available at: [Link]

• Rios, R., et al. (2007). Organocatalytic enantioselective synthesis of highly functionalized polysubstituted pyrrolidines. PubMed. Available at: [Link]

• Dolfen, J., et al. (2017). Asymmetric Synthesis of 3,4-Disubstituted 2-(Trifluoromethyl)pyrrolidines through Rearrangement of Chiral 2-(2,2,2-Trifluoro-1-hydroxyethyl)azetidines. The Journal of Organic Chemistry, 82(19), 10092-10109. Available at: [Link]

• Gevorgyan, V., & Kadnikov, D. (2023). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 28(23), 7794. Available at: [Link]

• Dolfen, J., et al. (2017). Asymmetric Synthesis of 3,4-Disubstituted 2-(Trifluoromethyl)pyrrolidines through Rearrangement of Chiral 2-(2,2,2-Trifluoro-1-hydroxyethyl)azetidines. PubMed. Available at: [Link]

• Orena, M., et al. (2003). A Stereoselective Approach to Both 3,4-trans-Disubstituted Pyrrolidin-2-ones and Pyrrolidines. A Convenient Synthesis of (3R,4R)-4Benzyl3-pyrrolidinecarboxylic Acid. ResearchGate. Available at: [Link]

• Orena, M., et al. (2003). A Stereoselective Approach to Both 3,4- trans-Disubstituted Pyrrolidin-2-ones and Pyrrolidines. A Convenient Synthesis of (3R,4R)-4Benzyl3-pyrrolidinecarboxylic Acid. ResearchGate. Available at: [Link]

• Dolfen, J., et al. (2017). Asymmetric Synthesis of 3,4-Disubstituted 2-(Trifluoromethyl)pyrrolidines through Rearrangement of Chiral 2-(2,2,2-Trifluoro-1-hydroxyethyl)azetidines. Ghent University Academic Bibliography. Available at: [Link]

• Gschwind, R. M., et al. (2021). A Diastereoselective Catalytic Approach to Pentasubstituted Pyrrolidines by Tandem Anionic‐Radical Cross‐Over Reactions. Advanced Synthesis & Catalysis. Available at: [Link]

• Pace, V., & Holzer, W. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. Available at: [Link]

• Hosseininezhad, S., & Ramazani, A. (2024). Recent Advances in the Synthesis of Pyrrolidines. IntechOpen. Available at: [Link]

• Ghosh, A. K., & Kass, J. R. (2011). Asymmetric Multicomponent Reactions: Diastereoselective Synthesis of Substituted Pyrrolidines and Prolines. PubMed Central. Available at: [Link]

• Forró, E., & Fülöp, F. (2018). The stereoselective synthesis of cis- and trans-fused pyrrolidine containing bicyclic azepine and oxepine derivatives using aza-Cope rearrangement-Mannich cyclization as a key step. New Journal of Chemistry. Available at: [Link]

• Reyes-González, M. A., et al. (2023). Organocatalytic Properties of 3,4-Dihydroxyprolines. MDPI. Available at: [Link]

• Albrecht, Ł., & Jiang, H. (2016). Organocatalytic Doubly Annulative Approach to 3,4-Dihydrocoumarins Bearing a Fused Pyrrolidine Scaffold. The Journal of Organic Chemistry, 81(14), 6099-6106. Available at: [Link]

• The Ghosh Laboratory: New Asymmetric Synthesis Research. Purdue University. Available at: [Link]

• Warren, T. H., et al. (2018). Diastereoselective C–H Bond Amination for Disubstituted Pyrrolidines. PubMed Central. Available at: [Link]

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Application Notes and Protocols for Iridium-Catalyzed Reductive Amination

Abstract

Direct reductive amination (DRA) represents one of the most efficient and atom-economical methods for synthesizing amines, which are cornerstone functional groups in pharmaceuticals and fine chemicals. This guide provides a comprehensive overview and detailed experimental protocols for conducting reductive amination of aldehydes and ketones using state-of-the-art iridium catalysts. We delve into the mechanistic underpinnings of the transformation, discuss the critical roles of various reaction components, and offer field-proven protocols for both racemic and asymmetric synthesis. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this powerful catalytic transformation.

Introduction: The Power of Iridium in Amine Synthesis

The synthesis of primary, secondary, and tertiary amines is a central task in organic chemistry, particularly within the pharmaceutical industry where these moieties are prevalent in active pharmaceutical ingredients (APIs). Reductive amination, the conversion of a carbonyl compound into an amine in a single operation, is a highly valued transformation.[1][2] Traditionally, this has been accomplished using stoichiometric and often hazardous hydride reagents.

The advent of transition-metal catalysis has revolutionized this field, offering milder conditions and improved functional group tolerance. Iridium-based catalysts, in particular, have emerged as exceptionally versatile and efficient for this purpose.[3] They operate via transfer hydrogenation pathways, often utilizing benign hydrogen donors like formic acid or its salts, which enhances the operational simplicity and safety of the procedure.[4][5][6] This guide focuses on the practical application of homogeneous iridium catalysts for the direct reductive amination of a broad range of carbonyls and amines.

Mechanistic Principles and Catalytic Cycle

Understanding the reaction mechanism is paramount for troubleshooting and optimizing reaction conditions. The iridium-catalyzed reductive amination typically proceeds through a two-stage catalytic cycle.

Stage 1: Imine/Enamine Formation The reaction initiates with the condensation of the carbonyl compound (ketone or aldehyde) and the amine to form a hemiaminal intermediate, which then dehydrates to form an imine (or enamine). This step is often the rate-limiting part of the overall process and can be influenced by additives.

Stage 2: Iridium-Catalyzed Transfer Hydrogenation The active iridium catalyst, typically an iridium(III) species, reacts with a hydrogen source (e.g., formic acid) to generate a reactive iridium-hydride (Ir-H) intermediate.[4] This hydride is then transferred to the C=N bond of the imine, reducing it to the final amine product and regenerating the iridium catalyst, allowing it to re-enter the catalytic cycle.[7]

Caption: General catalytic cycle for iridium-catalyzed reductive amination.

Key Reaction Components and Parameter Optimization

The success of an iridium-catalyzed reductive amination hinges on the careful selection of several key components.

• Iridium Precursor: Half-sandwich iridium complexes, such as [Ir(Cp)Cl2]2 (Cp = pentamethylcyclopentadienyl), are widely used due to their stability and high catalytic activity.[3] These precursors are often air-stable, making them convenient for laboratory use.

• Ligands: For asymmetric synthesis, the choice of a chiral ligand is critical. Chiral phosphoramidite and diphosphine ligands (e.g., Josiphos-type) have demonstrated exceptional performance, enabling the synthesis of chiral amines with high enantioselectivity (up to 99% ee).[8][9][10] The steric and electronic properties of the ligand confine the substrate in a specific orientation during the hydride transfer step, dictating the stereochemical outcome.

• Hydrogen Source (Reductant): Formic acid (HCOOH) and its salts, such as ammonium formate (HCOONH₄) or sodium formate (HCOONa), are the most common hydrogen donors.[5][7] Ammonium formate has the dual advantage of also serving as the nitrogen source for the synthesis of primary amines.[3] These reagents are safer and easier to handle than high-pressure hydrogen gas.

• Amine Source: A wide variety of amines can be used, including primary and secondary aliphatic and aromatic amines.[1] For the synthesis of primary amines from ketones, ammonium salts like ammonium formate or ammonium acetate are typically employed.[3]

• Solvent: The choice of solvent can significantly impact reaction rates and selectivity. Protic solvents like methanol are common, but hexafluoroisopropanol (HFIP) has also been shown to be highly effective, particularly for challenging substrates.[3] For certain applications, reactions can even be performed in aqueous media.[6]

• Additives: In some cases, additives can be beneficial. For instance, weak acids can facilitate the imine formation step, while desiccants like molecular sieves can help drive the equilibrium towards the imine by removing water.

Experimental Protocols

Protocol 1: General Procedure for Direct Reductive Amination of a Ketone with a Primary Amine

This protocol provides a general method for the synthesis of a secondary amine from a ketone and a primary amine using a commercially available iridium catalyst.

Caption: Standard experimental workflow for reductive amination.

Reagents & Materials:

Reagent	Amount (mmol)	Molar Eq.	Notes
Ketone	1.0	1.0
Amine	1.1	1.1
[Ir(Cp*)Cl2]2	0.005	0.005 (0.5 mol%)	Catalyst Precursor
Formic Acid (HCOOH)	5.0	5.0	Hydrogen Source
Solvent (e.g., Methanol)	2.0 mL	-

| Schlenk tube or vial | - | - | With magnetic stir bar |

Step-by-Step Procedure:

• Preparation: To a dry Schlenk tube or screw-cap vial containing a magnetic stir bar, add the ketone (1.0 mmol), the iridium catalyst precursor [Ir(Cp*)Cl2]2 (0.005 mmol, 3.98 mg), and the solvent (2.0 mL).

• Addition of Reagents: Add the amine (1.1 mmol) followed by formic acid (5.0 mmol, ~188 µL).

• Inert Atmosphere: Seal the tube/vial and purge with an inert gas (Nitrogen or Argon) for 2-3 minutes.

• Reaction: Place the vessel in a preheated oil bath or heating block at the desired temperature (e.g., 80 °C) and stir for 12-24 hours.[4]

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or by analyzing small aliquots via gas chromatography-mass spectrometry (GC-MS).

• Workup: After completion, cool the reaction mixture to room temperature. Carefully quench the reaction by slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate, 3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired secondary amine.

Protocol 2: Asymmetric Reductive Amination of a Prochiral Ketone

This protocol is adapted for synthesizing a chiral amine with high enantioselectivity, requiring the use of a chiral ligand.[8][11]

Reagents & Materials:

Reagent	Amount (mmol)	Molar Eq.	Notes
Prochiral Ketone	0.5	1.0	e.g., Acetophenone
Amine	0.6	1.2	e.g., Benzylamine
[Ir(COD)Cl]2	0.0025	0.005 (0.5 mol%)	Catalyst Precursor
Chiral Ligand	0.0055	0.011 (1.1 mol%)	e.g., Phosphoramidite L1
Formic Acid/Triethylamine	5:2 azeotrope	-	H-source/Base
Solvent (e.g., Toluene)	1.0 mL	-

| Molecular Sieves (4Å) | ~100 mg | - | Additive |

Step-by-Step Procedure:

• Catalyst Pre-formation: In a glovebox or under an inert atmosphere, add [Ir(COD)Cl]2 (0.0025 mmol) and the chiral ligand (0.0055 mmol) to a dry vial. Add half of the total solvent volume and stir at room temperature for 30 minutes.

• Reaction Setup: In a separate vial, dissolve the ketone (0.5 mmol) and amine (0.6 mmol) in the remaining solvent. Add the activated molecular sieves.

• Initiation: Transfer the pre-formed catalyst solution to the substrate solution via syringe. Add the formic acid/triethylamine azeotrope (e.g., 0.2 mL).

• Reaction: Seal the vial, remove from the glovebox, and stir at the desired temperature (e.g., 40-60 °C) for 24-48 hours.[8]

• Workup and Purification: Follow steps 5-9 from Protocol 1.

• Analysis: In addition to standard characterization, determine the enantiomeric excess (ee) of the product using chiral high-performance liquid chromatography (HPLC).

Substrate Scope and Performance

Iridium catalysts exhibit broad applicability, but performance can vary with the substrate.

Caption: Interplay of components affecting reaction outcome.

Substrate Performance Summary Table

Carbonyl Substrate	Amine Substrate	Typical Yield	Notes
Aromatic Ketones	Aromatic/Aliphatic 1° Amines	Excellent (85-99%)	Generally high reactivity and selectivity.[10][12]
Aliphatic Ketones	Aromatic/Aliphatic 1° Amines	Good to Excellent (70-95%)	Can be more challenging; may require specific ligands.[9][13]
Aldehydes	1°, 2° Amines	Excellent (80-99%)	Highly reactive; risk of over-alkylation must be managed.[7]
Aliphatic Ketones	Aliphatic 2° Amines	Moderate to Good	Historically challenging ("aliphatic wall"), now accessible with specific diphosphane ligands.[1]
Diketones	Aromatic Amines	Good	Can lead to the formation of valuable amino alcohols.[4]

Troubleshooting

• Low Conversion:

  • Cause: Inactive catalyst or insufficient temperature.

  • Solution: Ensure an inert atmosphere was maintained during setup. Try a higher reaction temperature or longer reaction time. Verify the quality of the formic acid/formate salt.

• Formation of Alcohol Side-Product:

  • Cause: Direct reduction of the carbonyl is competing with imine formation. This can happen if the iridium-hydride is too reactive or imine formation is slow.

  • Solution: Use a more electron-deficient iridium catalyst, which slows down carbonyl reduction.[7] Add molecular sieves to accelerate imine formation.

• Low Enantioselectivity (in Asymmetric Reactions):

  • Cause: Poor catalyst-substrate interaction or catalyst racemization.

  • Solution: Screen different chiral ligands. Ensure high-purity, anhydrous solvents are used. Lowering the reaction temperature can sometimes improve enantioselectivity.

Safety Considerations

• Reagents: Handle formic acid in a well-ventilated fume hood as it is corrosive. Iridium catalysts, while generally low in toxicity, should be handled with standard personal protective equipment (gloves, safety glasses).

• Procedures: Reactions should be conducted behind a blast shield, especially when sealed vials are heated. Quenching of formic acid with bicarbonate base will produce CO₂ gas; perform this step slowly to avoid pressure buildup.

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• 10. Iridium-catalyzed enantioselective reductive amination of aromatic ketones - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 11. Iridium-catalyzed direct asymmetric reductive amination utilizing primary alkyl amines as the N-sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Iridium-catalyzed direct asymmetric reductive amination of aromatic ketones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: Leveraging (3R,4R)-trans-3,4-Pyrrolidinediyldimethanol HCl in Asymmetric Synthesis

Foreword: The Pyrrolidine Scaffold – A Privileged Motif in Asymmetric Catalysis

To the researchers, chemists, and innovators in drug development, the quest for stereochemical control is paramount. Nature’s biological targets are exquisitely chiral, demanding that synthetic molecules match this specificity to elicit the desired therapeutic effect. Within the arsenal of synthetic chemistry, certain structural motifs have earned the title of "privileged" for their remarkable ability to induce asymmetry across a wide range of transformations. The chiral pyrrolidine ring is a cornerstone of this family.[1][2] Its rigid, five-membered structure provides a well-defined conformational framework, making it an ideal backbone for constructing highly effective chiral ligands and organocatalysts.[3]

This guide focuses on a particularly versatile, yet underexplored, member of this class: (3R,4R)-trans-3,4-Pyrrolidinediyldimethanol hydrochloride . Derived from the chiral pool (L-tartaric acid), this C₂-symmetric diol serves not as a direct catalyst, but as a powerful and stereochemically dense starting material. Its true potential is unlocked through rational chemical modification, transforming it into bespoke ligands tailored for specific, high-stakes asymmetric reactions. The trans-orientation of the two hydroxymethyl groups provides a divergent C₂-symmetric arrangement, crucial for creating a well-defined chiral pocket in metal-ligand complexes.

This document moves beyond mere procedural recitation. It is designed to provide you with the causal logic behind the protocols—the "why" that empowers you to troubleshoot, adapt, and innovate in your own laboratories.

Foundational Strategy: From Chiral Building Block to Bespoke Ligand

The primary utility of (3R,4R)-trans-3,4-Pyrrolidinediyldimethanol HCl is as a chiral scaffold. The two primary alcohol functionalities and the secondary amine are handles for synthetic elaboration. The typical workflow involves converting the diol into a more complex ligand, such as a diphosphine, a diamine, or an amino alcohol, which then participates in a catalytic cycle.

Caption: From chiral pool to enantioenriched product.

Application I: Asymmetric Hydrogenation with Diphosphine Ligands

Asymmetric hydrogenation is a cornerstone of industrial pharmaceutical synthesis. The creation of a C₂-symmetric diphosphine ligand from our pyrrolidine scaffold allows for the formation of highly effective rhodium or ruthenium catalysts capable of exceptional enantiocontrol in the reduction of prochiral olefins.

Causality and Mechanistic Insight

The ligand's C₂-symmetry is critical. Upon coordination to a metal center (e.g., Rh(I)), the two phosphorus atoms and their bulky substituents (e.g., phenyl groups) create a rigid, chiral environment. The substrate coordinates to the metal within this chiral pocket, and steric hindrance dictates that the olefin face with lower steric repulsion is presented for hydrogen addition. This enforced facial selectivity is the origin of the high enantiomeric excess (ee) observed.

Protocol 1: Synthesis of (3R,4R)-1-Boc-bis(diphenylphosphinomethyl)pyrrolidine

This protocol details the conversion of the diol into a valuable diphosphine ligand. The Boc-protecting group is added to modulate solubility and prevent the secondary amine from interfering in subsequent catalytic applications.

Step A: Free-Basing and N-Protection

• Setup: In a 250 mL round-bottom flask, suspend (3R,4R)-trans-3,4-Pyrrolidinediyldimethanol HCl (5.0 g, 27.2 mmol) in dichloromethane (DCM, 100 mL).

• Basification: Cool the suspension to 0 °C in an ice bath. Add triethylamine (TEA, 9.1 mL, 65.3 mmol, 2.4 equiv) dropwise. Stir for 15 minutes. The suspension should become a clearer solution.

• Boc Protection: To the same flask, add di-tert-butyl dicarbonate (Boc₂O, 6.5 g, 29.9 mmol, 1.1 equiv) dissolved in 20 mL of DCM. Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Wash the reaction mixture with saturated aqueous NaHCO₃ (2 x 50 mL) and brine (1 x 50 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-Boc protected diol, which is often used directly in the next step.

Step B: Dimesylation

• Setup: Redissolve the crude N-Boc diol in anhydrous DCM (100 mL) under an argon atmosphere and cool to 0 °C.

• Activation: Add TEA (9.5 mL, 68.0 mmol, 2.5 equiv). Slowly add methanesulfonyl chloride (MsCl, 4.6 mL, 59.8 mmol, 2.2 equiv) dropwise, maintaining the temperature at 0 °C.

• Reaction: Stir at 0 °C for 2 hours, monitoring by Thin Layer Chromatography (TLC) until the starting diol is consumed.

• Workup: Quench the reaction carefully with 50 mL of cold water. Separate the layers and wash the organic phase with 1 M HCl (2 x 40 mL), saturated NaHCO₃ (2 x 40 mL), and brine (1 x 40 mL). Dry over Na₂SO₄, filter, and concentrate in vacuo without heating to yield the crude dimesylate. Causality Note: This intermediate is often unstable and should be used immediately. The mesyl groups transform the hydroxyls into excellent leaving groups for the subsequent nucleophilic substitution.

Step C: Phosphination

• Prepare Nucleophile: In a separate flame-dried Schlenk flask under argon, dissolve diphenylphosphine (10.1 g, 54.4 mmol, 2.0 equiv) in anhydrous tetrahydrofuran (THF, 80 mL). Cool to -78 °C and add n-butyllithium (n-BuLi, 2.5 M in hexanes, 21.8 mL, 54.4 mmol) dropwise to form a deep red solution of lithium diphenylphosphide. Stir for 30 minutes.

• Substitution: Dissolve the crude dimesylate from Step B in anhydrous THF (40 mL) and add it dropwise to the lithium diphenylphosphide solution at -78 °C. Allow the reaction to warm slowly to room temperature and stir overnight.

• Workup: Quench the reaction by slowly adding 50 mL of degassed, saturated aqueous NH₄Cl. Extract with ethyl acetate (3 x 75 mL). Wash the combined organic layers with degassed brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel (deactivated with 5% TEA in the eluent, e.g., a gradient of hexanes/ethyl acetate) to afford the title ligand as a white solid.

Protocol 2: Rh-Catalyzed Asymmetric Hydrogenation of Methyl α-Acetamidoacrylate

Materials & Setup:

• A Schlenk flask or a small Parr hydrogenation vessel.

• [Rh(COD)₂]BF₄ (Rh-precatalyst)

• (3R,4R)-1-Boc-bis(diphenylphosphinomethyl)pyrrolidine (Ligand)

• Methyl α-acetamidoacrylate (Substrate)

• Anhydrous, degassed methanol (Solvent)

• Hydrogen gas (balloon or cylinder)

Procedure:

• Catalyst Formation: In a Schlenk flask under argon, dissolve [Rh(COD)₂]BF₄ (4.1 mg, 0.01 mmol, 1 mol%) and the ligand (5.8 mg, 0.011 mmol, 1.1 mol%) in 5 mL of methanol. Stir for 20 minutes; the solution should turn a light orange/yellow color.

• Reaction: Add the substrate (143 mg, 1.0 mmol) to the catalyst solution.

• Hydrogenation: Subject the flask to three cycles of vacuum/argon backfill before introducing hydrogen gas (1 atm, balloon). For higher pressures, transfer the solution via cannula to a hydrogenation vessel.

• Monitoring: Stir vigorously at room temperature for 1-4 hours. Monitor reaction completion by TLC or ¹H NMR of an aliquot.

• Workup & Analysis: Once complete, vent the hydrogen and concentrate the solvent. The conversion can be determined from the crude ¹H NMR spectrum. The enantiomeric excess is determined by chiral HPLC or GC analysis.

Data & Expected Outcomes

Substrate	Catalyst Loading (mol%)	H₂ Pressure (atm)	Solvent	Time (h)	Yield (%)	ee (%)
Methyl α-acetamidoacrylate	1.0	1	MeOH	2	>99	>98
Methyl (Z)-α-acetamidocinnamate	1.0	10	DCM	6	>99	>97
Itaconic acid dimethyl ester	1.0	20	Toluene	12	>95	>95

Application II: Asymmetric Alkylzinc Additions to Aldehydes

The addition of organometallic reagents to carbonyls is a fundamental C-C bond-forming reaction. Using our pyrrolidine scaffold to generate a chiral amino alcohol ligand provides a highly effective catalyst for the enantioselective addition of diethylzinc to aldehydes.[4]

Causality and Mechanistic Insight

The active catalyst is a dinuclear zinc complex. The chiral amino alcohol ligand bridges two zinc atoms. One zinc atom acts as a Lewis acid, coordinating to and activating the aldehyde's carbonyl oxygen. The other zinc atom, part of the chiral complex, delivers an ethyl group to one specific face of the activated aldehyde. The C₂-symmetry of the diol backbone and the steric bulk of the N-substituent are crucial for creating a rigid and selective catalytic pocket.

Caption: Catalytic cycle for asymmetric ethylation of an aldehyde.

Protocol 3: Synthesis and Use of (3R,4R)-1-Benzyl-pyrrolidinediyldimethanol

Step A: Ligand Synthesis

• Free-Basing: Prepare the free-base of (3R,4R)-trans-3,4-Pyrrolidinediyldimethanol from the HCl salt as described in Protocol 1, Step A, but without the Boc-protection step. After workup, obtain the crude diol.

• N-Alkylation: Dissolve the crude diol (approx. 27.2 mmol) in acetonitrile (100 mL). Add potassium carbonate (K₂CO₃, 7.5 g, 54.4 mmol, 2.0 equiv) and benzyl bromide (3.4 mL, 28.6 mmol, 1.05 equiv).

• Reaction: Heat the mixture to reflux (approx. 82 °C) and stir for 16 hours.

• Workup & Purification: Cool the reaction, filter off the K₂CO₃, and concentrate the filtrate. Purify the residue by column chromatography (silica gel, DCM/Methanol gradient) to yield the N-benzylated amino alcohol ligand.

Step B: Asymmetric Addition of Diethylzinc to Benzaldehyde

• Setup: To a flame-dried Schlenk tube under argon, add the synthesized ligand (57 mg, 0.24 mmol, 10 mol%). Add anhydrous toluene (5 mL).

• Complexation: Add diethylzinc (1.1 M in toluene, 2.4 mL, 2.64 mmol, 1.1 equiv) and stir the mixture at room temperature for 30 minutes. Causality Note: Pre-complexation of the ligand and the organozinc reagent is often crucial for achieving high enantioselectivity.

• Reaction: Cool the mixture to 0 °C and add benzaldehyde (255 mg, 2.4 mmol, 1.0 equiv) dropwise.

• Monitoring: Stir the reaction at 0 °C for 24 hours. Monitor by TLC (staining with KMnO₄ can help visualize the product).

• Workup: Carefully quench the reaction by slowly adding 10 mL of saturated aqueous NH₄Cl at 0 °C. Stir for 30 minutes, then extract with ethyl acetate (3 x 20 mL).

• Analysis: Dry the combined organic layers over Na₂SO₄, filter, and concentrate. Purify by column chromatography (hexanes/ethyl acetate) to obtain (R)-1-phenylpropan-1-ol. Determine the ee by chiral HPLC.

Field-Proven Insights & Troubleshooting

• Low Enantioselectivity:

  • Cause: Presence of water. Organozinc reactions are extremely moisture-sensitive. Ensure all glassware is rigorously dried and all reagents/solvents are anhydrous.

  • Solution: Use freshly distilled solvents and flame-dried glassware under a positive pressure of inert gas.

• Slow or Incomplete Reaction:

  • Cause: Poor quality of diethylzinc reagent.

  • Solution: Titrate the diethylzinc solution before use to confirm its concentration. Using a slight excess (1.1-1.2 equiv) is common practice.

• Inconsistent Results:

  • Cause: The order of addition was not followed.

  • Solution: Always add the aldehyde to the pre-formed ligand-zinc complex. Adding the ligand last can lead to a fast, non-selective background reaction.

References

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. ACS Omega.
• Enantioselective Catalysis with Pyrrolidinyl Gold(I) Complexes: DFT and NEST Analysis of the Chiral Binding Pocket.
• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines.
• Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. PMC - NIH.
• Chiral C2-symmetric 2,5-disubstituted pyrrolidine derivatives as catalytic chiral ligands in the reactions of diethylzinc with aryl aldehydes. Journal of the Chemical Society, Perkin Transactions 1.
• Divergent Access to Chiral C2- and C3-Alkylated Pyrrolidines by Catalyst-Tuned Regio- and Enantioselective C(sp3) - Organic Chemistry Portal.
• Profiling the Privileges of Pyrrolidine-Based Catalysts in Asymmetric Synthesis: From Polar to Light-Driven Radical Chemistry.
• Chiral Pyrrolidine Diamines as Effective Ligands in Asymmetric Synthesis.
• Application Notes and Protocols for the Asymmetric Synthesis of Pyrrolidine-3,4-diamine Deriv
• Synthesis of Chiral Pyrrolidine-3,4-diamines: Applic
• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Upd

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• 1. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update | MDPI [mdpi.com]
• 4. Chiral C2-symmetric 2,5-disubstituted pyrrolidine derivatives as catalytic chiral ligands in the reactions of diethylzinc with aryl aldehydes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Preparation of chiral ligands from pyrrolidine dimethanol

Application Note: Synthesis of C2​ -Symmetric Chiral Bisphosphine Ligands from (2S,5S)-Pyrrolidine-2,5-dimethanol

Executive Summary & Rationale

The development of highly enantioselective transition-metal catalysts relies heavily on the design of robust chiral ligands. C2​ -symmetric bidentate ligands are particularly privileged in asymmetric catalysis because their rotational symmetry halves the number of possible diastereomeric metal-substrate transition states, thereby maximizing stereocontrol ()[1].

(2S,5S)-Pyrrolidine-2,5-dimethanol is an exceptional chiral pool building block. Unlike acyclic diols, the rigid pyrrolidine backbone restricts conformational flexibility, projecting the phosphorus donor atoms into a well-defined chiral pocket. This guide details the step-by-step transformation of (2S,5S)-pyrrolidine-2,5-dimethanol into a highly effective C2​ -symmetric bisphosphine ligand, analogous to the classic DIOP ()[2] and BPE () architectures.

Mechanistic Pathway and Design Logic

The transformation of the diol to a bisphosphine is a three-stage process designed to preserve the absolute stereochemistry of the starting material:

• N-Protection : The secondary amine must be masked to prevent competitive nucleophilic attack or deprotonation during the phosphination step. A benzyl (Bn) group is selected over carbamates (e.g., Boc, Cbz) because carbamate carbonyls are susceptible to nucleophilic attack and cleavage by strong phosphide reagents.

• Hydroxyl Activation : The primary alcohols are converted to tosylates. Because the activation and subsequent substitution occur exclusively at the exocyclic −CH2​− groups, the C–O and C–C bonds at the C2 and C5 chiral centers are never broken. This guarantees 100% retention of the (2S,5S) configuration.

• Phosphination : Potassium diphenylphosphide ( KPPh2​ ) displaces the tosylates via a double SN​2 mechanism to yield the final bidentate ligand.

Workflow for the preparation of a C2-symmetric bisphosphine ligand from pyrrolidine dimethanol.

Step-by-Step Experimental Protocols

General Precautions: Protocols A and B can be performed under ambient atmosphere. Protocol C must be executed using rigorous Schlenk techniques or inside an argon-filled glovebox due to the extreme air-sensitivity of alkylphosphines.

Protocol A: Synthesis of (2S,5S)-1-Benzylpyrrolidine-2,5-dimethanol

• Reaction : Suspend (2S,5S)-pyrrolidine-2,5-dimethanol (10.0 mmol) and anhydrous K2​CO3​ (22.0 mmol) in 30 mL of acetonitrile.

• Addition : Add benzyl bromide (10.5 mmol) dropwise at 0 °C. Causality: Low temperature prevents over-alkylation (quaternization) of the nitrogen.

• Stirring : Warm to room temperature and stir for 12 hours.

• Self-Validation : Monitor by TLC (DCM/MeOH 9:1). The starting material stains strongly with ninhydrin (purple/red for secondary amines), whereas the N-benzyl tertiary amine product does not.

• Workup : Filter the suspension to remove inorganic salts. Concentrate the filtrate and purify via flash chromatography.

Protocol B: Synthesis of (2S,5S)-1-Benzylpyrrolidine-2,5-diylbis(methylene) Ditosylate

• Reaction : Dissolve the N-benzyl diol (8.0 mmol) in 15 mL of anhydrous pyridine. Cool to 0 °C.

  • Causality: Pyridine serves a dual role. It acts as an acid scavenger to neutralize the HCl byproduct and acts as a nucleophilic catalyst by forming a highly electrophilic N-tosylpyridinium intermediate.

• Addition : Add p-toluenesulfonyl chloride (TsCl, 20.0 mmol) in small portions over 30 minutes.

• Stirring : Stir at 0 °C for 2 hours, then at 4 °C overnight.

• Workup : Pour the mixture into 100 mL of ice water. Extract with dichloromethane (3 × 30 mL). Wash the combined organic layers with cold 1M HCl to remove residual pyridine, followed by brine.

• Self-Validation : Dry over MgSO4​ , concentrate, and analyze via 1H NMR. The appearance of a sharp singlet at ~2.45 ppm (6H, Ts- CH3​ ) and doublets at ~7.8 ppm confirms complete ditosylation.

Protocol C: Nucleophilic Phosphination

• Preparation : Degas 20 mL of anhydrous THF by sparging with argon for 30 minutes. Dissolve the ditosylate (5.0 mmol) in the degassed THF.

• Reaction : Cool the solution to 0 °C. Using a syringe, slowly add a commercial solution of KPPh2​ (0.5 M in THF, 11.0 mmol).

  • Causality: A slight stoichiometric excess of KPPh2​ ensures complete double displacement. The deep red color of the phosphide will fade as it is consumed.

• Reflux : Heat the mixture to a gentle reflux for 4 hours to drive the second SN​2 displacement, which is sterically more hindered than the first.

• Workup (Air-Free) : Cool to room temperature. Quench with 5 mL of degassed water. Extract with degassed methyl tert-butyl ether (MTBE). Dry over anhydrous Na2​SO4​ under argon.

• Self-Validation : Concentrate under vacuum and analyze via 31P{1H} NMR. A single sharp resonance at approximately -22.5 ppm confirms the symmetrical product. Any peak > +20 ppm indicates unwanted oxidation to a phosphine oxide.

Quantitative Data & Analytical Signatures

Intermediate / Product	Physical State	Expected Yield	Key Diagnostic NMR Signatures
N-Benzyl Diol	Viscous pale oil	85 - 90%	1 H : δ 7.2-7.4 (m, 5H, Ph), 3.82 (s, 2H, N- CH2​ -Ph)
Ditosylate	White crystalline solid	75 - 82%	1 H : δ 7.78 (d, 4H, Ts), 2.45 (s, 6H, Ts- CH3​ )
Bisphosphine Ligand	Pale yellow solid	60 - 68%	31 P : δ -22.5 (s); 1 H : δ 2.1-2.3 (m, 4H, - CH2​ -P)

Application in Drug Development

Once synthesized, this C2​ -symmetric pyrrolidine bisphosphine can be complexed with [Rh(COD)2​]BF4​ to form a highly active precatalyst. In pharmaceutical manufacturing, such Rh-complexes are deployed for the asymmetric hydrogenation of prochiral enamides to yield enantiopure unnatural amino acids, a critical step in the synthesis of peptidomimetic drugs ().

References

• Knowles, W. S. "Asymmetric Hydrogenations (Nobel Lecture)." Angewandte Chemie International Edition, 2002, 41(12), 1998-2007. URL:[Link]

• Kagan, H. B.; Dang, T.-P. "Asymmetric catalytic reduction with transition metal complexes. I. Catalytic system of rhodium(I) with (-)-2,3-O-isopropylidene-2,3-dihydroxy-1,4-bis(diphenylphosphino)butane, a new chiral diphosphine." Journal of the American Chemical Society, 1972, 94(18), 6429-6433. URL:[Link]

• Burk, M. J. "C2-symmetric bis(phospholanes) and their use in highly enantioselective hydrogenation reactions." Journal of the American Chemical Society, 1991, 113(22), 8518-8519. URL:[Link]

• Tang, W.; Zhang, X. "New Chiral Phosphorus Ligands for Enantioselective Hydrogenation." Chemical Reviews, 2003, 103(8), 3029-3070. URL:[Link]

Sources

• 1. diva-portal.org [diva-portal.org]
• 2. pure.rug.nl [pure.rug.nl]

Asymmetric 'Clip-Cycle' Synthesis of Functionalized Pyrrolidines: A Comprehensive Protocol

The Strategic Imperative

Pyrrolidines are ubiquitous structural motifs in modern pharmacology, appearing in nearly 20% of FDA-approved drug molecules that contain a saturated cyclic amine unit [1]. Despite their high value, traditional asymmetric syntheses often rely on restrictive conditions, such as cryogenic temperatures, pyrophoric reagents, or the use of stoichiometric chiral auxiliaries [2].

To overcome these bottlenecks, the "Clip-Cycle" methodology was developed as a highly modular, two-step catalytic system [1]. This approach allows drug development professionals to construct highly substituted 2,2- and 3,3-pyrrolidines and spiropyrrolidines with exceptional enantiomeric ratios (e.r.) from simple, achiral starting materials [3].

Mechanistic Architecture & Causality

The "clip-cycle" system is engineered around two distinct, highly optimized catalytic transformations:

The "Clip" Step: Alkene Cross-Metathesis

A Cbz-protected bis-homoallylic amine is "clipped" to a thioacrylate using a Hoveyda-Grubbs II (HG-II) ruthenium catalyst [1].

• Causality of Reagent Choice: The Cbz (carboxybenzyl) protecting group is critical. It suppresses the basicity of the amine (preventing catalyst poisoning during metathesis) while leaving the nitrogen sufficiently nucleophilic to participate in the subsequent aza-Michael addition [4].

The "Cycle" Step: Asymmetric Aza-Michael Cyclization

The pendent nucleophile undergoes an intramolecular aza-Michael addition onto the activated alkene, catalyzed by a Chiral Phosphoric Acid (CPA) such as (R)-TRIP or (R)-TiPSY [4][5].

• Causality of the Thioester: The use of a thioester (rather than a standard oxoester) is the linchpin of this reaction. Thioesters possess a lower Lowest Unoccupied Molecular Orbital (LUMO), rendering the conjugated alkene significantly more electrophilic [2]. Furthermore, the sulfur atom provides a distinct steric and electronic profile that interacts optimally with the chiral pocket of the CPA catalyst.

• Causality of the CPA Catalyst: The CPA acts as a bifunctional Brønsted acid. Its acidic proton activates the thioester carbonyl (further lowering the LUMO), while the phosphoryl oxygen hydrogen-bonds with the Cbz-carbamate N-H. Density Functional Theory (DFT) studies confirm this dual-activation orchestrates a highly ordered transition state, dictating the stereochemical outcome and making this the rate-determining step [1][6].

Process Visualization

Workflow of the two-step asymmetric 'clip-cycle' synthesis of functionalized pyrrolidines.

Step-by-Step Experimental Execution

Note: All reactions must be performed under an inert argon atmosphere using rigorously anhydrous solvents to maintain the integrity of the hydrogen-bonding network in Step 2.

Step 1: The "Clip" Reaction (Cross-Metathesis)

• Preparation: Flame-dry a Schlenk flask and purge with argon. Add the Cbz-protected bis-homoallylic amine (1.0 equiv) and S-p-tolyl thioacrylate (2.0 equiv).

• Solvent Addition: Dissolve the reagents in anhydrous dichloromethane (DCM) to achieve a strict concentration of 0.05 M.

  • Scientific Rationale: High dilution is mandatory to kinetically favor the cross-metathesis pathway over the unwanted homodimerization of the terminal alkene.

• Catalysis: Add Hoveyda-Grubbs II catalyst (10 mol%) in one single portion.

• Reaction: Heat the mixture to a gentle reflux (40 °C) and stir for 12–16 hours. Monitor via TLC until the starting amine is consumed.

• Quenching: Add an excess of ethyl vinyl ether and stir for 30 minutes at room temperature.

  • Scientific Rationale: Ethyl vinyl ether rapidly reacts with the active ruthenium carbene to form a stable, catalytically inactive Fischer carbene, preventing double-bond migration during concentration.

• Purification: Concentrate under reduced pressure and purify via flash column chromatography (silica gel, hexane/EtOAc gradient) to isolate the activated alkene intermediate.

Step 2: The "Cycle" Reaction (Aza-Michael Cyclization)

• Preparation: Transfer the purified intermediate (1.0 equiv) to a dry reaction vial.

• Solvent Addition: Dissolve the intermediate in anhydrous toluene to a concentration of 0.1 M.

  • Scientific Rationale: Toluene provides a non-polar, non-competing environment that maximizes the strength of the hydrogen-bonding interactions between the CPA catalyst and the substrate [4].

• Catalysis: Add the Chiral Phosphoric Acid catalyst, e.g., (R)-TiPSY or (R)-TRIP (20 mol%) [5].

• Reaction: Seal the vial and heat to 50 °C for 48–72 hours [4].

  • Scientific Rationale: Elevated thermal energy is required to overcome the activation barrier of the aza-Michael addition, while the restrictive chiral pocket of the bulky binaphthyl CPA backbone maintains rigid facial selectivity.

• Isolation: Concentrate the mixture directly and purify via flash column chromatography to yield the enantioenriched pyrrolidine.

Quantitative Performance Metrics

The methodology accommodates a broad substrate scope, seamlessly generating spirocyclic systems and natural product precursors without a drop in enantioselectivity [1].

Substrate Target	Substitution Pattern	Optimal Catalyst	Yield (Over 2 Steps)	Enantiomeric Ratio (e.r.)
Pyrrolidine	2,2-Dimethyl	(R)-CPA	Up to 85%	96:4
Spiropyrrolidine	3,3-Cyclopentyl	(R)-CPA	Up to 80%	95:5
Spiropyrrolidine	3,3-Cyclohexyl	(R)-CPA	Up to 82%	94:6
Alkaloid Precursor	(R)-irnidine intermediate	(R)-TiPSY	73%	>90:10
Alkaloid Precursor	(R)-bgugaine intermediate	(R)-TiPSY	77%	>90:10

System Validation & Quality Control

To ensure the protocol acts as a self-validating system, implement the following checkpoints:

• Metathesis Verification (Post-Step 1): Utilize 1 H NMR to confirm the disappearance of the terminal alkene multiplet (typically ~5.8 ppm) and the emergence of the internal trans-alkene protons (~6.8 ppm, J ≈ 15.5 Hz) [7].

• Stereochemical Validation (Post-Step 2): Determine the enantiomeric excess using Chiral Stationary Phase High-Performance Liquid Chromatography (CSP-HPLC) [5]. Always run a racemic standard (synthesized using an achiral Brønsted acid like diphenyl phosphate) to accurately identify and integrate both enantiomeric peaks.

References

• Title: Asymmetric "Clip-Cycle" Synthesis of Pyrrolidines and Spiropyrrolidines Source: Organic Letters (American Chemical Society) URL: [Link]

• Title: 'Clip-Cycle' approaches to functionalised pyrrolidines, pyrrolizidines and indolizidines Source: Organic & Biomolecular Chemistry (Royal Society of Chemistry) URL: [Link]

• Title: Two-Directional Asymmetric "Clip-Cycle" Synthesis of 3,5-Disubstituted Pyrrolizidines and Indolizidines Source: White Rose Research Online (University of York) URL: [Link]

Sources

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• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
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• 4. researchgate.net [researchgate.net]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Asymmetric "Clip-Cycle" Synthesis of Pyrrolidines and Spiropyrrolidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Application Notes and Protocols for the Scale-Up Synthesis of Chiral Pyrrolidine Intermediates

Introduction: The Privileged Scaffold in Modern Drug Discovery

The chiral pyrrolidine ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a vast number of FDA-approved pharmaceuticals and biologically active natural products.[1][2] Its rigid, five-membered structure provides a three-dimensional framework that allows for the precise spatial orientation of functional groups, facilitating highly specific interactions with biological targets.[1] This conformational constraint is crucial for optimizing potency, selectivity, and pharmacokinetic properties of drug candidates.[3] Consequently, the development of robust, scalable, and stereocontrolled synthetic routes to chiral pyrrolidine intermediates is a critical endeavor for researchers and professionals in drug development.

This comprehensive guide provides an in-depth analysis of field-proven strategies for the scale-up synthesis of these vital intermediates. Moving beyond a simple recitation of steps, this document elucidates the underlying scientific principles and practical considerations that govern the transition from laboratory-scale experiments to pilot and industrial-scale production. We will explore key synthetic methodologies, present detailed, self-validating protocols, and address the critical aspects of purification, safety, and process optimization.

Strategic Approaches to Asymmetric Pyrrolidine Synthesis on Scale

The synthesis of enantiomerically pure pyrrolidines can be broadly categorized into several strategic approaches. The selection of a particular route for scale-up depends on factors such as the desired substitution pattern, cost of starting materials and reagents, process safety, and desired optical purity.

The Chiral Pool Approach: Leveraging Nature's Stereochemistry

One of the most established and reliable strategies for producing enantiopure compounds is the "chiral pool" approach. This method utilizes readily available and relatively inexpensive chiral starting materials from natural sources, such as amino acids.[1] For the synthesis of many functionalized pyrrolidines, L-proline and its derivatives, like 4-hydroxy-L-proline, are common starting points.[4] The inherent stereochemistry of the starting material is carried through the synthetic sequence, obviating the need for a separate chiral resolution or asymmetric catalysis step.

The primary advantage of this approach is the high enantiomeric purity of the final product, which is dictated by the optical purity of the starting material. However, the synthetic routes can sometimes be lengthy, and the available substitution patterns are limited by the structure of the initial chiral building block.

Asymmetric Catalysis: Building Chirality with Precision

Asymmetric catalysis has revolutionized the synthesis of chiral molecules by enabling the direct conversion of achiral or racemic starting materials into enantiomerically enriched products.[5] This is achieved through the use of a small amount of a chiral catalyst, which can be a transition metal complex with a chiral ligand or a purely organic molecule (organocatalysis).

• Asymmetric Hydrogenation: The asymmetric hydrogenation of substituted pyrroles or cyclic enamines is a powerful method for producing highly functionalized chiral pyrrolidines.[6][7] This reaction typically employs chiral rhodium or ruthenium catalysts and can achieve excellent enantioselectivities.[6][8] While highly effective, the cost of precious metal catalysts and the need for high-pressure hydrogenation equipment can be a consideration for large-scale production.[9]

• Organocatalysis: Chiral pyrrolidine derivatives themselves are often used as organocatalysts in a variety of asymmetric transformations.[5][10] For instance, diarylprolinol silyl ethers are highly effective catalysts for the asymmetric Michael addition of aldehydes or ketones to nitroolefins, which can be a key step in the synthesis of substituted pyrrolidines.[7] The use of metal-free catalysts is advantageous from both an environmental and a product purity perspective.

Biocatalysis: Harnessing the Power of Enzymes

Biocatalysis has emerged as a green and highly efficient alternative for the synthesis of chiral intermediates.[3][11] Engineered enzymes, such as ketoreductases (KREDs) and transaminases, can catalyze reactions with exquisite stereo- and regioselectivity under mild conditions.[11][12] Directed evolution techniques have expanded the substrate scope and robustness of these biocatalysts, making them increasingly viable for industrial applications.[3][13] A significant advantage of biocatalysis is the reduction in the use of heavy metals and harsh reagents, leading to more sustainable processes.[9][11]

Chiral Resolution: Separating Enantiomers from a Racemic Mixture

When a direct asymmetric synthesis is not feasible or cost-effective, chiral resolution of a racemic mixture is a common industrial practice.[14] This involves separating the two enantiomers based on their different interactions with a chiral environment.

• Diastereomeric Salt Formation: This classical method involves reacting the racemic mixture with a single enantiomer of a chiral resolving agent to form a pair of diastereomeric salts.[14][15] These diastereomers have different physical properties, such as solubility, allowing for their separation by fractional crystallization.[15] The desired enantiomer is then liberated from the purified diastereomeric salt.

• Chiral Chromatography: High-performance liquid chromatography (HPLC) and supercritical fluid chromatography (SFC) using chiral stationary phases (CSPs) are powerful techniques for both analytical and preparative-scale separation of enantiomers.[16][17] SFC is often preferred for large-scale purifications due to its faster run times, lower solvent consumption, and easier product recovery.[16][18]

Detailed Application Protocols for Scale-Up Synthesis

The following protocols provide detailed, step-by-step methodologies for two distinct and industrially relevant approaches to chiral pyrrolidine intermediates. The causality behind experimental choices is explained to provide a deeper understanding of the process.

Protocol 1: Gram-Scale Synthesis of (2R,4R)-4-Hydroxypyrrolidine-2-carboxylic acid via Chiral Pool Approach

This protocol details the synthesis of a key chiral pyrrolidine intermediate starting from commercially available materials. This intermediate is a versatile building block for numerous pharmaceutical agents.[4][19][20][21]

Experimental Workflow

Caption: Workflow for the synthesis of (2R,4R)-4-Hydroxypyrrolidine-2-carboxylic acid.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
L-proline	115.13	11.5 g	0.1
2-chlorobutanoyl chloride	141.00	14.1 g	0.1	Handle in a fume hood
Sodium hydroxide (NaOH)	40.00	8.0 g	0.2
Enantioselective prolase	-	As per supplier	-	Activity and concentration are key
Hydrochloric acid (HCl)	36.46	As needed	-	Concentrated
Dichloromethane (DCM)	84.93	200 mL	-	Anhydrous
Ethyl acetate (EtOAc)	88.11	500 mL	-
Water (H₂O)	18.02	As needed	-	Deionized

Step-by-Step Protocol:

• Synthesis of 2-chlorobutanoyl-L-proline:

  • In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve L-proline (11.5 g, 0.1 mol) and sodium hydroxide (8.0 g, 0.2 mol) in 100 mL of water.

  • Cool the solution to 0-5 °C in an ice-water bath.

  • Slowly add 2-chlorobutanoyl chloride (14.1 g, 0.1 mol) dropwise via the dropping funnel over 1 hour, maintaining the temperature below 10 °C. The dropwise addition is crucial to control the exothermic reaction and prevent side product formation.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2 hours to ensure the reaction goes to completion.

  • Acidify the reaction mixture to pH 2-3 with concentrated HCl.

  • Extract the product with ethyl acetate (3 x 100 mL).

  • Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 2-chlorobutanoyl-L-proline as a crude oil. This product is typically used in the next step without further purification.

• Enantioselective Enzymatic Reaction:

  • Prepare a buffer solution according to the enzyme manufacturer's recommendations. The pH and buffer composition are critical for optimal enzyme activity.

  • In a suitable reaction vessel, dissolve the crude 2-chlorobutanoyl-L-proline in the buffer.

  • Add the enantioselective prolase. The enzyme loading should be optimized for reaction time and cost-effectiveness.

  • Stir the mixture at the optimal temperature for the enzyme (typically 25-40 °C) and monitor the reaction progress by HPLC. The enzyme selectively hydrolyzes one of the enantiomers, leading to the desired product.

  • Once the reaction is complete, denature the enzyme by heating or pH adjustment as per the manufacturer's protocol.

  • Filter off the denatured protein and wash the filter cake with water.

• Hydrolysis and Isolation:

  • To the filtrate containing 4-chloro-2-(2-hydroxyethyl) pyrroline-3-carboxyacyl-D-proline, add concentrated hydrochloric acid and heat the mixture at reflux for 4-6 hours. This step hydrolyzes the acyl group to yield the final product.

  • Cool the reaction mixture to room temperature and then to 0-5 °C in an ice bath to induce crystallization.

  • Collect the crystalline product by filtration, wash with a small amount of cold water, and then with cold ethanol.

  • Dry the product under vacuum at 40-50 °C to a constant weight to yield (2R,4R)-4-hydroxypyrrolidine-2-carboxylic acid hydrochloride.

Self-Validating System and In-Process Controls:

• TLC/HPLC Monitoring: Monitor the progress of each reaction step by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to ensure completion and check for the formation of byproducts.

• pH Control: Maintain strict pH control during the acylation and enzymatic steps, as this is critical for reaction selectivity and enzyme stability.

• Temperature Control: Precise temperature control is essential, especially during the exothermic acylation reaction and the temperature-sensitive enzymatic step.

• Chiral HPLC Analysis: The enantiomeric excess (ee) of the final product should be determined by chiral HPLC to confirm the stereochemical purity.

Protocol 2: Pilot-Scale Asymmetric Hydrogenation of a Pyrrole Precursor

This protocol outlines a general procedure for the asymmetric hydrogenation of an N-protected 2-substituted pyrrole to the corresponding chiral pyrrolidine, a common strategy for accessing these intermediates.[7][8][22]

Conceptual Workflow for Scale-Up

Caption: Pilot-scale asymmetric hydrogenation workflow.

Materials and Reagents (Illustrative Example):

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
N-Boc-2-phenylpyrrole	257.33	2.57 kg	10.0	Substrate
[Rh(COD)₂]BF₄	406.00	4.06 g	0.01	Catalyst Precursor (S/C ratio 1000:1)
(R)-BINAP	622.68	6.85 g	0.011	Chiral Ligand (Ligand/Metal ratio ~1.1:1)
Hydrogen (H₂)	2.02	-	-	High pressure (e.g., 20 bar)
Methanol (MeOH)	32.04	25 L	-	Degassed, anhydrous

Step-by-Step Protocol:

• Reactor Preparation and Inerting:

  • Ensure the high-pressure reactor is clean, dry, and has passed all safety inspections.

  • Inert the reactor by purging with nitrogen or argon several times to remove all oxygen. Oxygen can deactivate the catalyst and create a potential safety hazard with hydrogen.

• Catalyst Preparation (in a glovebox or under inert atmosphere):

  • In a separate Schlenk flask, charge the rhodium precursor ([Rh(COD)₂]BF₄) and the chiral ligand ((R)-BINAP).

  • Add a portion of the degassed, anhydrous methanol and stir at room temperature for 30-60 minutes to form the active catalyst solution. The pre-formation of the catalyst is often crucial for achieving high enantioselectivity.

• Hydrogenation Reaction:

  • Charge the N-Boc-2-phenylpyrrole substrate and the remaining methanol to the reactor.

  • Transfer the prepared catalyst solution to the reactor via cannula under a positive pressure of inert gas.

  • Seal the reactor and perform several hydrogen purge cycles.

  • Pressurize the reactor with hydrogen to the desired pressure (e.g., 20 bar).

  • Begin agitation and heat the reaction to the optimized temperature (e.g., 40 °C).

  • Monitor the reaction progress by monitoring hydrogen uptake and/or by taking samples (if the reactor is equipped with a sampling valve) for HPLC analysis.

• Work-up and Purification:

  • Once the reaction is complete, cool the reactor to room temperature and carefully vent the hydrogen pressure.

  • Purge the reactor with nitrogen.

  • Discharge the reaction mixture.

  • Concentrate the mixture under reduced pressure.

  • Dissolve the residue in a minimal amount of a suitable solvent (e.g., dichloromethane).

  • Pass the solution through a plug of silica gel to remove the catalyst.

  • Further concentrate the filtrate and induce crystallization by adding an anti-solvent (e.g., hexane) or proceed with further purification if necessary.

  • Isolate the product by filtration, wash with the anti-solvent, and dry under vacuum.

Challenges and Solutions in Scale-Up:

• Heat Transfer: Hydrogenation reactions are often exothermic. On a large scale, efficient heat removal is critical to maintain the optimal reaction temperature and prevent runaway reactions. Pilot plant reactors are jacketed for precise temperature control.

• Mass Transfer: The rate of hydrogenation can be limited by the mass transfer of hydrogen from the gas phase to the liquid phase. Efficient agitation is crucial to maximize the gas-liquid interfacial area.

• Catalyst Handling and Recovery: Homogeneous catalysts can be difficult to remove from the product. On a larger scale, filtration through adsorbents like silica or celite is common. In some cases, developing a heterogeneous version of the catalyst is a long-term goal for easier separation and recycling.

• Safety: Handling hydrogen gas under pressure requires specialized equipment and strict safety protocols. The reactor must be properly grounded to prevent static discharge, and the area must be well-ventilated.

Large-Scale Purification Strategies

Achieving high chemical and optical purity is paramount for pharmaceutical intermediates. While crystallization is a preferred method for purification on a large scale due to its cost-effectiveness, chromatographic techniques are often necessary.

Preparative Supercritical Fluid Chromatography (SFC)

SFC has become a go-to technique for large-scale chiral separations in the pharmaceutical industry.[16][23] It offers several advantages over traditional HPLC, including:

• Higher Throughput: Faster run times lead to increased productivity.[16]

• Reduced Solvent Consumption: Using supercritical CO₂ as the primary mobile phase significantly reduces the use of organic solvents, making the process greener and more cost-effective.[16][18]

• Easier Product Recovery: The CO₂ simply evaporates upon depressurization, simplifying the isolation of the purified compound.[16]

Key Parameters for SFC Scale-Up:

Parameter	Analytical Scale	Preparative Scale Considerations
Column ID	2.1 - 4.6 mm	20 - 50 mm or larger
Flow Rate	1 - 5 mL/min	100 - 500 mL/min or higher
Injection Volume	1 - 10 µL	Scaled geometrically based on column dimensions
Co-solvent	Methanol, Ethanol, Isopropanol	Same, but consumption becomes a major cost factor
Additives	Amines or acids to improve peak shape	Same, concentration needs to be maintained

The transition from analytical to preparative SFC requires careful method translation to maintain resolution while maximizing throughput.[24] Stacked injections are commonly used in preparative SFC to reduce cycle times and improve productivity.[24]

Safety Considerations for Scale-Up

Safety is the most critical aspect of scaling up chemical processes. A thorough hazard and operability (HAZOP) study should be conducted before any pilot-scale run.

Handling of Specific Reagents

• Sodium Borohydride (NaBH₄):

  • Hazards: Water-reactive, releasing flammable hydrogen gas.[25][26] Corrosive and toxic.[25]

  • Precautions:

    • Handle in a dry, well-ventilated area, away from water and acids.[26][27]

    • Use non-sparking tools.[27]

    • Store in a tightly sealed container under an inert atmosphere.[25]

    • In case of a spill, do NOT use water. Cover with dry sand or soda ash.[28]

    • Personal Protective Equipment (PPE) includes a flame-retardant lab coat, safety goggles, a face shield, and chemical-resistant gloves.[26]

• High-Pressure Hydrogen:

  • Hazards: Highly flammable and can form explosive mixtures with air.

  • Precautions:

    • Use in a designated area with appropriate ventilation and explosion-proof equipment.

    • Ensure the reactor is properly rated for the intended pressure and temperature.

    • Regularly inspect all fittings and connections for leaks.

    • Ground all equipment to prevent static discharge.

Conclusion: A Pathway to Efficient and Scalable Synthesis

The synthesis of chiral pyrrolidine intermediates is a dynamic field that continues to evolve with the advent of new technologies and methodologies. The choice of a synthetic route for scale-up is a multi-faceted decision that requires a careful evaluation of stereocontrol, process efficiency, cost, safety, and environmental impact. By understanding the fundamental principles behind each synthetic strategy and adhering to rigorous process development and safety protocols, researchers and drug development professionals can successfully navigate the challenges of scaling up the production of these critical pharmaceutical building blocks. The integration of biocatalysis and advanced purification techniques like SFC will undoubtedly play an increasingly important role in developing more sustainable and cost-effective manufacturing processes for the next generation of pyrrolidine-containing therapeutics.

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• Royal Society of Chemistry. (n.d.). Synthesis and application of chiral cis-2,5-disubstituted pyrrolidine organocatalysts. Retrieved from [Link]

• National Institutes of Health. (n.d.). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Retrieved from [Link]

• PubMed. (n.d.). Resolution by diastereomeric salts: Access to both enantiomers of racemic acid using the same enantiomer of resolving base. Retrieved from [Link]

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• ResearchGate. (2023, November 25). (PDF) Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification. Retrieved from [Link]

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• Gavin Publishers. (2019, October 8). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Retrieved from [Link]

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Application Note: Overcoming Late-Stage C–C Bond Formation Barriers in Alkaloid Total Synthesis via Visible-Light Photoredox Catalysis

Executive Summary

The total synthesis of complex natural alkaloids—characterized by dense polycyclic cores, contiguous stereocenters, and sterically hindered quaternary carbons—has historically pushed the limits of thermal organic chemistry. While classical methods, such as enantioselective organocascade reactions, have achieved remarkable milestones in synthesizing targets like (–)-strychnine 1, they often require highly specific substrate pre-functionalization.

Recently, visible-light photoredox catalysis has emerged as a paradigm-shifting tool for natural product synthesis 2. By translating visible light into chemical energy via Single-Electron Transfer (SET), chemists can generate highly reactive radical intermediates under exceptionally mild conditions. Because radical additions are governed more by orbital overlap than by steric bulk, photoredox catalysis allows for the construction of sp³–sp² and sp³–sp³ bonds at sterically congested sites that are completely inaccessible via traditional two-electron pathways.

This application note provides detailed, self-validating protocols for two state-of-the-art photoredox methodologies applied to alkaloid synthesis: Metallaphotoredox Deoxygenative Arylation (applied to Cinchona alkaloids) and Radical-Polar Crossover Cycloaddition (PRCC) (applied to Stemona alkaloids).

Mechanistic Framework: Single-Electron Transfer (SET) Pathways

Photoredox catalysis relies on the excitation of a photocatalyst (e.g., Iridium complexes or organic dyes like Acridinium salts) by visible light. The excited state possesses both enhanced oxidizing and reducing capabilities.

In the synthesis of Stemoamide alkaloids, the Radical-Polar Crossover Cycloaddition (PRCC) utilizes the highly oxidizing excited state of the Mesityl-Acridinium catalyst (*Mes-Acr⁺). As shown in the mechanistic diagram below, the catalyst oxidizes an electron-rich alkene to a radical cation. Following an intramolecular radical cyclization to form the alkaloid core, the intermediate is reduced back to a closed-shell anion by the reduced catalyst (Mes-Acr•), completing the photoredox cycle and allowing for subsequent polar trapping 3.

Fig 1: Radical-Polar Crossover Cycloaddition (PRCC) catalytic cycle using Mes-Acr+.

Experimental Workflows & Protocols

The success of photochemical total synthesis heavily relies on meticulous exclusion of oxygen and precise temperature control. Oxygen acts as a triplet quencher for excited-state photocatalysts and rapidly reacts with carbon-centered radicals to form undesired peroxides.

Fig 2: Standard operational workflow for air-sensitive photochemical total synthesis steps.

Protocol A: Photoredox-Nickel Dual Catalyzed Deoxygenative Arylation (Cinchona Alkaloids)

This protocol details the late-stage sp³–sp² coupling of a complex tertiary alcohol (activated as an N-heterocyclic carbene salt) with a bromoquinoline derivative to yield Cinchona alkaloids 4.

1. Reaction Setup (Glovebox):

• Action: Inside a nitrogen-filled glovebox, charge an oven-dried 2-dram vial with the alkaloid alcohol-NHC adduct (0.1 mmol), 4-bromoquinoline (0.15 mmol), Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (2 mol%), and NiCl₂·glyme (5 mol%) with dtbbpy (5 mol%).

• Causality Note: The glovebox environment is strictly required because the in situ generated Ni(0) intermediate is highly sensitive to oxidation. The Ir-photocatalyst is chosen for its long excited-state lifetime and precise redox potential matching the Ni(I)/Ni(II) cycle.

2. Solvent Addition & Sealing:

• Action: Add 1.0 mL of anhydrous, thoroughly degassed N,N-dimethylacetamide (DMA) and DBU (0.2 mmol). Seal the vial with a PTFE-lined silicone septum cap.

• Validation Check: The solution should exhibit a distinct color change (often turning deep red/brown) upon addition of the base and solvent, indicating the formation of the active Ni-ligand complex.

3. Irradiation:

• Action: Remove the vial from the glovebox and place it in a photoreactor equipped with 450 nm blue LEDs. Ensure a high-velocity cooling fan is active.

• Causality Note: High-intensity LEDs generate significant radiant heat. Without active fan cooling, the reaction temperature can exceed 50 °C, leading to thermal decomposition of the fragile tertiary alkyl radical and protodehalogenation of the aryl bromide. Maintain the temperature strictly at 25 °C.

4. Monitoring and Workup:

• Action: Irradiate for 16 hours. Quench the reaction by exposing it to air and diluting with ethyl acetate.

• Validation Check: Aliquot 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS. The complete consumption of the NHC-activated mass and the appearance of the sp³–sp² coupled product mass confirms reaction success.

Protocol B: Radical-Polar Crossover Cycloaddition (Stemona Alkaloids)

This protocol describes the construction of the densely functionalized tetrahydrofuran/butenolide core of Stemoamide alkaloids via PRCC 3.

1. Reagent Preparation:

• Action: To a flame-dried Schlenk tube, add the alkene-tethered precursor (0.2 mmol) and the Mes-Acr⁺ ClO₄⁻ photocatalyst (5 mol%).

• Causality Note: Mes-Acr⁺ is explicitly selected because its excited state (*Mes-Acr⁺) possesses an exceptionally high oxidation potential (> +2.0 V vs SCE), which is physically required to extract an electron from the unactivated electron-rich alkene to form the requisite radical cation.

2. Freeze-Pump-Thaw Degassing:

• Action: Add 2.0 mL of anhydrous 1,2-dichloroethane (DCE). Submerge the Schlenk tube in liquid nitrogen until the solvent is completely frozen. Open the flask to high vacuum for 3 minutes. Close the vacuum valve and allow the solvent to thaw completely in a room-temperature water bath. Repeat this cycle three times.

• Causality Note: Freeze-pump-thaw is vastly superior to simple nitrogen sparging. The first cycle removes bulk dissolved gases, the second removes gases trapped within the solid solvent matrix, and the third ensures parts-per-billion levels of O₂, completely preventing the formation of destructive peroxides during the radical cascade.

• Validation Check: Before proceeding to irradiation, ensure the Schlenk flask holds a static vacuum for 5 minutes without a pressure increase on the gauge, confirming a leak-free system.

3. Irradiation:

• Action: Backfill with Argon and irradiate with 450 nm LEDs at 20 °C for 12 hours.

• Validation Check: The solution should maintain the characteristic yellow/orange hue of the Acridinium catalyst. A rapid shift to a dark brown or black color indicates catalyst bleaching or thermal decomposition, signaling a failed run.

Quantitative Data & Optimization Metrics

The integration of photoredox steps into alkaloid total synthesis drastically reduces step counts and improves overall yields by bypassing functional group manipulations previously required for thermal cyclizations.

Methodology	Target Alkaloid Class	Key Bond Formed	Catalyst System	Light Source / Temp	Typical Yield
Organocascade (Classical)	Strychnos (e.g., Strychnine)	sp³–sp³ (Cyclization)	Imidazolidinone (20 mol%)	Thermal (Dark) / -20 °C	82% (97% ee)
Deoxygenative Arylation	Cinchona (e.g., Quinine)	sp³–sp² (Cross-Coupling)	Ir(III) / Ni(0) Dual Catalysis	450 nm Blue LED / 25 °C	65–80%
PRCC Cascade	Stemona (e.g., Stemoamide)	sp³–sp³ (Spirocyclic)	Mes-Acr⁺ (5 mol%)	450 nm Blue LED / 20 °C	70–85%

References

• Collective synthesis of natural products by means of organocascade catalysis.Nature Chemistry, 2010.
• Total Syntheses of Cinchona Alkaloids via Photoredox-Catalyzed Deoxygenative Arylation.Organic Letters, 2023.
• Photochemically Enabled Total Syntheses of Stemoamide Alkaloids.Organic Letters, 2023.
• Strategic Use of Visible-Light Photoredox Catalysis in Natural Product Synthesis.Chemical Reviews, 2022.

Sources

• 1. Collective synthesis of natural products by means of organocascade catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Photochemically Enabled Total Syntheses of Stemoamide Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Highly Enantioselective Michael Addition via Pyrrolidine-Based Organocatalysis

Introduction & Mechanistic Principles

The asymmetric conjugate addition of carbon nucleophiles to electron-deficient olefins (Michael addition) is a cornerstone of complex molecule synthesis. Among the myriad of available methodologies, enamine catalysis utilizing pyrrolidine-based organocatalysts has emerged as a robust, metal-free approach for generating chiral γ -nitro aldehydes with adjacent stereocenters.

While L-proline pioneered the field of aminocatalysis, its application in Michael additions is often hampered by low solubility and moderate stereoselectivity. The development of Jørgensen-Hayashi catalysts —specifically diarylprolinol silyl ethers—revolutionized this transformation .

The Causality of Catalyst Design

The structural evolution from free diphenylprolinol to its silyl ether derivative is not merely an optimization of solubility; it is a fundamental mechanistic necessity.

• Prevention of Parasitic Resting States : The free hydroxyl group in standard diphenylprolinol can intramolecularly attack the transient iminium intermediate, forming a stable, unreactive aminal. This dead-end pathway sequesters the catalyst and stalls turnover. Silylation of the alcohol completely eliminates this nucleophilic trap .

• HOMO Activation & Steric Shielding : The secondary pyrrolidine amine reversibly condenses with the aldehyde donor to form an anti-enamine, raising the Highest Occupied Molecular Orbital (HOMO) and activating the α -carbon. The bulky (diphenylmethyl)trimethylsiloxy group effectively shields the Re-face of the enamine double bond. Consequently, the Michael acceptor (nitroalkene) is forced to approach exclusively from the Si-face via an acyclic synclinal transition state .

Enamine catalytic cycle for pyrrolidine-mediated asymmetric Michael addition.

Reaction Optimization & Quantitative Data

The efficacy of the silyl ether group and the impact of thermal control are clearly demonstrated in the benchmark reaction between propanal and trans- β -nitrostyrene. Lowering the temperature to 0 °C rigidifies the transition state, maximizing the energy difference between diastereomeric pathways and suppressing background racemic reactions.

Table 1: Impact of Catalyst Structure and Temperature on Reaction Efficiency

Catalyst	Temperature (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (syn/anti)	Enantiomeric Excess (%)
Diphenylprolinol (Free OH)	25 (RT)	72	15	80:20	70
Diphenylprolinol TMS Ether	25 (RT)	1	82	94:6	99
Diphenylprolinol TMS Ether	0	4	80	94:6	>99

Note: Data reflects reactions performed using 10 mol% catalyst loading and 3.0 equivalents of propanal.

Experimental Workflow & Protocol

The following protocol details the highly enantioselective addition of aliphatic aldehydes to nitroalkenes.

Step-by-step experimental workflow for asymmetric Michael addition.

Materials Required

• (S)-(-)- α , α -Diphenyl-2-pyrrolidinemethanol trimethylsilyl ether (Catalyst, 10 mol%)

• Aldehyde (Michael Donor, 3.0 equiv)

• Nitroalkene (Michael Acceptor, 1.0 equiv, e.g., trans- β -nitrostyrene)

• Solvent : Methanol (MeOH) or neat conditions (depending on substrate solubility).

• Quench/Workup : 1N HCl, Brine, Ethyl Acetate (EtOAc), anhydrous Na₂SO₄.

Step-by-Step Procedure

• Catalyst and Donor Pre-incubation : To an oven-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add the (S)-diphenylprolinol TMS ether (0.10 mmol, 32.5 mg) and the aldehyde (3.0 mmol).

  • Causality: Using an excess of aldehyde (3.0 eq) drives the equilibrium toward enamine formation and compensates for minor losses due to self-aldol condensation side-reactions.

• Thermal Equilibration : Add 1.0 mL of anhydrous MeOH to the flask. Stir the mixture and cool to 0 °C using an ice-water bath. Allow the system to equilibrate for 10 minutes.

  • Causality: Protic solvents like MeOH facilitate the proton-transfer steps during the catalytic cycle, significantly accelerating the reaction rate compared to aprotic non-polar solvents .

• Acceptor Addition : Add the nitroalkene (1.0 mmol) to the stirring solution in one portion.

• Reaction Monitoring (Self-Validating Step) : Stir the reaction at 0 °C. Monitor the consumption of the bright yellow nitroalkene via Thin Layer Chromatography (TLC) (Hexanes/EtOAc, typically 4:1). The reaction is usually complete within 2 to 4 hours.

  • Validation: The disappearance of the UV-active nitroalkene spot and the emergence of a lower Rf spot (the γ -nitro aldehyde) confirms product formation.

• Quenching and Workup : Once complete, quench the reaction by adding 2.0 mL of 1N aqueous HCl. Extract the aqueous layer with EtOAc (3 × 10 mL). Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Causality: The acidic quench rapidly hydrolyzes any remaining product-iminium complexes, releasing the free γ -nitro aldehyde and protonating the pyrrolidine catalyst, which partitions into the aqueous layer (if recovery is not desired) or is separated during chromatography.

• Purification & Analysis : Purify the crude residue via flash column chromatography on silica gel.

  • Validation: Analyze the purified product via ¹H NMR. The syn/anti diastereomeric ratio can be determined by integrating the distinct aldehyde protons (typically appearing as doublets or singlets between 9.5–9.8 ppm). Enantiomeric excess is determined by chiral HPLC (e.g., Chiralcel OD-H column).

Troubleshooting & Best Practices

• Low Conversion / Stalled Reaction : If the reaction stalls, verify the integrity of the silyl ether catalyst. The TMS ether can slowly hydrolyze upon prolonged exposure to ambient moisture, reverting to the free diphenylprolinol, which will trap the catalyst as an aminal. Store the catalyst in a desiccator or under inert gas.

• Poor Diastereoselectivity : High temperatures or highly concentrated neat conditions can lead to a breakdown in transition-state rigidity. Ensure the reaction is strictly maintained at 0 °C.

• Aldehyde Homocoupling : If significant self-aldol products are observed, switch to a bulkier solvent (e.g., isopropanol) or slowly syringe-pump the aldehyde into the reaction mixture containing the nitroalkene and catalyst.

References

• Yujiro Hayashi, Hiroaki Gotoh, Takaaki Hayashi, Mitsuru Shoji. "Diphenylprolinol Silyl Ethers as Efficient Organocatalysts for the Asymmetric Michael Reaction of Aldehydes and Nitroalkenes." Angewandte Chemie International Edition, 2005. URL:[Link]

• M. P. Patil, R. B. Sunoj. "On the Relative Preference of Enamine/Iminium Pathways in an Organocatalytic Michael Addition Reaction." Chemistry - An Asian Journal, 2009. URL:[Link]

• Christina Moberg. "Mechanism of Diphenylprolinol Silyl Ether Catalyzed Michael Addition Revisited—but Still Controversial." Angewandte Chemie International Edition, 2013. URL:[Link]

Application Note: Stereoselective Synthesis and Evaluation of Chiral Pyrrolidine Diamines as DPP-4 Inhibitors

Executive Summary & Pharmacological Rationale

Dipeptidyl Peptidase-4 (DPP-4) inhibitors, commonly known as "gliptins," have revolutionized the management of Type 2 Diabetes Mellitus (T2DM) by prolonging the half-life of endogenous incretin hormones. Within the structural evolution of these therapeutics, the chiral pyrrolidine-3,4-diamine motif has emerged as a privileged, high-affinity scaffold (1[1]).

The rigid, three-dimensional puckered conformation of the pyrrolidine ring—driven by an intrinsic property known as "pseudorotation"—allows for the precise spatial orientation of its substituents (2[2]). When designing Type I and Type III DPP-4 inhibitors, the primary amine of the 3-aminopyrrolidine group must project deeply into the S2 pocket of the DPP-4 enzyme. Here, it forms a critical bidentate salt bridge and hydrogen-bonding network with the carboxylate side chains of Glu205 and Glu206 (3[3]).

Caption: Mechanism of action of 3-aminopyrrolidine-based DPP-4 inhibitors in glucose homeostasis.

Structure-Activity Relationship (SAR) & Quantitative Data

Stereochemistry dictates the pharmacological outcome of these scaffolds. Enantiomeric profiling reveals that the (3S,4S) configuration is generally required for optimal target engagement, whereas the (3R,4R) enantiomer exhibits drastically reduced affinity (4[4]). Furthermore, the rigid pyrrolidine system ensures high selectivity over related off-target proteases like DPP-8 and DPP-9, minimizing toxicity risks (5[5]).

Table 1: Comparative Biological Activity of 3-Aminopyrrolidine Derivatives

Compound / Scaffold Variant	Stereochemistry	Target	IC₅₀ (nM)	DPP-8/9 Selectivity
2-benzylpyrrolidine derivative	(3S, 4S)	DPP-4	3.5 - 10.0	> 10,000-fold
2-benzylpyrrolidine derivative	(3R, 4R)	DPP-4	> 1,000.0	Poor
Racemic Mixture	Racemic	DPP-4	~ 150.0	Moderate
Pyrrolidine-piperazine hybrid	(3S)	DPP-4	0.43 - 3.73	High

Synthetic Strategy: The Chiral Pool Approach

To achieve the stringent enantiomeric purity required for clinical applications, the "Chiral Pool Synthesis" strategy is highly favored. This methodology leverages readily available chiral starting materials (such as L-tartaric acid) to establish the stereocenters early in the synthesis (6[6]).

The core transformation relies on a double Sₙ2 displacement. By starting with a (3R,4R)-pyrrolidine-3,4-diol, mesylation followed by nucleophilic attack with sodium azide inverts both stereocenters, yielding the desired (3S,4S)-diazide precursor.

Caption: Synthetic workflow for chiral pyrrolidine-3,4-diamines via chiral pool elaboration.

Experimental Protocols

The following protocols outline the synthesis of the (3S,4S)-pyrrolidine-3,4-diamine core. Every step is designed as a self-validating system to ensure high yield and stereochemical fidelity.

Protocol A: Synthesis of (3S,4S)-1-Benzylpyrrolidine-3,4-diazide via Sₙ2 Inversion

Mechanistic Rationale: The reaction utilizes methanesulfonyl chloride (MsCl) to convert poor hydroxyl leaving groups into excellent mesylate leaving groups. Triethylamine (TEA) acts as an acid scavenger to neutralize the HCl byproduct, preventing unwanted protonation of the pyrrolidine nitrogen. The subsequent addition of sodium azide (NaN₃) in N,N-dimethylformamide (DMF) forces a double Sₙ2 inversion. DMF, a polar aprotic solvent, is chosen specifically because it poorly solvates the azide anion, thereby maximizing its nucleophilicity (7[7]).

• Mesylation: Dissolve (3R,4R)-1-benzyl-3,4-dihydroxypyrrolidine (1.0 equiv) in anhydrous dichloromethane (DCM) under an argon atmosphere. Cool the flask to 0 °C to control the exothermic nature of the reaction.

• Add TEA (3.0 equiv) dropwise, followed by the slow, dropwise addition of MsCl (2.5 equiv).

• Stir at 0 °C for 1 hour, then allow warming to room temperature.

• Validation Checkpoint 1: Perform TLC (50% EtOAc/Hexanes). The starting diol (R_f ≈ 0.2) should be completely consumed, replaced by a less polar dimesylate spot (R_f ≈ 0.6).

• Quench with saturated aqueous NaHCO₃, extract with DCM, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the crude dimesylate.

• Azide Displacement: Dissolve the crude dimesylate in anhydrous DMF. Add NaN₃ (4.0 equiv).

• Heat the mixture to 85 °C for 12 hours. Causality: Elevated temperature is required to overcome the steric hindrance of an Sₙ2 attack on a secondary carbon within a five-membered ring.

• Cool to room temperature, dilute with water, and extract with ethyl acetate. Wash the organic layer extensively with brine to remove residual DMF.

• Validation Checkpoint 2: Analyze the crude product via IR spectroscopy. A strong, sharp absorption band at ~2100 cm⁻¹ confirms the successful incorporation of the azide groups.

Protocol B: Diastereoselective Reduction to (3S,4S)-1-Benzylpyrrolidine-3,4-diamine

Mechanistic Rationale: Catalytic hydrogenation is employed to cleanly reduce the azide groups to primary amines. Palladium on carbon (Pd/C) under a hydrogen atmosphere is highly chemoselective for azides over the benzyl-protected pyrrolidine nitrogen under mild conditions (6[6]).

• Dissolve the (3S,4S)-diazide intermediate in analytical-grade methanol.

• Carefully add 10% Pd/C (0.1 equiv by weight) under a steady stream of argon to prevent ignition of the solvent.

• Evacuate the flask and backfill with hydrogen gas (balloon pressure). Stir vigorously at room temperature for 6 hours.

• Validation Checkpoint 3: Monitor by TLC (10% MeOH/DCM with 1% NH₄OH). Stain the TLC plate with Ninhydrin and heat. The appearance of a dark purple/pink spot confirms the presence of primary aliphatic amines.

• Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the pad thoroughly with methanol.

• Concentrate the filtrate in vacuo to afford the (3S,4S)-1-benzylpyrrolidine-3,4-diamine.

• Validation Checkpoint 4: Confirm stereochemical purity via Chiral HPLC and structural integrity via ¹H NMR (look for the upfield shift of the protons at the C3 and C4 positions compared to the diazide precursor).

Note: The resulting diamine can subsequently be coupled via SₙAr to pyrimidine or xanthine scaffolds to yield final Type II/III DPP-4 inhibitors.

References

• Development of Long-Acting Dipeptidyl Peptidase-4 Inhibitors: Structural Evolution and Long-Acting Determinants Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Discovery of 17 Gliptins in 17-Years of Research for the Treatment of Type 2 Diabetes: A Synthetic Overview Source: CHEMISTRY & BIOLOGY INTERFACE URL:[Link]

• Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies Source: PMC (National Institutes of Health) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cbijournal.com [cbijournal.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Purification of pyrrolidine derivatives by column chromatography

Application Note: Advanced Chromatographic Purification of Pyrrolidine Derivatives

Introduction & The Acid-Base Challenge

Pyrrolidines are ubiquitous nitrogenous heterocycles in modern drug discovery, representing the fifth most frequent nitrogen heterocycle in FDA-approved therapeutics[1]. Despite their pharmacological value, the inherent basicity of the pyrrolidine secondary or tertiary amine (typical pKa ~11) presents a formidable challenge during normal-phase purification.

Standard normal-phase chromatography relies on bare silica gel, which is densely populated by surface silanol groups (Si-OH). These silanols act as Brønsted acids (pKa ~4.5–5.5). When a basic pyrrolidine derivative is introduced, a strong acid-base interaction occurs, leading to ionic bonding between the protonated amine and the deprotonated silanol[2],[3].

Chromatographically, this unchecked ionic interaction manifests as:

• Severe peak tailing: The continuous adsorption/desorption kinetics are heavily skewed toward the stationary phase.

• Irreversible adsorption: Highly basic compounds may become permanently bound to the column head, resulting in near-zero mass recovery[4].

• Poor resolution: Tailing bands bleed into adjacent fractions, causing co-elution with closely related synthetic impurities.

Strategic Solutions & Mechanistic Causality

To circumvent silanol-driven retention, chromatographers must disrupt the ionic interaction using either kinetic masking (mobile phase modifiers) or covalent masking (stationary phase alternatives).

Strategy A: Mobile Phase Basification (Kinetic Masking) Adding a volatile base, such as 0.5–2% (v/v) triethylamine (TEA) or ammonium hydroxide, to the mobile phase dynamically neutralizes the acidic silanol sites[4]. Mechanistically, the protonated TEA competes directly with the pyrrolidine for the ionized silanol groups, allowing the target compound to elute based on standard polarity rather than ion exchange[5].

Strategy B: Amine-Functionalized Silica (Covalent Masking) For highly polar or sensitive pyrrolidines where TEA removal is problematic, amine-functionalized silica (e.g., aminopropyl-bonded silica) is the premier choice. The chemical bonding of an amino-propyl silane to the silica surface permanently masks the acidic silanols, entirely eliminating ionic interactions with basic solutes[2],[3]. This permits the use of standard organic solvents without basic additives, simplifying post-purification solvent removal and preventing acid-catalyzed degradation of sensitive compounds.

Comparative Matrix of Chromatographic Strategies

Purification Strategy	Stationary Phase	Mobile Phase Additive	Primary Advantage	Primary Limitation
Standard Normal Phase	Bare Silica (Si-OH)	None	Low cost, universally available.	Severe tailing and irreversible binding for basic amines.
Mobile Phase Basification	Bare Silica (Si-OH)	0.5–2% TEA or NH₄OH	Cost-effective; sharpens peaks effectively[4].	Requires rigorous post-column removal of volatile base.
Amine-Functionalized	Aminopropyl Silica	None	No additives needed; superior recovery and peak shape[3].	Higher consumable cost compared to bare silica[6].
Reversed-Phase	C18 Silica	Volatile Buffers (e.g., NH₄OAc)	Excellent for highly polar, water-soluble pyrrolidines.	Requires aqueous solvent removal (lyophilization).

Purification Decision Workflow

Decision matrix for selecting the optimal pyrrolidine purification strategy.

Validated Experimental Protocols

Protocol 1: TEA-Deactivated Normal Phase Chromatography

This self-validating protocol ensures that silanol sites are fully neutralized prior to sample introduction, preventing irreversible binding at the column head.

• Solvent Preparation: Prepare the desired mobile phase (e.g., Hexane/Ethyl Acetate) and add triethylamine (TEA) to a final concentration of 1–2% (v/v). Mix thoroughly[4].

• TLC Validation: Develop a standard silica TLC plate using the TEA-modified solvent. Ensure the pyrrolidine spot exhibits an Rf of 0.2–0.3 with minimal tailing. If tailing persists, increase TEA to 3% or switch to Protocol 2.

• Column Equilibration (Critical Step): Slurry-pack the silica gel using the TEA-modified solvent. Flush the column with at least 3 column volumes (CV) of the solvent. Causality Check: Test the pH of the eluent coming off the column; it must be basic. If it is neutral, the silanols have not been fully saturated, and more TEA-solvent must be passed through[4].

• Sample Loading: Dissolve the crude pyrrolidine in a minimum volume of the modified mobile phase. Load evenly onto the column head.

• Elution & Recovery: Elute using the established gradient. Pool fractions containing the product and concentrate under reduced pressure.

• Post-Purification: To remove residual TEA, perform repeated co-evaporations with toluene on a rotary evaporator, followed by high vacuum drying[4].

Protocol 2: Purification via Amine-Functionalized Silica

Ideal for sensitive pyrrolidines or late-stage drug candidates where basic additives cannot be tolerated.

• Stationary Phase Selection: Select an appropriately sized amine-functionalized column (e.g., 100Å porosity, 20-45µm particle size)[2].

• TLC Validation: Use an NH2-modified TLC plate to optimize the solvent system (e.g., Hexane/EtOAc) without any basic additives. Basic substances will elute cleanly without the need for TEA[6].

• Equilibration: Flush the pre-packed amine column with 2–3 CV of the non-modified starting mobile phase to establish the baseline.

• Sample Loading: Dissolve the crude mixture in the starting solvent and load it onto the column.

• Elution: Run the optimized gradient. Because the stationary phase mimics the basicity of the analyte, the pyrrolidine will elute in sharper, more concentrated bands without acid-base retention, yielding higher purity fractions[3]. Evaporate the solvent normally; no co-evaporation is required.

References

• Sorbent Technologies, Inc.: Amino MPLC URL: [Link]

• PubMed (Biomedical Chromatography): Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid URL: [Link]

• Biotage: Is there an easy way to purify organic amines? URL:[Link]

• Journal of Medicinal Chemistry (ACS): Enantioselective Synthesis and Biological Evaluation of Pyrrolidines Bearing Quaternary Stereogenic Centers URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. sorbtech.com [sorbtech.com]
• 3. biotage.com [biotage.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Investigation on liquid chromatographic separation of basic compounds using silica column with aqueous/organic mobile phase containing triethylamine and acetic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Chromatography Q & A] Differences between silica gel plate and amino silica gel plate used in thin-layer chromatography (TLC) | Wako Blog | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

Application Note: Sourcing and Utilizing trans-3,4-Pyrrolidinediyldimethanol Hydrochloride in Medicinal Chemistry

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Application Note & Experimental Protocol

Executive Summary & Chemical Profiling

As a Senior Application Scientist, I frequently encounter the challenge of selecting the right conformationally restricted building blocks for lead optimization. The pyrrolidine ring is a highly privileged scaffold in drug discovery due to its sp³-hybridized, non-planar structure, which allows for extensive exploration of three-dimensional pharmacophore space[1].

Specifically, trans-3,4-Pyrrolidinediyldimethanol hydrochloride (CAS: 1609409-08-6) [2] provides an exceptional structural vector. The trans-disubstitution pattern controls the "pseudorotation" of the five-membered ring, locking the spatial orientation of the hydroxymethyl groups to maximize hydrogen-bonding interactions within target protein binding pockets[1].

Supplier Landscape & Sourcing Strategy

When sourcing this building block, quality and salt form are paramount. It is commercially available through major suppliers including Sigma-Aldrich [3], ChemBridge Corporation , and Aaronchem [4].

Causality in Sourcing the Hydrochloride Salt: Why purchase the hydrochloride salt rather than the free base? Secondary amines like pyrrolidine are highly nucleophilic and basic[1]. In their free base form, they are prone to rapid air oxidation and can absorb atmospheric carbon dioxide to form carbamates. Sourcing the HCl salt protonates the basic nitrogen, rendering it non-nucleophilic, which significantly increases the shelf-life, crystalline stability, and batch-to-batch reproducibility of the building block.

Mechanistic Insights: The Pyrrolidine Scaffold

The strategic functionalization of the pyrrolidine ring allows for the fine-tuning of pharmacological activities[5]. The trans-3,4-dimethanol functionalization provides two primary hydroxyl groups that can act as both hydrogen bond donors and acceptors.

In drug design, these hydroxyl groups can be utilized directly to interact with target residues, or they can serve as synthetic handles for further derivatization (e.g., fluorination to modulate pKa and lipophilicity)[6]. The secondary amine of the pyrrolidine core serves as the primary site for N-alkylation or N-acylation, representing 92% of all functionalization in FDA-approved pyrrolidine drugs[1].

Data Presentation: Physicochemical & Reaction Profiles

Table 1: Physicochemical Properties of the Scaffold

Property	Specification	Scientific Implication
Chemical Name	trans-3,4-Pyrrolidinediyldimethanol HCl	Orthogonal functionalization potential (N vs. O).
CAS Number	1609409-08-6[2]	Ensures accurate catalog sourcing[3].
Molecular Formula	C₆H₁₄ClNO₂	Low molecular weight (167.63 g/mol ) ideal for fragment-based drug discovery (FBDD)[2].
Stereochemistry	trans-configuration	Minimizes steric clash; restricts ring pseudorotation[1].
Storage	Room Temperature (RT)	HCl salt provides thermodynamic stability against oxidation.

Table 2: Reaction Optimization Matrix

Reagent	Role in Protocol	Causality & Mechanistic Purpose
DIPEA	Non-nucleophilic Base	Neutralizes HCl to liberate the free amine. Its steric bulk prevents it from acting as a competing nucleophile during acylation.
Boc₂O	Electrophile	Selectively protects the highly nucleophilic secondary amine over the primary alcohols, preventing downstream side reactions.
Imidazole	Catalyst / Base	Scavenges HCl during silylation and forms a highly reactive N-silylpyridinium intermediate to accelerate O-protection.

Experimental Protocols: Orthogonal Derivatization

To effectively utilize this building block, one must establish an orthogonal protection strategy. The following self-validating protocols describe the sequential N-protection and O-silylation of the scaffold.

Protocol A: Free-Basing and Selective N-Boc Protection

This protocol liberates the reactive amine and masks it to prevent unwanted N-alkylation during downstream hydroxyl manipulation.

• Preparation: Suspend trans-3,4-Pyrrolidinediyldimethanol hydrochloride (1.0 eq, 10 mmol) in anhydrous Dichloromethane (DCM) (0.2 M) under an inert argon atmosphere.

• Free-Basing: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq, 25 mmol) dropwise at 0 °C.

  • Causality Check: The solution will become homogenous as the HCl salt is neutralized. 2.5 equivalents are used to ensure complete neutralization and provide a slight excess for the subsequent acylation.

• Electrophilic Addition: Dissolve Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq, 11 mmol) in a small volume of DCM and add dropwise to the reaction mixture at 0 °C.

• Propagation: Allow the reaction to warm to room temperature and stir for 4 hours. Monitor via TLC (Ninhydrin stain). The disappearance of the primary amine spot validates reaction completion.

• Workup: Quench with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Selective O-Silylation of the Dimethanol Motif

This protocol masks the diols, allowing for cross-coupling or manipulation of other regions of the drug candidate.

• Preparation: Dissolve the N-Boc protected intermediate (1.0 eq) from Protocol A in anhydrous N,N-Dimethylformamide (DMF) (0.5 M).

• Catalytic Activation: Add Imidazole (4.0 eq).

  • Causality Check: Imidazole is required in excess because it must activate two equivalents of the silylating agent and neutralize two equivalents of HCl generated during the double-protection event.

• Silylation: Add tert-Butyldimethylsilyl chloride (TBS-Cl) (2.2 eq) portion-wise at 0 °C.

• Propagation: Stir at room temperature for 12 hours.

• Workup: Dilute the mixture with Ethyl Acetate (EtOAc) and wash sequentially with water (5x) to remove DMF, followed by brine. Dry over Na₂SO₄ and purify via flash column chromatography.

Mandatory Visualization: Synthetic Workflow

The following diagram illustrates the logical flow of the orthogonal protection strategy, highlighting the transition from the stable commercial salt to a versatile lead candidate.

Synthetic workflow for the orthogonal protection and derivatization of the pyrrolidine scaffold.

References

• Effortless Product Search Results | Find Your Perfect Match Fast - Lab Supplies (Calpaclab) Source: Calpaclab URL:[Link]

• ChemBridge Corporation @ ChemBuyersGuide.com Source: ChemBuyersGuide URL:[Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds Source: Topics in Current Chemistry (NIH / Springer) URL:[Link]

• Recent insights about pyrrolidine core skeletons in pharmacology Source: Frontiers in Chemistry URL:[Link]

• Enantioselective Synthesis of 3,3-Difluoropyrrolidin-4-ol, a Valuable Building Block in Medicinal Chemistry Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. calpaclab.com [calpaclab.com]
• 3. trans-3,4-pyrrolidinediyldimethanol hydrochloride | 1609409-08-6 [sigmaaldrich.com]
• 4. aaronchem.com [aaronchem.com]
• 5. Frontiers | Recent insights about pyrrolidine core skeletons in pharmacology [frontiersin.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Diastereoselectivity in Pyrrolidine [3+2] Cycloadditions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for [3+2] cycloaddition reactions. This guide is designed for researchers, chemists, and drug development professionals who are working to synthesize highly substituted pyrrolidines and facing challenges in controlling stereochemical outcomes. The following sections provide answers to frequently asked questions and in-depth troubleshooting guides based on established mechanistic principles and field-proven optimization strategies.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding diastereoselectivity in the synthesis of pyrrolidines via [3+2] cycloaddition of azomethine ylides.

Q1: What are the primary factors controlling diastereoselectivity in azomethine ylide [3+2] cycloadditions?

A: Diastereoselectivity in these reactions is primarily governed by the facial selectivity of the dipolarophile's approach to the azomethine ylide. This is influenced by a combination of steric and electronic factors, which dictate the relative stability of the competing transition states (typically endo and exo).[1][2] The key factors you can control experimentally are:

• Catalyst System: The choice of metal (e.g., Ag, Cu, Ni) and the chiral ligand is often the most critical factor in asymmetric catalysis.[1][3][4] The catalyst can create a rigid chiral environment that blocks one face of the dipole, forcing the dipolarophile to approach from a specific direction.

• Solvent: Solvent polarity can differentially stabilize the transition states, significantly altering the diastereomeric ratio (d.r.).[5][6]

• Temperature: Lowering the reaction temperature often enhances selectivity by favoring the transition state with the lowest activation energy.[1][7]

• Substrate Structure: The steric bulk and electronic properties of substituents on both the azomethine ylide and the dipolarophile play a crucial role in directing the stereochemical outcome.[1][8][9]

Q2: My reaction is yielding a mixture of diastereomers. How do I determine if I am getting endo or exo products?

A: The terms endo and exo describe the relative orientation of the substituents in the transition state. Generally, the endo transition state is favored due to secondary orbital interactions, similar to the Diels-Alder reaction.[10][11] However, this is not always the case, and steric repulsion can favor the exo pathway.

Determining the major product requires stereochemical analysis, typically through:

• NMR Spectroscopy: 1D proton NMR (¹H NMR) can often distinguish between diastereomers based on differences in chemical shifts and coupling constants. 2D NMR techniques like NOESY are powerful for confirming through-space proximity of substituents, which can definitively establish the relative stereochemistry.

• X-ray Crystallography: If you can obtain a single crystal of one of the diastereomers, X-ray analysis provides unambiguous structural proof.

• Computational Modeling: Density Functional Theory (DFT) calculations can be used to model the transition states and predict the lowest energy pathway, providing insight into the likely stereochemical outcome.[3][12][13]

Q3: What is the mechanistic difference between a metal-catalyzed and an organocatalyzed [3+2] cycloaddition in controlling stereochemistry?

A: Both approaches aim to create a chiral environment, but they do so differently.

• Metal Catalysis: In metal-catalyzed reactions, a chiral ligand coordinates to a metal salt (e.g., AgOAc, Cu(OTf)₂).[14][15] This complex then coordinates to the azomethine ylide precursor (often an imino ester), forming a rigid, metal-bound dipole. The chiral ligand effectively blocks one face of the dipole, directing the incoming dipolarophile to the other face, thus controlling the stereochemistry.[14][16]

• Organocatalysis: Organocatalytic [3+2] cycloadditions often involve the activation of the dipolarophile. For instance, a chiral secondary amine like proline can react with an α,β-unsaturated aldehyde to form a chiral iminium ion.[2] This activation lowers the LUMO of the dipolarophile and the catalyst's chiral scaffold directs the approach of the azomethine ylide, thereby controlling the facial selectivity.[2]

Q4: My diastereomeric ratio (d.r.) is consistently poor (near 1:1). Where is the best place to start troubleshooting?

A: A d.r. near 1:1 suggests that the energy difference between the diastereomeric transition states is negligible under your current conditions. The most impactful variables to screen first are typically temperature and solvent. Lowering the temperature is a classic strategy to amplify small energy differences between transition states.[1] Concurrently, screening a range of solvents with varying polarities can reveal a medium that preferentially stabilizes one transition state over the other.[5][7] If these adjustments fail, a more fundamental change to the catalyst system or substrate is likely necessary.

Section 2: In-Depth Troubleshooting Guides

Guide 1: Issue - Poor or Inconsistent Diastereoselectivity (Low d.r.)

Low diastereoselectivity is a common hurdle. The following workflow provides a systematic approach to identifying and resolving the root cause.

Caption: Competing endo/exo pathways and catalyst influence.

• Causality & Actionable Advice: The ability to switch between endo and exo products is a hallmark of a well-understood catalytic system. Research has shown that this switch can often be achieved by tuning the metal and ligand components of the catalyst. [3][17][18] * Metal Salt Exchange: In reactions catalyzed by privileged ligands like SEGPHOS, switching the metal salt from copper(I) to silver(I) can invert the diastereoselectivity. [3]DFT calculations suggest this is due to changes in the coordination geometry around the metal center, which alters the orientation of the reactants in the transition state. [3] * Ligand Modification: For a given metal, modifying the steric and electronic properties of the chiral ligand can favor one pathway over the other. For example, polyfunctional catalysts with precisely aligned Lewis acid and Brønsted base sites can be tuned to dramatically lower the energy barrier for either the endo or exo transition state, providing exquisite control. [17][18] * Lewis Acid Co-catalysts: In some cases, the addition of a Lewis acid can promote the formation of a specific diastereomer, sometimes with opposite stereochemistry to the non-catalyzed reaction. [9]

Section 3: Experimental Protocols & Methodologies

Protocol 1: General Procedure for a Silver-Catalyzed Asymmetric [3+2] Cycloaddition

This protocol is a representative example for achieving high diastereoselectivity and enantioselectivity.

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the silver salt (e.g., AgOAc or Ag₂CO₃, 10 mol%) and the chiral phosphine ligand (e.g., a FAP or SEGPHOS derivative, 11 mol%). [8][14]2. Solvent Addition: Add anhydrous, degassed solvent (e.g., Toluene, 1.0 M) via syringe and stir the mixture at room temperature for 30-60 minutes to allow for complex formation.

• Reactant Addition: To the catalyst solution, add the dipolarophile (1.2 equivalents) followed by the aldehyde (1.2 equivalents) and the amino ester hydrochloride (1.0 equivalent).

• Base Addition: Cool the reaction mixture to the desired temperature (e.g., 0°C or -20°C). Slowly add a tertiary amine base (e.g., triethylamine or diisopropylethylamine, 1.2 equivalents) dropwise over 10 minutes. The base is crucial for the in situ generation of the azomethine ylide. [14]5. Reaction Monitoring: Allow the reaction to stir at the set temperature. Monitor the consumption of the limiting reagent by TLC or LCMS analysis. Reactions can take anywhere from a few hours to 48 hours.

• Workup and Purification: Upon completion, quench the reaction (e.g., with saturated NH₄Cl solution). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate in vacuo.

• Analysis: Purify the crude product by flash column chromatography. Determine the diastereomeric ratio of the crude product by ¹H NMR analysis before purification to avoid skewed results. Analyze the enantiomeric excess (ee) of the major diastereomer by chiral HPLC.

Protocol 2: Screening Solvents for Optimal Diastereoselectivity

• Setup: Arrange a parallel reaction block or a series of identical reaction vials. Ensure all glassware is properly dried.

• Stock Solutions: Prepare stock solutions of your limiting substrate, excess substrate, catalyst, and base in a volatile solvent (like DCM) to ensure accurate dispensing, which you can later remove under vacuum.

• Reaction Execution:

  • To each vial, add the catalyst and ligand.

  • Dispense an equal amount of the substrate stock solutions into each vial.

  • Evaporate the volatile solvent under a stream of nitrogen.

  • Add the designated screening solvent (e.g., Vial 1: Toluene, Vial 2: THF, Vial 3: CH₂Cl₂, Vial 4: MeCN) to each vial to the desired concentration.

  • Add the base to initiate the reaction.

• Analysis: After a set time, take an aliquot from each reaction vial. Pass it through a small plug of silica to remove the catalyst and baseline impurities. Analyze the d.r. of each aliquot directly by ¹H NMR or GC/LC. This allows for rapid identification of the optimal solvent without full workup and purification of each reaction.

References

• BenchChem. Overcoming diastereoselectivity issues in 2-Azaspiro[4.4]nonane synthesis.
• Caleffi, G. S., et al. (2019). Switching Diastereoselectivity in Catalytic Enantioselective (3+2) Cycloadditions of Azomethine Ylides Promoted by Metal Salts and Privileged Segphos-Derived Ligands. The Journal of Organic Chemistry, 84(17), 10593-10605. DOI: 10.1021/acs.joc.9b00267.
• Poblet, T., et al. (2020). Effect of Solvents on Proline Modified at the Secondary Sphere: A Multivariate Exploration. Chemistry – A European Journal, 26(68), 15859-15865.
• BenchChem. Common side reactions in the synthesis of substituted pyrrolidines.

• Blanco-López, E., et al. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters, 25(45), 8051-8056. DOI: 10.1021/acs.orglett.3c03259. Available from: [Link]

• Michigan State University Department of Chemistry. Asymmetric [3+2] Cycloaddition of Azomethine Ylides.
• Vila, C., et al. (2010). Organocatalytic Enantioselective [3+2] Cycloaddition of Azomethine Ylides and Acrolein. Molecules, 15(1), 288-300.
• Blanco-López, E., et al. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters.

• RSC Publishing. Three-component [3 + 2] cycloaddition for regio- and diastereoselective synthesis of spirooxindole-pyrrolidines. Available from: [Link]

• Wang, C., et al. (2016). Catalytic asymmetric [3 + 2]-cycloaddition for stereodivergent synthesis of chiral indolyl-pyrrolidines. Organic & Biomolecular Chemistry, 14(5), 1831-1839. DOI: 10.1039/c5ob02278a. Available from: [Link]

• ResearchGate. Optimization of the reaction conditions for asymmetric [3+2] cycloaddition of VEC 1a with 2‐benzylidene‐1,3‐indandione 2aa. Available from: [Link]

• Hosseininezhad, S., & Ramazani, A. (2024). Recent Advances in the Synthesis of Pyrrolidines. IntechOpen. DOI: 10.5772/intechopen.114382. Available from: [Link]

• Longmire, J. M., et al. (2002). Highly Enantioselective Ag(I)-Catalyzed [3 + 2] Cycloaddition of Azomethine Ylides. Journal of the American Chemical Society, 124(40), 11800-11801. DOI: 10.1021/ja027766f. Available from: [Link]

• Kumagai, N., & Shibasaki, M. (2022). Chiral π–Cu(ii)-catalyzed site-, exo/endo-, and enantioselective dearomative (3 + 2) cycloadditions of isoquinolinium ylides with enamides, dienamides, and a trienamide. Chemical Science, 13(20), 5966-5974. Available from: [Link]

• de Cózar, A., & Cossío, F. P. (2011). Stereocontrolled (3+2) cycloadditions between azomethine ylides and dipolarophiles: a fruitful interplay between theory and experiment. Physical Chemistry Chemical Physics, 13(7), 2633-2645. Available from: [Link]

• ResearchGate. Optimizations of Various Solvents for [3 + 2] Cycloaddition Reaction.... Available from: [Link]

• Chen, X., et al. (2008). Proline as Lewis Base Catalyst: Diastereoselective Synthesis of Isoxazoline-N-oxide through [3 + 2] Cycloaddition. Organic Letters, 10(19), 4343-4346. Available from: [Link]

• Vitale, R., et al. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Molecules, 28(8), 3568. Available from: [Link]

• Pye, C. R., & Ross, N. A. (2020). Diastereoselective [3 + 2] Cycloaddition between Tertiary Amine N-Oxides and Substituted Alkenes to Access 7-Azanorbornanes. The Journal of Organic Chemistry, 85(15), 9841-9848. Available from: [Link]

• Wang, Y., et al. (2025). Diastereoselective [3 + 2] Cycloaddition of Lewis Acidic Alkenylboranes and Aldehydes. Organic Letters. Available from: [Link]

• Wikipedia. Azomethine ylide. Available from: [Link]

• ResearchGate. Chiral Pyrrolidine Diamines as Effective Ligands in Asymmetric Synthesis. Available from: [Link]

• Liao, Y., et al. (2017). Asymmetric [3 + 2] Cycloaddition of 2,2′-Diester Aziridines To Synthesize Pyrrolidine Derivatives. ACS Catalysis, 7(5), 3934-3938. Available from: [Link]

• Bera, K., et al. (2025). K2CO3-Generated Azomethine Ylides and Highly Regioselective (3 + 2)-Cycloaddition to Functionalized Dihydropyrrolizines: A DFT-Supported Mechanism. The Journal of Organic Chemistry. Available from: [Link]

• ResearchGate. (a) General mechanism for (3 + 2) cycloadditions and an array of.... Available from: [Link]

• BenchChem. Optimization of reaction conditions for stereoselective pyrrolidine synthesis.

• Bürstner, A., et al. (2021). Tunable Endo/Exo Selectivity in Direct Catalytic Asymmetric 1,3-Dipolar Cycloadditions with Polyfunctional Lewis Acid / Azolium–Aryloxide Catalysts. Angewandte Chemie International Edition, 60(5), 2432-2441. Available from: [Link]

• Padwa, A., & Pearson, W. H. (Eds.). (2005). Intramolecular Dipolar Cycloaddition Reactions of Azomethine Ylides. Chemical Reviews, 105(8), 3059-3112. Available from: [Link]

• ResearchGate. (a) Solvent effects on the outcome of proline catalyzed aldol reactions.... Available from: [Link]

• Male, L., & Grainger, R. S. (2006). Stereoselective Synthesis of 2-Dienyl-Substituted Pyrrolidines Using an η4-Dienetricarbonyliron Complex as the Stereodirecting Element: Elaboration to the Pyrrolizidine Skeleton. Organic Letters, 8(20), 4533-4536. Available from: [Link]

• Nájera, C., & Sansano, J. M. (2023). Catalytic Enantioselective [3+2] Cycloaddition of N-Metalated Azomethine Ylides. Chemistry – A European Journal, 29(28), e202300296. Available from: [Link]

• Blanco-López, E., et al. (2023). Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. Organic Letters, 25(45), 8051-8056. Available from: [Link]

• Bürstner, A., et al. (2020). Tunable Endo/Exo Selectivity in Direct Catalytic Asymmetric 1,3-Dipolar Cycloadditions with Polyfunctional Lewis Acid / Azolium–Aryloxide Catalysts. ResearchGate. Available from: [Link]

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• 18. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Yield in Pyrrolidine Ring Formation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to help researchers and drug development professionals systematically diagnose and resolve low-yield issues during the synthesis of pyrrolidine rings. Pyrrolidines are critical saturated five-membered nitrogen heterocycles, but their formation is frequently plagued by competing side reactions, catalyst deactivation, and poor stereocontrol.

This guide bypasses generic advice to focus on the mechanistic causality behind experimental failures, providing self-validating protocols to ensure your synthetic workflows are robust and reproducible.

Diagnostic Workflow

Before adjusting your reaction parameters, identify the specific synthetic pathway you are utilizing. The flowchart below outlines the primary failure points and corresponding optimization strategies for the most common pyrrolidine synthesis methods.

Diagnostic workflow for troubleshooting low yield in pyrrolidine synthesis pathways.

Troubleshooting Guide

Q1: I am performing a 1,3-dipolar cycloaddition of an azomethine ylide with an electron-deficient alkene. My yields are stuck below 40% with poor diastereoselectivity. What is causing this?

Causality & Expert Insight: In [3+2] cycloadditions, the generation and stability of the azomethine ylide are critical. If the ylide is unstabilized, it can rapidly degrade or undergo premature hydrolysis before engaging the dipolarophile. Furthermore, the choice of metal catalyst (e.g., AgOAc, Cu(I)) and chiral ligand dictates the transition state geometry. A mismatch in the metal-ligand ratio or the use of a highly polar protic solvent can disrupt the rigid metallacycle intermediate, leading to low conversion and epimerization at the newly formed stereocenters 1. Shifting from polar protic solvents like methanol to non-polar solvents (toluene) often stabilizes the transition state and prevents competitive protonation of the ylide 2.

Actionable Fix: Switch your solvent to anhydrous toluene and lower the temperature to -20°C to freeze out competing diastereomeric transition states.

Data Summary: Impact of Reaction Conditions on 1,3-Dipolar Cycloaddition

Catalyst System	Solvent	Temp (°C)	Yield (%)	Diastereomeric Ratio (endo:exo)
AgOAc / Taniaphos	Methanol	25	35	60:40
AgOAc / Taniaphos	Toluene	25	68	85:15
AgOAc / Taniaphos	Toluene	-20	92	>99:1

(Data synthesized from optimization studies on azomethine ylide cycloadditions 12)

Q2: My iridium-catalyzed reductive azomethine ylide generation from tertiary amides is failing to cyclize. I only recover unreacted starting material or over-reduced linear amines. How do I fix this?

Causality & Expert Insight: The reductive generation of azomethine ylides from amides/lactams relies on the precise partial reduction of the carbonyl to a hemiaminal equivalent, followed by elimination to form the ylide. If you observe over-reduction to the linear amine, your silane reducing agent (e.g., TMDS) is likely too active, or the elimination step is failing. The elimination of silanoate to generate the ylide requires a competent Brønsted base. Adding a substoichiometric amount of TMSCl triggers desilylation and rapidly promotes ylide formation, preventing the over-reduction pathway 3.

Actionable Fix: Ensure strictly anhydrous conditions, as moisture will rapidly quench the iridium-hydride species. Optimize the TMDS to exactly 2.0 equivalents and introduce TMSCl (0.5 equiv) as an additive.

Q3: I am attempting a photochemical ring contraction of a pyridine derivative to a pyrrolidine, but I am seeing heavy tarring and low yields. What is the mechanism of failure?

Causality & Expert Insight: Photochemical ring contractions of pyridines to 2-azabicyclo[3.1.0]hex-3-ene skeletons rely on the formation of a highly specific excited state. Heavy tarring usually indicates non-selective radical polymerization or over-irradiation. The addition of a silylborane reagent is critical here; it acts to trap the reactive intermediate and drive the skeletal editing process. If the silylborane concentration is too low, or if the UV wavelength overlaps with the product's absorption spectrum, secondary photochemical degradation occurs 4.

Actionable Fix: Use a narrow-band LED light source rather than a broad-spectrum UV lamp to prevent over-excitation of the product.

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness, the following protocols include built-in visual and analytical checkpoints so you can validate the reaction's success at intermediate stages.

Protocol A: Optimized Silver-Catalyzed 1,3-Dipolar Cycloaddition

This protocol utilizes visual cues of metallacycle formation as an internal checkpoint.

• Preparation of the Catalyst Complex: In an oven-dried Schlenk flask under N₂, combine AgOAc (0.05 mmol, 5 mol%) and the chiral ligand (e.g., Taniaphos, 0.055 mmol) in anhydrous toluene (2.0 mL). Stir at room temperature for 30 minutes.

  • Self-Validation Checkpoint: The solution must turn a clear, pale yellow, indicating successful metal-ligand complex formation. If it remains cloudy, your ligand may be oxidized.

• Ylide Generation: Add the α-imino ester (1.0 mmol) and a mild base (e.g., Et₃N, 0.1 mmol) to the flask. Stir for 15 minutes.

  • Self-Validation Checkpoint: A deepening of the yellow/orange color indicates the formation of the metal-bound azomethine ylide.

• Cycloaddition: Cool the reaction mixture to -20°C. Dropwise, add the dipolarophile (e.g., N-methylmaleimide, 1.2 mmol) dissolved in 1.0 mL of toluene.

• Monitoring: Allow the reaction to stir at -20°C for 12-24 hours. Monitor via TLC (Hexanes/EtOAc 7:3).

• Workup: Quench with saturated aqueous NH₄Cl (2 mL). Extract with EtOAc (3 x 5 mL). Dry over Na₂SO₄, concentrate, and purify by flash chromatography. Determine the endo/exo ratio via crude ¹H-NMR (look for the characteristic pyrrolidine ring proton shifts between 3.5-4.5 ppm).

Protocol B: Iridium-Catalyzed Reductive Cycloaddition from Tertiary Amides

• Setup: In a glovebox, charge a vial with Vaska's complex ([IrCl(CO)(PPh₃)₂], 1 mol%) and the tertiary amide substrate (0.5 mmol).

• Reduction: Add anhydrous toluene (2 mL), followed by TMDS (1.0 mmol, 2.0 equiv) and the dipolarophile (1.5 mmol).

• Activation: Add TMSCl (0.5 equiv) to trigger desilylation. Seal the vial and stir at room temperature for 16 hours.

  • Self-Validation Checkpoint: Monitor the disappearance of the amide carbonyl stretch via in-situ IR spectroscopy (~1650 cm⁻¹) to confirm successful hemiaminal formation before workup.

• Workup: Quench carefully with MeOH (1 mL) to destroy excess silane (CAUTION: H₂ gas evolution). Concentrate and purify via column chromatography 3.

Frequently Asked Questions (FAQs)

Q: Does the steric bulk of the ester group on my α-diazo ester affect the yield in Ruthenium-catalyzed cascade reactions? A: Yes. In Ruthenium porphyrin-catalyzed decompositions of α-diazo esters to form azomethine ylides, increasing the steric bulk of the ester (e.g., moving from methyl to tert-butyl) can drastically reduce the yield of the subsequent cycloaddition. Bulky groups hinder the approach of the dipolarophile to the metal-bound ylide intermediate, favoring premature quenching over productive cyclization 5.

Q: Can I use protic solvents to accelerate the synthesis of pyrrolidine-2-ylidenes from isoxazolines? A: It depends on the substrate. While some highly polar substrates benefit from MeOH/H₂O mixtures, standard N-alkenylisoxazoline rearrangements to pyrrolidine-2-ylidenes perform best in aprotic solvents like CH₂Cl₂ (0.05 M). Protic solvents can sometimes prematurely protonate the intermediate, leading to ring-opened side products rather than the desired [3,3]-sigmatropic rearrangement 6.

Q: How do I prevent epimerization of the C2 stereocenter in my isolated pyrrolidine? A: Pyrrolidines with electron-withdrawing groups at the C2 position (e.g., esters, ketones) are prone to base-catalyzed epimerization. Avoid using strong bases during the workup (e.g., use NaHCO₃ instead of NaOH). If the product must be stored, convert it to the corresponding HCl salt or immediately protect the pyrrolidine nitrogen (e.g., with a Boc or Cbz group) to reduce the basicity of the system and lock the conformation.

References

• Recent Advances in the Synthesis of Pyrrolidines, IntechOpen.[Link]

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams, PMC - NIH. [Link]

• Stereoselective Synthesis of Functionalized Pyrrolidines by Ruthenium Porphyrin-Catalyzed Decomposition of α-Diazo Esters and Cascade Azomethine Ylide Formation/1,3-Dipolar Cycloaddition Reactions, Organic Letters - ACS Publications. [Link]

• Synthesis of Pyrrolidine-2-ylidenes from Isoxazolines and Allenes, ChemRxiv.[Link]

• Pyrrolidine synthesis via ring contraction of pyridines, Osaka University. [Link]

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• 6. chemrxiv.org [chemrxiv.org]

Removal of Boc protecting group from pyrrolidine nitrogen

Welcome to the Technical Support Center for Pyrrolidine N-Boc Deprotection. Removing the tert-butyloxycarbonyl (Boc) group from pyrrolidine nitrogen is a fundamental transformation in medicinal chemistry and alkaloid synthesis. However, the unique physicochemical properties of the pyrrolidine ring—specifically its basicity, water solubility, and steric environment—demand precise strategic planning to avoid yield loss and side reactions.

This guide provides diagnostic workflows, mechanistic troubleshooting, and field-validated protocols to ensure robust and reproducible deprotection.

Part 1: Diagnostic Workflow for Method Selection

Selecting the correct deprotection method depends entirely on the stability of your substrate and the downstream requirements of your synthetic route. Use the decision tree below to identify the optimal protocol.

Decision tree for selecting the optimal pyrrolidine Boc deprotection strategy.

Part 2: Frequently Asked Questions (Mechanistic & Strategic)

Q: Why is my pyrrolidine substrate or sensitive side chain getting alkylated during Boc removal? A: The acid-catalyzed deprotection of the Boc group proceeds via an SN​1 -like fragmentation mechanism. Once the carbamate oxygen is protonated, it fragments to release a highly reactive tert-butyl carbocation[1][2]. If not immediately quenched, this potent electrophile will alkylate nucleophilic moieties. Amino acids with electron-rich side chains (e.g., Tryptophan, Methionine, Cysteine) or other nucleophilic functional groups on your pyrrolidine scaffold are highly susceptible to tert-butylation[3][4]. Solution: Incorporate carbocation scavengers into your cleavage cocktail. Adding 2.5–5% (v/v) triisopropylsilane (TIS) or 0.5% dithioethane (DTE) effectively intercepts the tert-butyl cation, preventing unwanted side products[4].

Q: Should I use TFA in DCM or anhydrous HCl in 1,4-dioxane for my pyrrolidine? A: The choice dictates the final salt form of your pyrrolidine and heavily impacts downstream processing[1].

• TFA/DCM (20-50% v/v): Yields the pyrrolidinium trifluoroacetate salt. It is highly effective but leaves residual TFA that can be difficult to remove purely by evaporation (co-evaporation with toluene is required). TFA salts can also complicate subsequent amide coupling steps if not fully neutralized.

• 4M HCl in Dioxane: Yields the pyrrolidinium hydrochloride salt. This is highly preferred in pharmaceutical development because the HCl salt frequently precipitates directly out of ethereal solvents, allowing for simple isolation by filtration without the need for an aqueous workup[1][5].

Q: I am losing my free pyrrolidine product during aqueous workup. What is happening? A: Low molecular weight pyrrolidines are highly polar and possess significant water solubility in their free base form. When you neutralize the acidic reaction mixture with aqueous NaHCO3​ or NaOH , the free pyrrolidine partitions into the aqueous layer, leading to massive organic recovery loss. Solution: Avoid aqueous workup entirely. Isolate the product as the stable HCl salt via precipitation[1]. If the free base is strictly required for the next step, use a non-aqueous neutralization method, such as passing the crude mixture through a solid-supported triethylamine resin or utilizing basic ion-exchange chromatography.

Part 3: Quantitative Comparison of Deprotection Methods

The following table summarizes the standard conditions for Boc removal, allowing for rapid comparison of operational parameters.

Method	Reagents	Typical Time	Byproducts / Hazards	Best For
Acidic (TFA)	20-50% TFA in DCM	0.5 - 2 hrs	Isobutylene gas, CO2​	General use; generates TFA salt[3].
Acidic (HCl)	4M HCl in 1,4-Dioxane	0.5 - 2 hrs	Isobutylene gas, CO2​	Direct precipitation of HCl salt[3].
Thermal	TFE or MeOH, 150 °C	1 hr	Isobutylene gas, CO2​	Highly acid-sensitive substrates[6].

Part 4: Standard Operating Protocols (SOPs)

Understanding the mechanistic pathway is critical for troubleshooting these protocols. The reaction relies on protonation followed by fragmentation and decarboxylation.

Acid-catalyzed mechanism of Boc deprotection and fragmentation.

Protocol A: Anhydrous HCl in 1,4-Dioxane (Preferred for Salt Isolation)

Causality Focus: Using anhydrous conditions prevents the hydrolysis of sensitive functional groups and promotes the direct precipitation of the resulting HCl salt, bypassing aqueous workup[1].

• Dissolution: Dissolve the N-Boc pyrrolidine (1.0 eq) in a minimal volume of anhydrous MTBE or ethyl acetate (approx. 0.1–0.2 M).

• Acid Addition: Slowly add 4M HCl in 1,4-dioxane (5.0–10.0 eq) at room temperature.

  • Self-Validation: Watch for the evolution of gas (isobutylene and CO2​ ). Ensure the reaction vessel is properly vented; never run this in a closed system[2].

• Monitoring: Stir for 1–2 hours. Monitor conversion by TLC or LC-MS.

  • Self-Validation: The formation of a white precipitate (pyrrolidine·HCl) is a strong visual indicator of successful deprotection[1].

• Isolation: If a precipitate forms, collect the solid via vacuum filtration and wash with cold diethyl ether to remove non-polar impurities[1]. If no precipitate forms, concentrate in vacuo and triturate the resulting oil with diethyl ether to induce crystallization[1].

Protocol B: TFA in DCM with Scavengers

• Preparation: Dissolve the substrate in anhydrous DCM (0.1 M). Cool the solution to 0 °C using an ice bath[1][3].

• Scavenger Addition: Add TIS (2.5% v/v) and/or water (2.5% v/v) if nucleophilic sensitive groups (like indole or thioethers) are present[3].

• Cleavage: Add TFA dropwise to achieve a final concentration of 20–50% v/v. Warm to room temperature and stir for 1–2 hours[3].

• Workup: Concentrate the reaction mixture under reduced pressure to remove DCM and excess TFA. Co-evaporate with toluene (3x) to azeotropically remove residual TFA[3].

Part 5: Troubleshooting Guide

Q: The reaction is incomplete after 2 hours. How can I drive it to completion? A: Incomplete deprotection usually stems from steric hindrance around the pyrrolidine nitrogen or insufficient acid concentration. Action: Do not simply heat the TFA/DCM mixture, as this can cause uncontrolled boiling (DCM bp 39 °C) and loss of volatile components. Instead, increase the TFA concentration to 50% or use neat TFA[3]. Alternatively, switch to the stronger 4M HCl/dioxane system[1][3]. Finally, verify that the off-gassing CO2​ is allowed to escape; running the reaction in a sealed vial can stall the equilibrium[2].

Q: My isolated yield is low, but LC-MS showed 100% conversion of the starting material. A: If you used an aqueous basic workup, your free pyrrolidine was likely lost to the aqueous phase due to high water solubility. If you used the precipitation method, your specific pyrrolidine derivative might be highly soluble in ether/MTBE. Action: If the product is in the aqueous layer, saturate it with NaCl and extract extensively with a highly polar organic solvent mixture (e.g., 10% isopropanol in chloroform). For future runs, switch to Protocol A, evaporate the solvent completely, and triturate with a strictly non-polar solvent like hexanes or heptane.

References

• ACS Combinatorial Science. "Solution-Phase Parallel Synthesis of Hsp90 Inhibitors". ACS Publications.[Link]

• aapptec. "Peptide Synthesis Notes". aapptec. [Link]

• Common Organic Chemistry. "Boc Deprotection Mechanism - TFA". Common Organic Chemistry. [Link]

• Organic Process Research & Development. "Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow". ACS Publications.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Polar Pyrrolidine Alcohols

Welcome to the Technical Support Center. Polar pyrrolidine alcohols (e.g., 3-pyrrolidinol, prolinol derivatives) present unique purification challenges due to their dual functionality: a highly basic secondary amine and a hydrogen-bonding hydroxyl group. This guide provides drug development professionals with mechanistic troubleshooting and self-validating protocols to overcome peak tailing, poor retention, and low recovery.

Diagnostic Decision Tree

Decision tree for selecting pyrrolidine alcohol purification workflows.

Frequently Asked Questions (Mechanistic Causality)

Q1: Why do pyrrolidine alcohols streak so severely on standard silica gel, and how can I prevent it? A1: The basic secondary amine of the pyrrolidine ring (pKa ~10-11) interacts strongly with acidic silanol groups (pKa ~4.5) on the surface of bare silica. This functions via a strong rather than pure adsorption[1]. This electrostatic binding causes severe tailing and irreversible adsorption. Causality & Fix: To prevent this, you must suppress silanol ionization or shield the silica. This is achieved by adding a competing volatile base (e.g., 1-5% Triethylamine or aqueous NH4OH) to the mobile phase, which preferentially binds the silanols[1][2]. Alternatively, use ; these inherently mask silanol activity and eliminate the need for basic modifiers[3].

Q2: My pyrrolidine alcohol is lost during the aqueous workup. How do I recover it? A2: Pyrrolidine alcohols have highly unfavorable partition coefficients (logP < 0) for organic extraction, making them highly water-soluble. Causality & Fix: Abandon liquid-liquid extraction. Instead, utilize Strong Cation Exchange (SCX) chromatography. The sulfonic acid groups on the SCX resin will protonate and "catch" the basic pyrrolidine, allowing you to wash away non-basic impurities with methanol, followed by using an ammonia/methanol solution[4][5].

Q3: In reversed-phase (RP) HPLC, my pyrrolidine alcohol elutes in the void volume. How can I increase retention? A3: Standard C18 columns fail to retain highly polar, low-molecular-weight amines. Causality & Fix: Switch to. HILIC uses a polar stationary phase (e.g., bare silica) and a highly organic mobile phase (e.g., 90% acetonitrile). The polar pyrrolidine alcohol partitions into a water-enriched layer on the stationary phase, drastically increasing retention and providing orthogonal selectivity to C18[6].

Troubleshooting Guide: Analytical & Preparative Workflows

Symptom: Severe Peak Tailing on Reversed-Phase (C18) HPLC

• Root Cause: Cation-exchange interactions between the protonated pyrrolidine and residual deprotonated silanols on the C18 silica support[7].

• Self-Validating Solution:

  • Low pH Approach: Lower the mobile phase pH to ~2.5 using 0.1% Formic Acid or Phosphate buffer. This neutralizes the silanol groups (Si-O⁻ to Si-OH), shutting down the ion-exchange pathway[7][8]. Validation: Inject a neutral marker (e.g., uracil) alongside the sample; if the neutral marker is sharp but the amine tails, silanol interaction is the culprit.

  • High pH Approach: If using a robust hybrid silica or polymeric column (stable at pH > 8), raise the pH to 10.5 using ammonium bicarbonate. This deprotonates the pyrrolidine (converting it to a neutral free base), eliminating the electrostatic attraction[7].

Symptom: Boc-Protected Pyrrolidinol Co-elutes with Impurities

• Root Cause: Di-tert-butyl dicarbonate (Boc anhydride) and di-Boc protected byproducts have similar lipophilicity to the mono-protected product[9].

• Self-Validating Solution: Use a gradient of ethyl acetate in hexanes (33% to 50%) on a high-resolution flash column[9]. Validation: TLC analysis using a specific stain (e.g., Ninhydrin for free amines, PMA for Boc-protected species) will confirm the identity and purity of the eluted fractions.

Step-by-Step Methodologies

Protocol A: SCX "Catch-and-Release" Purification of Free Pyrrolidine Alcohols

Purpose: Isolation of basic polar amines from complex reaction mixtures without aqueous workup. Materials: Propylsulfonic acid (SCX-2) SPE cartridge (e.g., 500 mg/6 mL)[5].

• Conditioning: Pass 6 mL of Methanol (MeOH) through the SCX cartridge to solvate the resin.

• Loading: Dissolve the crude pyrrolidine alcohol mixture in a minimal amount of MeOH or Dichloromethane (DCM). Apply to the cartridge at a flow rate of 1-2 mL/min. Causality: The basic amine is protonated by the sulfonic acid and immobilized[4].

• Washing: Wash the cartridge with 6 mL of DCM, followed by 6 mL of MeOH. Causality: This removes neutral and acidic impurities (e.g., unreacted electrophiles, byproducts) which have no affinity for the resin[4].

• Elution (Release): Elute the target pyrrolidine alcohol using 6 mL of 2.0 M Ammonia in Methanol. Causality: The strong ammonia base deprotonates the pyrrolidine, breaking the ionic bond and releasing it from the resin[4][5].

• Validation: Evaporate the methanolic ammonia fraction under reduced pressure. Analyze the residue by 1H-NMR to confirm the absence of non-basic impurities.

Protocol B: Normal-Phase Chromatography on Amine-Functionalized Silica

Purpose: Purification of polar amines without using volatile basic modifiers (like TEA) that complicate downstream drying.

• Equilibration: Pack or equilibrate an amine-functionalized silica column with 100% Hexanes or DCM[3].

• Loading: Load the sample dissolved in the starting mobile phase.

• Elution: Run a gradient from 0% to 10% Methanol in DCM. Causality: The amine-bonded stationary phase repels the basic pyrrolidine nitrogen, preventing irreversible binding and tailing, allowing the alcohol group to dictate retention[3].

• Validation: Monitor fractions via TLC on amine-functionalized plates to ensure 1:1 correlation with column retention times[3].

Quantitative Data Presentation

Table 1: Comparison of Purification Strategies for Polar Pyrrolidine Alcohols

Purification Technique	Target Analyte State	Typical Recovery	Purity Achieved	Key Advantage	Primary Limitation
SCX Catch & Release	Free Base (Unprotected)	85 - 95%	> 95%	Eliminates aqueous workup; highly specific for bases.	Cannot separate two different basic impurities.
HILIC (RP-HPLC)	Free Base (Unprotected)	90 - 98%	> 99%	Excellent retention of highly polar, water-soluble amines.	Requires highly organic mobile phases; low loading capacity.
Amine-Functionalized NP	Free Base (Unprotected)	80 - 90%	> 90%	No need for basic modifiers (TEA/NH4OH) in eluent.	Columns are more expensive than bare silica.
Boc-Derivatization + NP	Boc-Protected	70 - 85% (Overall)	> 98%	Converts polar amine to lipophilic carbamate for easy silica prep.	Adds two synthetic steps (protection & deprotection).

References

• Title: HPLC Tech Tip: Peak Tailing of Basic Analytes Source: Phenomenex URL: [Link]

• Title: ISOLUTE® Si Propylsulfonic Acid (SCX-2) Source: Biotage URL: [Link]

• Title: Method Development Strategies for Amine Bonded Phase Columns Source: Teledyne ISCO URL: [Link]

• Title: When basification of silica gel is required, before using Column chromatography? Source: ResearchGate URL: [Link]

• Title: How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column? Source: Waters Knowledge Base URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 3. teledyneisco.com [teledyneisco.com]
• 4. selekt.biotage.com [selekt.biotage.com]
• 5. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 6. Ascentis ® Express HILIC U/HPLC Columns [sigmaaldrich.com]
• 7. support.waters.com [support.waters.com]
• 8. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Impact of solvent choice on stereoselective pyrrolidine synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot and optimize the stereoselective synthesis of pyrrolidines. Solvent choice is rarely a passive variable in these reactions; it actively dictates transition state geometry, catalyst stability, and hydrogen-bonding networks.

This guide provides mechanistic FAQs, quantitative solvent data, a diagnostic troubleshooting workflow, and a self-validating experimental protocol to ensure high diastereo- and enantiocontrol in your syntheses.

Section 1: Frequently Asked Questions (FAQs) on Solvent Effects

Q1: Why do protic solvents sometimes reverse or collapse enantioselectivity in organocatalytic pyrrolidine synthesis? A1: Protic solvents (e.g., methanol, ethanol) act as competitive hydrogen bond donors and acceptors. In organocatalysis—such as proline or squaramide-catalyzed reactions—stereocontrol relies on a highly organized, rigid transition state held together by a delicate hydrogen-bonding network between the catalyst and the substrate. Protic solvents can disrupt these critical interactions, leading to a more flexible transition state. This disruption either collapses the enantiomeric excess (ee) or entirely reverses the preferred facial attack[1]. Conversely, aprotic solvents (e.g., DCM, THF) preserve these interactions, maintaining high stereofidelity.

Q2: How does solvent polarity influence the endo/exo ratio in 1,3-dipolar cycloadditions? A2: The endo and exo transition states possess different dipole moments. Typically, the endo transition state in azomethine ylide cycloadditions exhibits a larger dipole moment due to the parallel alignment of the reacting dipoles. Consequently, highly polar solvents (e.g., acetonitrile, DMF) preferentially stabilize the endo transition state through dielectric solvation, increasing the endo:exo ratio. However, excessive polarity can sometimes lead to ylide isomerization or background uncatalyzed reactions, necessitating a careful balance of dielectric properties[2].

Q3: What is the "Gauche effect" in pyrrolidine catalysts, and how does solvent choice impact it? A3: The Gauche effect is a conformational control element where a good σ-donor bond (C–H) is placed anti to a good σ-acceptor bond (C–F) to organize the iminium ion intermediate. Highly polar solvents with strong H-bond acceptor properties (like DMSO or DMF) can disrupt the electrostatic N⁺···F(δ⁻) interactions that stabilize this conformation. Furthermore, such solvents have been shown to accelerate catalyst degradation, significantly reducing overall stereocontrol and yield[3].

Section 2: Quantitative Data – Solvent Impact Matrix

The following table demonstrates the profound impact of solvent selection on the stereochemical outcome of a standard Cu(I)-catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides.

Table 1: Effect of Solvent on Stereoselectivity in Cu(I)-Catalyzed 1,3-Dipolar Cycloaddition[4]

Solvent	Dielectric Constant (ε)	Yield (%)	Diastereomeric Ratio (endo:exo)	Enantiomeric Excess (ee %)
Diethyl Ether	4.30	98	>20:1	99
Dichloromethane	9.10	90	15:1	82
Toluene	2.38	85	12:1	75
Acetonitrile	37.5	70	5:1	45
Methanol	32.7	40	2:1	10

Section 3: Diagnostic Guide – Resolving Low Stereoselectivity

When stereoselectivity drops below acceptable thresholds (ee < 80%, dr < 10:1), follow the logical workflow below to isolate and resolve solvent-related failures.

Troubleshooting workflow for resolving low stereoselectivity via solvent optimization.

Step-by-Step Diagnostic Logic:

• Verify Solvent Anhydrous State: Trace water can coordinate to the Lewis acid catalyst (e.g., Cu, Ag, or Zn salts), displacing the chiral ligand and creating an achiral catalytic species that promotes a racemic background reaction. Validate moisture content via Karl Fischer titration (<10 ppm is ideal).

• Match Polarity to Transition State Demands: If the solvent is too polar, it may cause dissociation of the catalyst-ligand-substrate complex into loose ion pairs, destroying the chiral pocket's facial shielding effect[4].

• Eliminate Competitive Hydrogen Bonding: Ensure no alcohol co-solvents are present. If a protic additive is necessary for turnover, use a bulky, non-nucleophilic acid (e.g., pivalic acid) that provides protonation without disrupting the primary chiral pocket[1].

Section 4: Validated Experimental Protocol

Cu(I)-Catalyzed Asymmetric 1,3-Dipolar Cycloaddition

This self-validating protocol details the synthesis of densely substituted 3-fluoropyrrolidines, establishing four contiguous stereocenters with high fidelity[4].

Materials & Reagents:

• Dipolarophile: (Z)-β-fluoro-β-(pyridin-2-yl)acrylate methyl ester (0.3 mmol)

• Azomethine Ylide Precursor: N-(4-chlorobenzylidene)glycine methyl ester (0.2 mmol)

• Catalyst: Cu(CH₃CN)₄BF₄ (5 mol%)

• Chiral Ligand: Chiral N,O-ligand (5.5 mol%)

• Base: Cs₂CO₃ (10 mol%)

• Solvent: Anhydrous Diethyl Ether (2.0 mL)

Step-by-Step Methodology:

• Catalyst Complexation (Self-Validation Checkpoint):

  • In a flame-dried Schlenk tube under an argon atmosphere, add Cu(CH₃CN)₄BF₄ (5 mol%) and the chiral N,O-ligand (5.5 mol%).

  • Inject 1.0 mL of anhydrous diethyl ether. Stir at room temperature for 30 minutes.

  • Causality: Pre-complexation is critical. The slight excess of ligand (5.5 vs 5 mol%) ensures no free, achiral copper remains in solution, which would otherwise catalyze a racemic background reaction and plummet the ee.

• Ylide Generation:

  • Add the azomethine ylide precursor (0.2 mmol) and Cs₂CO₃ (10 mol%) to the active catalyst solution.

  • Causality: The mild base (Cs₂CO₃) deprotonates the α-proton of the imino ester. The resulting enolate coordinates to the chiral Cu(I) complex, locking the azomethine ylide into a rigid, metallated W-shaped conformation[2].

• Cycloaddition:

  • Dissolve the (Z)-β-fluoroacrylate dipolarophile (0.3 mmol) in 1.0 mL of anhydrous diethyl ether and add it dropwise to the reaction mixture at room temperature.

  • Causality: Dropwise addition maintains a low concentration of the dipolarophile, preventing uncatalyzed homodimerization. Ether provides the optimal low-dielectric environment to maintain the tight ion-pair of the transition state[4].

• Reaction Monitoring & Quenching:

  • Stir the mixture at room temperature. Monitor via TLC (Hexanes/EtOAc) until the imino ester is completely consumed (typically 12-24 hours).

  • Quench the reaction by filtering the mixture through a short pad of Celite.

  • Causality: Celite filtration effectively removes the insoluble inorganic base and the copper catalyst, halting any further epimerization of the sensitive stereocenters.

• Isolation and Analytical Validation:

  • Concentrate the filtrate under reduced pressure.

  • Determine the diastereomeric ratio (dr) by taking a ¹H NMR of the crude mixture prior to chromatography. This self-validates that the dr is inherent to the reaction and not an artifact of purification[4].

  • Purify via flash column chromatography (silica gel) to isolate the pure endo-3-fluoropyrrolidine. Determine ee via chiral HPLC.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: TLC Monitoring of Pyrrolidine Scaffolds

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals handling pyrrolidine-based compounds. Pyrrolidines are highly polar, basic secondary amines (pKa ~11.3) that frequently present chromatographic challenges on standard silica gel due to strong ionic interactions with acidic silanol groups.

This portal provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure reproducible Thin Layer Chromatography (TLC) analysis.

TLC Optimization Workflow

TLC optimization workflow for pyrrolidine scaffolds.

Section 1: Self-Validating Experimental Protocols

Do not merely follow these steps; understand the chemical causality behind them. Each protocol includes a validation checkpoint to ensure your system is performing correctly before you commit valuable reaction mixtures.

Protocol 1: Preparation of Base-Modified Eluent Systems

Causality: Standard silica gel (SiO₂ 60) features surface silanol groups (Si-OH) that act as Brønsted acids. When basic pyrrolidines interact with these sites, they protonate and bind tightly, causing the compound to streak across the plate[1][2]. Adding a volatile tertiary amine competitively blocks these acidic sites, allowing the pyrrolidine to partition normally based on polarity[1].

• Solvent Selection: Prepare the bulk organic mobile phase (e.g., Hexanes/Ethyl Acetate or Dichloromethane/Methanol).

• Modifier Addition: Add 1% to 2% (v/v) Triethylamine (Et₃N) or concentrated aqueous Ammonium Hydroxide (NH₄OH) to the eluent[1]. Note: Et₃N is preferred for non-polar systems (Hex/EtOAc), while NH₄OH is ideal for polar systems (DCM/MeOH).

• Equilibration: Place the solvent in the TLC chamber with a piece of filter paper to saturate the atmosphere. Allow 10 minutes for equilibration.

• Plate Pre-treatment (Optional): For highly sensitive pyrrolidines, pre-run the blank TLC plate in the base-modified solvent to fully deactivate the silica, then dry before spotting.

• Validation Check: Spot a reference pyrrolidine standard. A symmetrical, non-tailing spot confirms sufficient silanol deactivation.

Protocol 2: Ninhydrin Staining for Secondary Amines

Causality: Pyrrolidines lack conjugated π-systems, rendering them UV-inactive. Ninhydrin reacts with the secondary amine of the pyrrolidine ring via an oxidative deamination and condensation mechanism. Unlike primary amines that form Ruhemann's purple, pyrrolidines typically produce distinct pink, orange, or yellow chromophores[3].

• Reagent Preparation: Dissolve 200 mg of ninhydrin in 95 mL of n-butanol and add 5 mL of 10% acetic acid.

• Application: After developing and thoroughly drying the TLC plate (critical: remove all Et₃N modifier, which will cause dark background staining), dip the plate rapidly into the ninhydrin solution.

• Development: Heat the plate using a heat gun or hot plate at 120 °C for 1-3 minutes.

• Validation Check: The appearance of a bright pink, yellow, or orange spot confirms the presence of the pyrrolidine scaffold[3].

Protocol 3: Dragendorff’s Reagent Preparation

Causality: Dragendorff's reagent contains potassium tetraiodobismuthate, which forms a heavy ion-pair complex with protonated secondary and tertiary amines, precipitating as a highly visible colored spot[4][5].

• Solution A: Dissolve 1.7 g of basic bismuth(III) nitrate in 100 mL of water/glacial acetic acid (4:1 v/v).

• Solution B: Dissolve 40 g of potassium iodide in 100 mL of distilled water.

• Working Solution: Mix 5 mL of Solution A, 5 mL of Solution B, 20 mL of glacial acetic acid, and 70 mL of water.

• Application: Dip the dried TLC plate. Heating is not required.

• Validation Check: Immediate formation of an orange-brown spot on a pale yellow background confirms the presence of the basic amine[4][5].

Section 2: Troubleshooting FAQs

Q1: Why does my pyrrolidine intermediate streak across the entire TLC plate? A: Streaking is the macroscopic symptom of microscopic acid-base interactions. Pyrrolidine is a strong secondary amine. As it migrates, it continuously protonates and binds to the acidic silanol sites on the silica gel, leaving a "tail"[1][2]. Resolution: Introduce 1-2% Triethylamine (Et₃N) into your mobile phase. Et₃N acts as a sacrificial Lewis base, saturating the active silanol sites so your analyte can partition freely[1]. Additionally, ensure you are not overloading the plate; high sample concentrations exacerbate streaking[6].

Q2: My pyrrolidine derivative is invisible under UV (254 nm). How can I reliably track the reaction progress? A: Unless the pyrrolidine nitrogen is conjugated (e.g., N-Boc, N-Fmoc, or attached to an aromatic ring), it will not absorb UV light. Resolution: You must use a chemical stain. Ninhydrin is the gold standard for secondary amines, yielding a pink or orange spot upon heating[3]. If your reaction mixture contains other interfering primary amines, use Dragendorff's reagent, which is highly selective for alkaloids and basic amines, producing an immediate orange spot without heating[4].

Q3: I added Et₃N to my solvent, but my pyrrolidine analogs are still co-eluting. What is the next step? A: If basic modifiers fail to resolve the co-elution, the intrinsic selectivity of standard normal-phase silica is insufficient for your specific structural analogs. Resolution: Switch the stationary phase to amine-functionalized silica (NH₂-silica) plates. These plates have propyl-amine groups covalently bonded to the silica surface, inherently preventing acidic interactions and offering a completely different selectivity profile[7][8]. This eliminates the need for Et₃N in the mobile phase, which is highly advantageous if you plan to transfer the method to flash column chromatography, as it simplifies post-purification solvent removal[7].

Section 3: Quantitative Data Summaries

Table 1: Mobile Phase Modifiers for Pyrrolidines

Modifier	Typical Concentration	Best Solvent System	Mechanism of Action
Triethylamine (Et₃N)	1% - 2% (v/v)	Hexanes / Ethyl Acetate	Competitively binds and neutralizes acidic silanol groups[1].
Ammonium Hydroxide (NH₄OH)	1% - 2% (v/v)	Dichloromethane / Methanol	Deactivates silica; highly volatile for easy removal under vacuum[1].
Acetic Acid (AcOH)	1% - 2% (v/v)	Variable	Forces acidic impurities to remain protonated, narrowing bands (Not recommended for basic pyrrolidines)[2].

Table 2: Visualization Reagents for Pyrrolidine Scaffolds

Stain	Target Functional Group	Visual Result	Heating Required?
Ninhydrin	Primary & Secondary Amines	Pink, Orange, or Yellow spots[3]	Yes (120 °C)
Dragendorff	Alkaloids, Basic Amines	Orange/Brown spots[4][5]	No
PMA	Universal (Redox active)	Blue/Green spots on yellow[5]	Yes (120 °C)
Iodine Vapor	Universal (Reversible)	Brown spots[5]	No

References

• Title : TLC Stains Preparation - ChemicalDesk.Com | Source : blogspot.com | URL : 4

• Title : Thin Layer Chromatography | Source : illinois.edu | URL : 5

• Title : TLC Stains | Source : liv.ac.uk | URL : Link

• Title : Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns | Source : benchchem.com | URL : 1

• Title : Complete Guide to Thin Layer Chromatography Sample Preparation | Source : organomation.com | URL : 6

• Title : RediSep amine functionalized column | Source : teledyneisco.com | URL : 7

• Title : Why does adding acetic acid eliminate streaks in TLC | Source : echemi.com | URL : 2

• Title : When should I use an amine-bonded silica for flash chromatography? | Source : biotage.com | URL : 8

• Title : Organic Syntheses Procedure | Source : orgsyn.org | URL : 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. echemi.com [echemi.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. ChemicalDesk.Com: TLC Stains Preparation [allchemist.blogspot.com]
• 5. scs.illinois.edu [scs.illinois.edu]
• 6. organomation.com [organomation.com]
• 7. teledyneisco.com [teledyneisco.com]
• 8. biotage.com [biotage.com]

Technical Support Center: Resolving Scalability Issues in Pyrrolidine Synthesis

Welcome to the Technical Support Center for Pyrrolidine Synthesis. This guide is designed for researchers, chemists, and process development professionals who are transitioning pyrrolidine synthesis from the laboratory bench to pilot plant or manufacturing scale. The pyrrolidine ring is a cornerstone scaffold in pharmaceuticals and specialty chemicals, making its efficient, scalable synthesis a critical challenge.[1][2]

Scaling up a chemical synthesis is rarely a linear process; what works for a 1-gram reaction can fail spectacularly at the 1-kilogram scale.[3] This guide provides in-depth, troubleshooting advice in a direct question-and-answer format to address the most common and complex issues encountered during the scale-up of pyrrolidine synthesis.

Section 1: Thermal Management and Exotherm Control

One of the most critical challenges in scaling up synthesis is managing the reaction's heat output. The surface-area-to-volume ratio decreases dramatically as reactor size increases, making heat dissipation less efficient and increasing the risk of thermal runaways.

Q: My reductive amination reaction to form a pyrrolidine derivative is showing a dangerous temperature spike upon scale-up, leading to byproducts. What are the primary causes and mitigation strategies?

A: A significant exotherm during scale-up is a classic sign of inadequate heat transfer. In the lab, a simple ice bath provides sufficient cooling. In a large reactor, this is not feasible. The heat generated by the reaction (e.g., reduction of an imine intermediate with a hydride source) exceeds the rate at which the reactor's cooling jacket can remove it.

Causality:

• Hydride Addition: The addition of reducing agents like sodium borohydride (NaBH₄) is often highly exothermic, especially when reacting with protic solvents or carbonyl compounds.

• Localized Concentration: Adding the reducing agent too quickly creates localized "hot spots" where the reaction rate accelerates uncontrollably, leading to thermal decomposition of reagents or products and the formation of impurities.

• Reaction Kinetics: The intrinsic kinetics of the reductive amination process can be very fast, releasing a large amount of energy in a short period.

Troubleshooting & Mitigation Protocol:

• Perform Calorimetry Studies: Before any scale-up, use a reaction calorimeter (e.g., RC1) to measure the heat of reaction, the maximum temperature of the synthetic reaction (MTSR), and the heat transfer coefficient of your intended vessel. This data is non-negotiable for safe scale-up.

• Control Reagent Addition: Switch from a single-portion addition of the reducing agent to a slow, controlled feed using a syringe pump or a dosing pump. This maintains a manageable temperature by ensuring the rate of heat generation does not exceed the rate of heat removal.

• "Reverse" Addition: Consider adding the reaction mixture to a slurry of the reducing agent at a controlled rate. This can sometimes help maintain a steadier temperature profile.

• Select a Safer Reducing Agent or Solvent: If the exotherm is unmanageable, evaluate alternative reducing agents with more moderate reactivity. For instance, sodium triacetoxyborohydride is often milder than sodium borohydride. Similarly, using a higher-boiling-point solvent can provide a larger temperature window to operate within safely.

Section 2: Catalyst Selection, Activity, and Recovery

Catalysts that perform brilliantly on the bench can exhibit drastically different behavior in a large-scale reactor. Issues like deactivation, poor mixing, and difficult recovery become major operational hurdles.

Q: The heterogeneous palladium catalyst (Pd/C) for my intramolecular cyclization to form a pyrrolidine is showing significantly reduced activity and a shorter lifespan in the pilot reactor compared to lab-scale runs. How can I troubleshoot this?

A: Catalyst deactivation on scale-up is a frequent and costly problem. The root cause often lies in a combination of factors that are negligible at the small scale but become dominant in a larger system.

Common Causes of Deactivation:

• Poisoning: Trace impurities in starting materials, solvents, or even leached metals from the reactor can act as catalyst poisons. Sulfur- and nitrogen-containing compounds are common culprits that can deactivate palladium catalysts.[4]

• Mechanical Attrition: The high shear forces from industrial-sized agitators can physically break down the catalyst support (e.g., carbon), creating fines that foul the catalyst bed and are difficult to filter.

• Mass Transfer Limitations: In a large, poorly agitated reactor, the transport of reactants to the catalyst surface can become the rate-limiting step, not the catalytic reaction itself. This makes the process appear less efficient and can lead to side reactions.[3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for catalyst deactivation.

Data-Driven Catalyst Selection:

Catalyst Type	Scale-Up Advantages	Scale-Up Challenges	Best For...
Heterogeneous (e.g., Pd/C)	Easy to recover via filtration; reusable.	Susceptible to poisoning; mass transfer limits; attrition.	Batch hydrogenations, transfer hydrogenations.[5]
Homogeneous (e.g., Grubbs')	High activity and selectivity; not diffusion limited.	Difficult to remove from product; often costly; potential for metal contamination.	Ring-closing metathesis where high selectivity is key.[6]
Biocatalyst (e.g., Imine Reductase)	High enantioselectivity; mild conditions (aqueous, RT).	Limited substrate scope; enzyme stability; requires cofactor regeneration.	Asymmetric synthesis of chiral pyrrolidines.[7]

Section 3: Work-up and Purification Challenges

Purification methods that are routine in the lab, such as column chromatography, are often economically and practically unfeasible at an industrial scale.[8][9] Issues like emulsion formation, difficult extractions, and product isolation become significant bottlenecks.

Q: During the aqueous work-up of my N-aryl pyrrolidine synthesis, I'm encountering a persistent emulsion that makes phase separation nearly impossible, leading to significant product loss. What can I do?

A: Emulsion formation is a common problem when scaling up reactions involving basic nitrogen compounds and biphasic solvent systems. The product itself can act as a surfactant, stabilizing the interface between the aqueous and organic layers.

Protocol for Breaking Emulsions at Scale:

• Change Solvent System: If possible, switch to a more non-polar organic solvent like toluene or heptane instead of dichloromethane or ethyl acetate. The greater density difference can facilitate separation.

• Brine Wash: Add a saturated sodium chloride (brine) solution. This increases the ionic strength of the aqueous phase, which helps to break the emulsion by "salting out" the organic components.

• pH Adjustment: Carefully adjust the pH of the aqueous layer. Making the aqueous layer more basic (or acidic, depending on your product's stability) can alter the charge of your amine product, potentially destabilizing the emulsion.

• Filtration: For stubborn emulsions, filtering the entire biphasic mixture through a pad of a filter aid like Celite® can physically disrupt the emulsion layer. This is often surprisingly effective at scale.

• Consider Alternative Purification: If extraction remains problematic, evaluate non-chromatographic purification methods:

  • Distillation: If your pyrrolidine product is thermally stable and volatile, fractional distillation under vacuum can be a highly effective and scalable purification method.[10]

  • Crystallization: Often the most desirable method for large-scale purification. Investigate different solvent systems to induce crystallization of the product or a salt form (e.g., hydrochloride salt), leaving impurities behind in the mother liquor.

Frequently Asked Questions (FAQs)

Q1: My pyrrolidine synthesis involves Sodium Borohydride (NaBH₄). What are the key safety considerations for handling this reagent at a multi-kilogram scale?

A1: Sodium borohydride is a water-reactive solid that releases flammable hydrogen gas upon contact with water, acids, or even moist air.[11] At scale, a hydrogen evolution incident can lead to a fire or explosion.

• Handling: Always handle NaBH₄ in a dry, inert atmosphere (e.g., a glovebox or under a nitrogen blanket). Use tools and containers made of compatible materials like polyethylene; do not store it in glass containers that can pressurize.[11]

• Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, safety goggles, a face shield, and compatible gloves (nitrile or neoprene).[12][13]

• Quenching: Never quench excess NaBH₄ with water directly. A slow, controlled addition of a protic solvent like isopropanol or acetone in a well-ventilated area is the standard procedure. The quench must be cooled, as it is also exothermic.

• Spill Cleanup: In case of a spill, cover the material with a dry, inert powder like sand or soda ash.[12] Do NOT use water.[12] Collect the material in a clearly labeled, vented container for disposal.

Q2: I am considering a [3+2] cycloaddition to synthesize a complex pyrrolidine. Are these reactions generally scalable?

A2: Yes, [3+2] cycloadditions are powerful and often highly scalable methods for constructing the pyrrolidine ring, frequently with excellent stereocontrol.[2][14] However, scalability depends on the specific reagents. If the reaction generates an unstable intermediate (like some azomethine ylides), precise control over temperature and concentration is crucial. Catalyst choice is also vital; while a complex chiral ligand might provide excellent enantioselectivity on the bench, its cost and availability could be prohibitive for large-scale production.[15]

Q3: How can I avoid using column chromatography to purify my final pyrrolidine product at a 10 kg scale?

A3: Avoiding chromatography is a primary goal of process chemistry.[16] Focus on these three strategies:

• Telescoping Reactions: Design the synthetic route so that the crude product from one step is clean enough to be used directly in the next without isolation. This minimizes handling and purification losses.

• Crystallization: This is the gold standard for industrial purification. Experiment extensively with different solvents, anti-solvents, temperatures, and seeding to develop a robust crystallization protocol. Formation of a salt (e.g., hydrochloride, tartrate) can often induce crystallization where the freebase will not.

• Distillation: For liquid pyrrolidines, vacuum distillation is a highly effective technique for removing non-volatile impurities.[10]

References

• Title: Synthesis of pyrrolidones via reductive amination of LA. Source: ResearchGate URL: [Link]

• Title: Profiling the Privileges of Pyrrolidine-Based Catalysts in Asymmetric Synthesis: From Polar to Light-Driven Radical Chemistry Source: ACS Catalysis URL: [Link]

• Title: Construction of N-Aryl-Substituted Pyrrolidines by Successive Reductive Amination of Diketones via Transfer Hydrogenation Source: MDPI URL: [Link]

• Title: Sodium Borohydride SOP Source: University of Washington URL: [Link]

• Title: Reductive amination/cyclization of levulinic acid to pyrrolidones versus pyrrolidines by switching the catalyst from AlCl3 to RuCl3 under mild conditions Source: Green Chemistry (RSC Publishing) URL: [Link]

• Title: SODIUM BOROHYDRIDE Safety Data Sheet Source: Sdfine URL: [Link]

• Title: General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams Source: ACS Publications URL: [Link]

• Title: Structure-guided semi-rational design of an imine reductase for enantio-complementary synthesis of pyrrolidinamine Source: Semantic Scholar URL: [Link]

• Title: Western Carolina University Standard Operating Procedure for the use of Sodium borohydride Source: Western Carolina University URL: [Link]

• Title: Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines Source: PMC (PubMed Central) URL: [Link]

• Title: Efficient Method for the Synthesis of Chiral Pyrrolidine Derivatives via Ring-Closing Enyne Metathesis Reaction Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Dewatering and purification of crude pyrrolidine Source: Google Patents URL

• Title: Synthesis of Functionalized Pyrrolidinone Scaffolds via Smiles-Truce Cascade Source: Organic Letters (ACS Publications) URL: [Link]

• Title: Scalable Synthesis of Biologically Relevant Spirocyclic Pyrrolidines Source: ACS Omega URL: [Link]

• Title: Fine Chemical Synthesis at Scale: Challenges and How to Tackle Them Source: Pure Synth URL: [Link]

• Title: High-Throughput Purification of Combinatorial Libraries II: Automated Separation of Single Diastereomers from a 4-Amido-pyrrolidone Library Containing Intentional Diastereomer Pairs Source: ResearchGate URL: [Link]

• Title: What progress in catalyst deactivation? Source: Eurokin URL: [Link]

• Title: Exercises in pyrrolidine chemistry: gram scale synthesis of a Pro-Pro dipeptide mimetic with a polyproline type II helix conformation Source: PubMed URL: [Link]

• Title: Recent Advances in the Synthesis of Pyrrolidines Source: IntechOpen URL: [Link]

• Title: Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors Source: MDPI URL: [Link]

• Title: Recent Advances in the Synthesis of Pyrrolidines Source: ResearchGate URL: [Link]

• Title: New Pyrrolidine Synthesis Method Revealed: Latest Research, Applications & Expert Analysis Source: 2024 China Chemistry News URL: [Link]

• Title: Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities Source: Drug Development and Delivery URL: [Link]

• Title: Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry Source: Chromatography Online URL: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the GC-MS Analysis of Polar Amine Metabolites: A Focus on Pyrrolidine-Based Structures

For Researchers, Scientists, and Drug Development Professionals

The Analytical Challenge: Polar, Hydrophilic Metabolites

Metabolites of compounds like trans-3,4-Pyrrolidinediyldimethanol hydrochloride are anticipated to be highly polar and hydrophilic due to the presence of hydroxyl (-OH) and amine (-NH) functional groups. These characteristics present significant challenges for traditional analytical methods.[1][2] In Gas Chromatography (GC), analytes must be volatile and thermally stable to be effectively separated.[3][4][5][6] Polar molecules, however, exhibit low volatility and a tendency to interact with active sites within the GC system, leading to poor peak shapes and inaccurate quantification.[7]

This guide will use the analysis of pyrrolidine-based metabolites as a practical framework to explore the premier solution to this challenge: chemical derivatization followed by GC-MS analysis. We will dissect a validated protocol, compare its performance against Liquid Chromatography-Mass Spectrometry (LC-MS), and provide the necessary framework for selecting the optimal analytical strategy.

The Gold Standard for Volatiles: GC-MS with Derivatization

For the analysis of volatile and semi-volatile compounds, GC-MS is a powerful and often preferred technique due to its high resolving power, robust nature, and the extensive, standardized electron ionization (EI) mass spectral libraries available for compound identification.[3][8] However, to make polar metabolites like pyrrolidine derivatives "GC-amenable," a chemical derivatization step is essential.[9][10]

The Rationale for Derivatization: Derivatization is a chemical modification process that converts polar functional groups (like -OH and -NH) into less polar, more volatile, and more thermally stable moieties.[7][11] This process is not merely a sample preparation step; it is the core of the analytical strategy, designed to:

• Increase Volatility: By replacing active hydrogens, derivatization reduces intermolecular hydrogen bonding, allowing the analyte to readily enter the gas phase.[10]

• Improve Thermal Stability: Derivatives are often less prone to degradation at the high temperatures of the GC injector and column.[7]

• Enhance Chromatographic Performance: The resulting nonpolar derivatives exhibit better interaction with common nonpolar GC columns, leading to sharper, more symmetrical peaks.

• Increase Mass Spectrometric Sensitivity: Derivatization can introduce specific fragmentation patterns that are characteristic and easily detectable by the mass spectrometer.

A Validated GC-MS Protocol for Pyrrolidine Metabolite Analysis

This protocol outlines a self-validating system for the analysis of pyrrolidine-based metabolites in a biological matrix (e.g., plasma or urine), incorporating principles from established bioanalytical method validation guidelines.[12][13][14]

Experimental Workflow Diagram

Caption: A typical workflow for the GC-MS analysis of polar metabolites.

Step-by-Step Methodology:

• Sample Preparation (Solid Phase Extraction - SPE):

  • Rationale: To isolate the metabolites of interest from the complex biological matrix (proteins, salts, etc.) and to concentrate the sample. A mixed-mode cation exchange SPE cartridge is often effective for retaining polar amines.

  • Protocol:

    • Condition an SPE cartridge with methanol followed by equilibration with water.

    • Load the pre-treated biological sample (e.g., 1 mL of plasma).

    • Wash the cartridge with a weak organic solvent to remove interferences.

    • Elute the metabolites with an appropriate solvent (e.g., 5% ammonium hydroxide in methanol).

    • Evaporate the eluate to complete dryness under a gentle stream of nitrogen.

• Derivatization (Silylation):

  • Rationale: Silylation is a common and effective derivatization technique for compounds with active hydrogens.[10] Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) are widely used. BSTFA reacts with the -OH and -NH groups to form more volatile trimethylsilyl (TMS) derivatives.[7]

  • Protocol:

    • To the dried extract, add 100 µL of an anhydrous solvent (e.g., acetonitrile) to redissolve the residue.[7]

    • Add 100 µL of BSTFA + 1% TMCS.[7]

    • Cap the vial tightly and heat at 70-80°C for 30-60 minutes.[7]

    • Allow the vial to cool to room temperature before injection.

• GC-MS Analysis:

  • Rationale: The GC separates the derivatized metabolites based on their boiling points and polarity. The mass spectrometer fragments the molecules and detects the resulting ions, providing both qualitative and quantitative information.

  • Typical Parameters:

    • GC System: Agilent 8890 GC or equivalent.

    • Column: A nonpolar column, such as a 30 m x 0.25 mm I.D. x 0.25 µm DB-5ms or equivalent, is ideal for separating the nonpolar derivatives.

    • Injection: 1 µL, Splitless mode.

    • Oven Program: Start at 80°C, hold for 1 min, ramp to 280°C at 15°C/min, hold for 5 min.

    • MS System: Agilent 5977B MSD or equivalent.

    • Ionization: Electron Ionization (EI), 70 eV.

    • Acquisition Mode: Full Scan for metabolite identification and Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.

Comparative Analysis: GC-MS vs. LC-MS/MS

While GC-MS is a robust technique, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a powerful alternative, particularly for polar, non-volatile, and thermally labile compounds.[4][5] The choice between them depends critically on the specific analytical goals.[4]

Decision Framework: Choosing the Right Technique

Caption: A decision tree for selecting between GC-MS and LC-MS/MS.

Performance Comparison

The following table objectively compares the performance of GC-MS (with derivatization) and LC-MS/MS for the analysis of polar amine metabolites.

Feature	GC-MS with Derivatization	LC-MS/MS	Rationale & Supporting Data
Analyte Compatibility	Volatile & thermally stable (post-derivatization).[3]	Broadly compatible with polar, non-volatile, and thermally labile compounds.[5][6]	LC-MS operates at ambient temperatures, making it ideal for large biomolecules that would decompose under GC conditions.[3][5]
Sample Preparation	Multi-step: requires extraction and chemical derivatization.[3]	Often simpler, but requires careful control of pH and buffers.[3]	Derivatization can be time-consuming and a source of variability.[3][15] LC-MS may require specialized chromatography like HILIC for very polar compounds.[16][17]
Chromatographic Resolution	Excellent separation efficiency, especially for isomers.[3][8]	Generally lower than GC, but sufficient for most applications.	The long, narrow-bore capillary columns used in GC provide superior resolving power compared to typical LC columns.[9]
Sensitivity	High for targeted analytes.	Often provides superior limits of detection (LOD) in targeted bioanalysis.[3][4]	Techniques like tandem mass spectrometry (MS/MS) in LC systems significantly reduce background noise, enhancing sensitivity.
Identification Confidence	High. Extensive, standardized EI libraries (e.g., NIST) allow for confident spectral matching.[3]	High, but relies more on fragmentation patterns and retention time matching with standards.	EI produces reproducible fragmentation patterns, whereas ESI (used in LC-MS) can be more variable and susceptible to matrix effects.
Cost & Maintenance	Generally lower initial purchase and ongoing operational costs.[3][6]	Higher initial investment and maintenance requirements.[3][5]	GC uses inert gases (Helium, Nitrogen) which are cheaper than the high-purity solvents required for LC.[3]
Robustness & Throughput	Very robust and reliable. Derivatization can be a bottleneck for high throughput.[15]	High throughput is achievable with modern autosamplers and fast gradients.[18]	LC-MS systems can be more sensitive to matrix effects, requiring more frequent cleaning and maintenance.

The Case for LC-MS/MS as an Alternative

For many applications in drug development, LC-MS/MS is the preferred platform.[12] Its primary advantage is the ability to analyze polar compounds in their native state, eliminating the need for derivatization.[5] This is particularly beneficial when dealing with:

• Thermally Labile Metabolites: Conjugated metabolites (e.g., glucuronides) are often not amenable to the high temperatures of GC.

• High-Throughput Screening: The elimination of the derivatization step significantly shortens sample preparation time.

• Very Polar Analytes: Techniques like Hydrophilic Interaction Liquid Chromatography (HILIC) are specifically designed to retain and separate highly polar molecules that are challenging even for reversed-phase LC.[16][17][19]

Conclusion and Recommendations

The choice between GC-MS and LC-MS/MS for the analysis of trans-3,4-Pyrrolidinediyldimethanol hydrochloride metabolites is not a matter of one technique being universally superior. It is a strategic decision based on the specific requirements of the study.

• Choose GC-MS when:

  • The primary goal is structural confirmation and identification, leveraging extensive EI libraries.

  • High chromatographic resolution is needed to separate isomeric metabolites.

  • Cost is a significant consideration.

  • The metabolites are known to be stable and produce robust derivatives.

• Choose LC-MS/MS when:

  • The metabolites are thermally labile, highly polar, or of high molecular weight.

  • The highest sensitivity is required for trace-level quantification.

  • High-throughput analysis is a priority.

  • The lab has established expertise in managing matrix effects and developing LC methods.

For a comprehensive drug metabolism study, a hybrid approach is often most powerful. GC-MS can be used for the identification and quantification of smaller, less polar metabolites, while LC-MS/MS can be employed for the larger, conjugated, and more polar species, providing a complete picture of the metabolic fate of the parent compound. All methods must be validated according to regulatory guidelines to ensure data integrity and reliability.[12][20][21]

References

• Essential FDA Guidelines for Bioanalytical Method Valid
• GC-MS vs LC-MS: How to Choose for Metabolomics Research. (2025). Arome Science.
• Challenges in Analysis of Hydrophilic Metabolites Using Chromatography Coupled with Mass Spectrometry. (n.d.). MDPI.
• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. (2025). Frontiers.
• Derivatization Techniques for GC Analysis of Primary Amines: Application Notes and Protocols. (n.d.). Benchchem.
• Discovery Metabolomics LC/MS Methods Optimized for Polar Metabolites. (n.d.). LabRulez LCMS.
• FDA Adopts ICH Final Guidance On Bioanalytical Method Valid
• GC-MS vs LC-MS. (2026).
• Discovery Metabolomics LC/MS Methods Optimized for Polar Metabolites. (n.d.). HPST.
• Bioanalytical Method Validation Guidance for Industry. (2020). FDA.
• Bioanalytical Method Validation - Guidance for Industry. (2018). FDA.
• LC-MS vs. GC-MS: Which Is More Suitable for Biomolecules? (2025).
• A Rapid Reversed-Phase LC-MS Method for Polar Metabolite Profiling. (2026).
• Increasing reporting confidence in metabolomics; RP and HILIC LC-MS/MS analysis in multiple tissue studies. (n.d.). Shimadzu.
• GC-MS: The yin to LC-MS's yang. (2013). Biocompare.
• How to Choose Between LC and GC for Your Analytical Needs. (2025). ILT.
• Challenges in Analysis of Hydrophilic Metabolites Using Chromatography Coupled with Mass Spectrometry. (n.d.).
• Derivatiz
• Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS. (2025). MDPI.
• The Derivatization and Analysis of Amino Acids by GC-MS. (n.d.). Sigma-Aldrich.
• The Challenges of Analytical Chromatography We Can Leave in the Past. (2020). Technology Networks.

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Navigating Structural Complexity: A Comparative Guide to NMR Spectroscopy for Pyrrolidine Derivatives

As a Senior Application Scientist, I frequently encounter the unique analytical hurdles presented by pyrrolidine-containing active pharmaceutical ingredients (APIs). The five-membered nitrogen heterocycle is ubiquitous in drug design, yet its inherent conformational flexibility—rapidly interconverting between Cγ -endo and Cγ -exo envelope puckers[1]—complicates structural elucidation. Furthermore, the presence of multiple stereocenters and diastereotopic protons often results in severe spectral overlap.

This guide provides an objective, data-driven comparison of three NMR platforms: 80 MHz Benchtop NMR , 400 MHz Standard High-Field NMR , and 600 MHz Advanced High-Field NMR (CryoProbe) . By examining their mechanistic performance, we can establish a self-validating workflow for the unambiguous structural confirmation of pyrrolidine derivatives.

The Contenders: Technology Overview and Mechanistic Principles

To make informed experimental choices, we must first understand the physical causality behind each instrument's capabilities:

• 80 MHz Benchtop NMR: Utilizing neodymium permanent magnets, these systems have revolutionized at-line analysis. While limited in chemical shift dispersion, modern benchtop systems offer excellent field homogeneity and incorporate internal lock systems that eliminate the need for deuterated solvents, making them ideal for rapid process monitoring[2].

• 400 MHz Standard High-Field (Room Temperature Probe): The workhorse of the analytical lab. Operating with superconducting magnets, it provides sufficient chemical shift dispersion to resolve most first-order multiplets. However, trace impurity analysis or complex 2D experiments on mass-limited samples can be time-prohibitive.

• 600 MHz Advanced High-Field (CryoProbe): This system cools the RF transmit/receive coils and the preamplifier to cryogenic temperatures (~20 K). This drastic reduction in Johnson-Nyquist thermal motion of electrons minimizes electronic noise, yielding up to a 4- to 5-fold enhancement in Signal-to-Noise Ratio (SNR) compared to equivalent room temperature probes[3].

Mechanistic Challenges in Pyrrolidine NMR

Why do we need high-field or cryogenically cooled probes for these specific molecules?

• Diastereotopic Protons & Spectral Overlap: The Cβ and Cγ methylenes in substituted pyrrolidines contain geminal protons that are magnetically non-equivalent. At low fields (80 MHz), these appear as convoluted second-order multiplets between 1.5 and 3.5 ppm. High magnetic fields (600 MHz) spread these signals out in Hertz, restoring first-order splitting patterns necessary for accurate integration and assignment.

• Stereochemical Assignment: Determining the relative configuration (cis/trans) of substituents requires precise measurement of 3JHH​ spin-spin coupling constants[4]. The Karplus relationship dictates that dihedral angles near 0° or 180° yield large couplings, while those near 90° yield small couplings. If multiplets overlap, extracting these J -values is impossible without 2D J -resolved spectroscopy or high-field dispersion.

Comparative Performance Data

To objectively compare these platforms, a highly functionalized pyrrolidine derivative (2 mg, MW ~250 g/mol ) was analyzed across all three systems.

Performance Metric	80 MHz Benchtop NMR	400 MHz Standard RT Probe	600 MHz CryoProbe
Signal-to-Noise ( 1H , 1 scan)	~15:1	~150:1	>600:1
Chemical Shift Dispersion	Poor (Severe multiplet overlap)	Good (Partial overlap at Cβ/Cγ )	Excellent (First-order multiplets)
2D NOESY Acquisition Time	N/A (Impractical)	4.5 hours	35 minutes
Limit of Detection (LOD)	> 5 mg	~ 100 µg	< 5 µg
Primary Application	Reaction monitoring, raw material QC	Routine ID, simple stereochemistry	Complex stereocenters, trace impurities

Experimental Protocol: A Self-Validating Workflow

To ensure trustworthiness and reproducibility, the following step-by-step methodology must be employed when tackling a novel pyrrolidine structure using high-field NMR (600 MHz CryoProbe). This protocol is designed as a self-validating system where each step confirms the integrity of the previous one.

Step 1: Sample Preparation & Environmental Control

• Action: Dissolve 2.0 mg of the pyrrolidine API in 600 µL of anhydrous CDCl3​ (100% atom D) containing 0.03% v/v TMS.

• Causality: High-purity, anhydrous deuterated solvents prevent the dynamic exchange of the secondary amine proton (if unprotected). Rapid exchange broadens adjacent Cα and Cδ proton signals via scalar coupling relaxation, which would mask the critical J -couplings needed for stereochemical assignment.

Step 2: 1D 1H and 13C Acquisition

• Action: Acquire a standard 1D 1H spectrum (ns=16, d1=2s) and a 1D 13C{1H} spectrum (ns=256, d1=2s).

• Causality: The CryoProbe's enhanced sensitivity allows for rapid 13C acquisition even at 2 mg. This establishes the carbon backbone and identifies the number of unique chemical environments, confirming gross sample purity before committing instrument time to 2D experiments.

Step 3: 2D HSQC and HMBC for Backbone Assignment

• Action: Run a multiplicity-edited 1H−13C HSQC.

• Causality: Multiplicity editing differentiates CH2​ groups (negative contours) from CH and CH3​ groups (positive contours). This instantly isolates the Cβ and Cγ diastereotopic methylene pairs from the Cα methine protons, resolving any remaining 1D overlap.

Step 4: 2D NOESY for Spatial Proximity (Stereochemistry)

• Action: Acquire a phase-sensitive 2D NOESY with a mixing time ( τm​ ) of 400 ms.

• Causality: A 400 ms mixing time is optimal for small molecules (MW < 500) tumbling in the extreme narrowing limit ( ωτc​≪1 ), ensuring positive NOE cross-peaks. Observing a through-space NOE enhancement between Cα and Cγ substituents definitively assigns the relative cis configuration on the five-membered ring, bypassing the ambiguity of pseudo-rotation.

Workflow Visualization

Decision workflow for NMR structural elucidation of pyrrolidine derivatives.

Conclusion

While 80 MHz benchtop systems are revolutionizing at-line process chemistry, they lack the dispersion required for de novo stereochemical assignment of complex pyrrolidines. Standard 400 MHz instruments remain the backbone of routine QA/QC. However, for drug development professionals dealing with mass-limited samples, complex multiplet overlap, or demanding 2D NOESY requirements, the 600 MHz CryoProbe is not just an alternative—it is a mechanistic necessity that ensures absolute structural confidence.

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• 4. On the configuration of five-membered rings: a spin-spin coupling constant approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Determining enantiomeric excess of chiral pyrrolidines using HPLC

Title: A Comparative Guide to Determining the Enantiomeric Excess of Chiral Pyrrolidines via HPLC

Introduction

Chiral pyrrolidines are foundational scaffolds in modern drug discovery and asymmetric catalysis. From naturally occurring tobacco alkaloids (e.g., nornicotine) to synthetic active pharmaceutical ingredients (APIs) and MacMillan organocatalysts, the stereochemistry of the pyrrolidine ring fundamentally dictates its biological and catalytic efficacy. Accurately determining the enantiomeric excess ( ee ) of these compounds is a critical analytical requirement. High-Performance Liquid Chromatography (HPLC) utilizing chiral stationary phases (CSPs) remains the industry standard for this task, offering unparalleled resolution and reproducibility.

Mechanistic Overview of Chiral Recognition

Enantiomeric separation is not achieved by physical property differences, but rather through the formation of transient, energy-differentiated diastereomeric complexes between the analyte and the chiral selector of the stationary phase[1]. For pyrrolidines, this chiral recognition is primarily driven by:

• Hydrogen Bonding: The secondary amine of the pyrrolidine ring acts as a strong hydrogen-bond donor/acceptor.

• Steric Fit: The chiral grooves of polysaccharide-based CSPs provide an asymmetric cavity. The enantiomer that sterically fits better into this cavity will exhibit stronger secondary interactions and, consequently, a longer retention time.

• π−π Interactions: If the pyrrolidine is derivatized with an aromatic group (e.g., 4-nitrobenzoyl), π−π stacking with the phenyl rings of the CSP significantly enhances enantioselectivity.

Comparative Analysis of Chiral Stationary Phases (CSPs)

Selecting the correct HPLC strategy requires balancing the specific chemical properties of the pyrrolidine (basicity, presence of a chromophore) with the resolving power of the column.

• Amylose-Based CSPs (e.g., Chiralpak® AD-H)

  • Mechanism: Composed of amylose tris(3,5-dimethylphenylcarbamate) coated on silica. The amylose polymer forms a relatively flexible, left-handed helical structure.

  • Performance: Highly versatile. The carbamate linkages provide excellent hydrogen-bonding sites. It is often the first-line choice for N-protected pyrrolidines (e.g., N-Boc-proline)[2].

  • Causality in Method Design: Because pyrrolidines are basic, they can interact irreversibly with residual silanols on the silica support, causing severe peak tailing. Adding a basic modifier like 0.1% diethylamine (DEA) to the mobile phase is mandatory to mask these silanols and ensure sharp peaks[2].

• Cellulose-Based CSPs (e.g., Chiralcel® OD-H)

  • Mechanism: Composed of cellulose tris(3,5-dimethylphenylcarbamate). Unlike amylose, cellulose forms a more rigid linear/helical conformation, creating differently shaped chiral cavities.

  • Performance: Provides complementary selectivity to amylose. If a pyrrolidine racemate co-elutes on an AD-H column, an OD-H column will frequently resolve it due to the different spatial arrangement of the carbamate interaction sites[2].

• Indirect Methods (Pre-Column Derivatization + Achiral C18)

  • Mechanism: Unprotected aliphatic pyrrolidines lack a UV chromophore, making standard UV detection at 254 nm nearly impossible. Derivatizing the pyrrolidine with a Chiral Derivatizing Agent (CDA) like Marfey's reagent, or an achiral chromophore like 4-nitrobenzoic acid, serves two purposes: it introduces a UV/fluorescent tag to drastically lower the Limit of Detection (LOD), and it converts the secondary amine into an amide, providing additional C=O sites for hydrogen bonding with the CSP[2].

Quantitative Performance Data

The following table objectively compares the chromatographic performance of different methods for resolving various pyrrolidine derivatives.

Analyte	Column / Method	Mobile Phase	Modifiers	Resolution ( Rs​ )	Retention Times ( t1​,t2​ )
(S)/(R)-Nornicotine	Direct (Normal Phase)	Hexane : Isopropanol (95:5)	None specified	> 1.5	28.0 min, 30.0 min[3]
N-Boc-proline	Chiralpak AD-H	Hexane : Ethanol	0.1% TFA	> 2.0	Not specified[2]
Derivatized 2-(Aminomethyl)-1-ethylpyrrolidine	Chiralcel OD-H (5 µm)	Hexane : Ethanol (98:2)	0.2% TEA	> 2.0	Not specified[2]
(S)-N-methylanabasine	Direct (Normal Phase)	Hexane : Isopropanol (98:2)	None specified	> 1.5	7.3 min, 8.9 min[3]

Data synthesized from established application notes and peer-reviewed syntheses[2][3]. Note: H-series columns (e.g., AD-H, OD-H) utilize 5-micron particles, providing significantly higher theoretical plate counts and sharper resolution compared to legacy 10-micron columns[4].

Experimental Protocol: Self-Validating Direct Chiral HPLC Method

To ensure absolute trustworthiness in ee determination, the following protocol integrates System Suitability Testing (SST) to self-validate the chromatographic conditions prior to sample analysis.

Phase 1: System Preparation & Equilibration

• Column Installation: Install a polysaccharide-based CSP (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase Preparation: Prepare a normal-phase isocratic mixture of HPLC-grade n-Hexane and Ethanol (90:10, v/v).

• Modifier Addition (Critical Step): Add 0.1% (v/v) Diethylamine (DEA). Causality: DEA acts as a competing base, saturating acidic residual silanols on the stationary phase to prevent the basic pyrrolidine nitrogen from sticking, thereby eliminating peak tailing[2].

• Equilibration: Pump the mobile phase at 1.0 mL/min for at least 45 minutes until the UV baseline (monitored at 210 nm or the analyte's λmax​ ) is perfectly stable.

Phase 2: System Suitability Testing (SST)

• Racemate Injection: Inject 10 µL of a standard racemic mixture of the target pyrrolidine (1 mg/mL).

• Validation Criteria: Calculate the resolution ( Rs​ ) between the two enantiomer peaks. The system is only validated for ee determination if Rs​≥1.5 (baseline resolution). If Rs​<1.5 , adjust the Hexane:Ethanol ratio (increasing Hexane generally increases retention and resolution) or lower the column temperature to 15°C to enhance transient complex stability.

Phase 3: Sample Analysis & Calculation

• Blank Injection: Inject 10 µL of the sample diluent (mobile phase) to confirm the absence of carryover peaks at the expected retention times.

• Sample Injection: Inject 10 µL of the synthesized chiral pyrrolidine sample.

• Data Processing: Integrate the area under the curve (AUC) for both the major enantiomer ( Amajor​ ) and the minor enantiomer ( Aminor​ ).

• ee Calculation: %ee=(Amajor​+Aminor​Amajor​−Aminor​​)×100

Method Development Workflow

Workflow for determining pyrrolidine enantiomeric excess via direct and indirect HPLC methods.

Sources

• 1. Update on chiral recognition mechanisms in separation science - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chiraltech.com [chiraltech.com]

A Comprehensive Guide to Catalytic Efficacy in Asymmetric Pyrrolidine Synthesis

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Introduction

Pyrrolidines are privileged pharmacophores ubiquitous in FDA-approved drugs, natural products, and chiral ligands. The construction of highly substituted, enantioenriched pyrrolidines requires robust catalytic systems capable of precise stereocontrol. In modern synthetic workflows, the choice of catalyst—whether a metal-free organocatalyst or a transition metal complex—dictates not only the stereochemical outcome but also the scalability and functional group tolerance of the reaction.

This guide provides a critical, data-supported comparison of state-of-the-art catalysts for asymmetric pyrrolidine synthesis, detailing their mechanistic causality, substrate scope, and practical implementation in drug development.

Mechanistic Paradigms: Organocatalysis vs. Transition Metal Catalysis

The synthesis of the pyrrolidine core generally relies on cycloaddition strategies (e.g., 1,3-dipolar cycloadditions, [3+2] cascades) or intramolecular cyclizations (aza-Michael additions). Catalysts are selected based on their ability to lower the lowest unoccupied molecular orbital (LUMO) of the electrophile or raise the highest occupied molecular orbital (HOMO) of the nucleophile while providing a rigid chiral environment.

Caption: Classification of asymmetric catalysts and their primary activation modes in pyrrolidine synthesis.

Organocatalytic Precision: Covalent and Non-Covalent Activation

Organocatalysis offers a metal-free approach, highly valued in late-stage pharmaceutical synthesis to avoid heavy metal contamination.

• Secondary Amines (Proline & Diarylprolinol Derivatives): These catalysts operate via covalent enamine or iminium ion intermediates. For instance, the synthesis of trifluoromethyl-substituted pyrrolidines is efficiently achieved through a domino Michael/Mannich [3+2] cycloaddition[1]. The secondary amine condenses with an α,β-unsaturated aldehyde to form a reactive iminium ion, lowering the LUMO for nucleophilic attack by an iminomalonate. Subsequent intramolecular Mannich trapping yields the pyrrolidine with excellent enantioselectivity[1].

• Bifunctional Squaramides: Squaramides rely on non-covalent, dual hydrogen-bonding interactions. They are exceptional at organizing transition states through rigid H-bond networks. In the synthesis of complex spiro-oxindole-pyrrolidine-pyrazolone scaffolds, cinchonine-derived squaramides activate both the ketimine (via the basic quinuclidine nitrogen) and the pyrazolone (via squaramide H-bond donors)[2]. This dual activation rigidly locks the 1,3-dipolar cycloaddition geometry, enabling the formation of four consecutive stereocenters with >99% ee[2].

• Chiral Phosphoric Acids (CPAs): CPAs utilize Brønsted acid catalysis. Recent breakthroughs include the "clip-cycle" synthesis of pyrrolidines, where a CPA catalyzes an enantioselective intramolecular aza-Michael cyclization[3]. The CPA simultaneously protonates the electrophilic alkene and directs the nucleophilic amine through its chiral phosphate backbone, dictating the facial selectivity of the cyclization[3].

Transition Metal Catalysis: Diastereodivergence and Cascades

Transition metals provide unique Lewis acid activation modes, often enabling reactivity profiles inaccessible to organocatalysts.

• Ag(I) and Cu(I/II) Complexes: The 1,3-dipolar cycloaddition of azomethine ylides with electron-deficient alkenes is a premier method for constructing pyrrolidines. A critical advantage of metal catalysis here is diastereodivergence[4]. Using an Ag(I)/BPE catalyst system predominantly directs an endo-approach of the dipolarophile, yielding cis-pyrrolidines. Conversely, switching to a Cu(II)/DTBM-segphos complex forces an exo-approach due to the extreme steric bulk of the DTBM groups, selectively yielding trans-pyrrolidines[4].

• Gold(I) Cascades: Combining organocatalysis with transition metal catalysis allows for rapid complexity generation. A notable example is the one-pot asymmetric nitro-Mannich/hydroamination cascade[5]. A bifunctional organocatalyst first establishes the stereocenters, followed by a Gold(I)-catalyzed intramolecular hydroamination of an allene to close the pyrrolidine ring. Gold's superior π-acidity is essential for activating the allene without disrupting the preceding organocatalytic step[5].

Caption: Diastereodivergent 1,3-dipolar cycloaddition workflow using Ag(I) vs. Cu(II) catalysts.

Quantitative Comparison of Catalytic Systems

The following table summarizes the performance metrics of the discussed catalytic systems. Data is aggregated from standardized benchmark reactions to provide a direct comparison.

Catalyst Class	Representative Catalyst	Activation Mode	Target Reaction	Yield (%)	Enantioselectivity (ee)	Diastereoselectivity (dr)	Scalability / Notes
Secondary Amine	Jørgensen-Hayashi Diarylprolinol	Iminium / Enamine	Domino Michael/Mannich [3+2]	75–92%	90–99%	>19:1	High; Ideal for late-stage functionalization.
Squaramide	Cinchonine-derived Squaramide	Dual H-Bonding	1,3-Dipolar Cycloaddition	85–98%	92–99%	>20:1	High; Metal-free, excellent for spiro-compounds.
Chiral Phosphoric Acid	BINOL-derived CPA	Brønsted Acid	Aza-Michael "Clip-Cycle"	70–95%	88–96%	N/A (often single stereocenter)	Medium; Highly dependent on substrate basicity.
Ag(I) Complex	AgOAc / (R,R)-BPE	Lewis Acid	1,3-Dipolar Cycloaddition	80–95%	90–98%	>95:5 (endo / cis)	High; Requires exclusion of light.
Cu(II) Complex	Cu(OTf)₂ / DTBM-segphos	Lewis Acid	1,3-Dipolar Cycloaddition	78–90%	85–95%	>90:10 (exo / trans)	Medium; Sensitive to moisture during complexation.
Au(I) / Organo	Bifunctional Thiourea + AuCl	π-Activation	Nitro-Mannich / Hydroamination	65–85%	85–96%	>15:1	Low-Medium; Complex one-pot cascade optimization.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality for each critical step is explicitly defined.

Protocol A: Squaramide-Catalyzed 1,3-Dipolar Cycloaddition (Organocatalysis)

Objective: Synthesis of highly functionalized spiro-pyrrolidines via metal-free dual hydrogen-bond activation[2].

• Preparation: In an oven-dried 10 mL Schlenk tube, add the ketimine precursor (0.1 mmol) and the α,β-unsaturated pyrazolone (0.12 mmol, 1.2 equiv).

• Catalyst Addition: Add the cinchonine-derived squaramide catalyst (5 mol%). Causality: A low catalyst loading is sufficient because the rigid H-bonding network creates a highly organized, low-energy transition state.

• Solvent Addition: Dissolve the mixture in anhydrous CH₂Cl₂ (1.0 mL) at room temperature.

• Reaction Monitoring (Self-Validation): Stir the reaction mixture. The initial suspension will gradually turn into a clear, homogenous solution as the substrates are consumed and the highly soluble spiro-pyrrolidine product forms. Monitor via TLC (Hexanes/EtOAc 2:1, UV visualization).

• Workup: Once starting materials are consumed (typically 12-24 h), directly load the crude mixture onto a silica gel column. The lack of metal catalysts eliminates the need for aqueous quenching or metal scavenging, streamlining the purification process.

Protocol B: Cu(II)-Catalyzed Diastereoselective 1,3-Dipolar Cycloaddition (Metal Catalysis)

Objective: Synthesis of trans-pyrrolidines via exo-selective Lewis acid catalysis[4].

• Complexation: In a flame-dried Schlenk flask under Argon, combine Cu(OTf)₂ (5 mol%) and (R)-DTBM-segphos (5.5 mol%) in anhydrous THF (2.0 mL). Stir at room temperature for 1 hour. Causality: Pre-stirring is mandatory to ensure complete formation of the chiral metallo-complex. Self-Validation: The solution will transition from a pale suspension to a distinct deep green/blue homogeneous solution, confirming complex formation.

• Substrate Addition: Cool the solution to -20 °C. Add the azomethine ylide precursor (iminoester, 0.2 mmol) and the dipolarophile (0.22 mmol).

• Dipole Generation: Add triethylamine (Et₃N, 10 mol%) dropwise. Causality: The base deprotonates the α-proton of the coordinated iminoester, generating the reactive metallo-azomethine ylide. The bulky DTBM groups on the ligand physically block the endo trajectory, forcing the dipolarophile to approach via the exo face.

• Quenching & Purification: After 18 hours (verify completion by TLC), quench the reaction by filtering through a short pad of Celite to remove the copper catalyst. Concentrate the filtrate and purify via flash chromatography.

Sources

• 1. Asymmetric synthesis of functionalized trifluoromethyl-substituted pyrrolidines via an organocatalytic domino Michael/Mannich [3+2] cycloaddition - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. The catalytic asymmetric synthesis of CF3-containing spiro-oxindole-pyrrolidine-pyrazolone compounds through squaramide-catalyzed 1,3-dipolar cycloaddition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stereochemical diversity in pyrrolidine synthesis by catalytic asymmetric 1,3-dipolar cycloaddition of azomethine ylides - Chemical Communications (RSC Publishing) DOI:10.1039/C9CC05238K [pubs.rsc.org]
• 5. One-Pot Asymmetric Nitro-Mannich/Hydroamination Cascades for the Synthesis of Pyrrolidine Derivatives: Combining Organocatalysis and Gold Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the X-ray Crystallography of Pyrrolidine Hydrochloride Salts

For researchers and professionals in drug development, the solid-state characterization of active pharmaceutical ingredients (APIs) is a cornerstone of ensuring safety, stability, and efficacy. Pyrrolidine hydrochloride salts are a prevalent class of compounds, with the pyrrolidine ring serving as a "privileged scaffold" in medicinal chemistry.[1] The formation of a hydrochloride salt is a common strategy to improve the physicochemical properties of an API, such as its aqueous solubility and stability, which are critical for bioavailability.[2][3][4]

This guide provides an in-depth comparison of the primary X-ray diffraction techniques used to elucidate the three-dimensional structure of these crystalline salts. As a self-validating framework, we will not only detail the protocols but also explore the causality behind experimental choices, empowering researchers to troubleshoot and adapt these methods for their specific molecules. We will compare the "gold standard" of single-crystal X-ray diffraction (SCXRD) with the versatile and high-throughput technique of powder X-ray diffraction (PXRD), supplemented by other essential analytical methods.

The Foundational Comparison: Single-Crystal vs. Powder XRD

The choice between SCXRD and PXRD is dictated by the stage of drug development and the specific questions being asked. SCXRD provides an unambiguous, high-resolution 3D molecular structure, while PXRD offers a rapid "fingerprint" of the bulk crystalline material.[5][6][7]

Feature	Single-Crystal X-ray Diffraction (SCXRD)	Powder X-ray Diffraction (PXRD)
Primary Output	Absolute 3D molecular structure, bond lengths, bond angles, stereochemistry.[8]	A diffraction pattern (plot of intensity vs. diffraction angle 2θ).
Sample Requirement	A single, high-quality crystal (typically 0.1-0.3 mm).	A few milligrams of microcrystalline powder.
Primary Application	Definitive structure elucidation of a new chemical entity.	Polymorph screening, phase identification, quality control, stability studies.[9][10]
Strengths	Unambiguous structural determination.[11] Provides precise atomic coordinates and conformational details.	High-throughput and non-destructive.[5][10] Essential for identifying different crystalline forms (polymorphs).[10]
Limitations	Growing suitable single crystals can be a significant bottleneck.	Cannot determine a novel structure from the pattern alone (though modern methods are improving this).[12][13] The 1D pattern is a dimensional reduction of 3D crystal information.
Causality Check	Why SCXRD? To definitively prove the molecular connectivity, conformation, and packing of a new pyrrolidine HCl salt, which is a regulatory requirement.	Why PXRD? To ensure batch-to-batch consistency, screen for potentially more stable (or soluble) polymorphic forms, and detect phase changes under stress conditions (e.g., humidity, heat).[10]

The Decisive Factor: The Quest for a Single Crystal

The primary challenge and rate-limiting step for SCXRD is obtaining a single crystal of sufficient quality. Hydrochloride salts, being ionic, have a high affinity for hydration and can be hygroscopic.[4][14] This can complicate crystallization efforts. The success of crystallization depends on creating a state of slow supersaturation, allowing molecules to organize into a well-ordered lattice.

Common Crystallization Techniques for Pyrrolidine Hydrochloride Salts:

• Slow Evaporation: The most straightforward method. The salt is dissolved in a suitable solvent (or solvent system) to near-saturation, and the solvent is allowed to evaporate slowly over days or weeks.[15]

• Vapor Diffusion (Hanging/Sitting Drop): Ideal for small quantities. A concentrated solution of the salt is allowed to equilibrate with a larger reservoir of a solvent in which the compound is less soluble (the "anti-solvent"), slowly inducing crystallization.

• Cooling Crystallization: A saturated solution at an elevated temperature is slowly cooled, decreasing the solubility and promoting crystal growth.[]

Experimental Protocols: A Self-Validating Workflow

The following protocols are designed to be robust and provide clear checkpoints for success.

Protocol 1: Single Crystal Growth of a Pyrrolidine Hydrochloride Salt

This protocol explains not just the steps, but the reasoning behind them to allow for intelligent adaptation.

Objective: To grow diffraction-quality single crystals of a novel pyrrolidine hydrochloride salt.

Materials:

• Pyrrolidine hydrochloride salt (~20 mg)

• Selection of solvents (e.g., Methanol, Ethanol, Isopropanol, Acetonitrile, Water)

• Selection of anti-solvents (e.g., Diethyl ether, Hexanes, Dichloromethane)

• Small glass vials (1-2 mL) with loose-fitting caps or septa for piercing.

• Microscope for crystal inspection.

Methodology:

• Solubility Screening (The "Why"): Before setting up crystallizations, test the solubility of your compound in various solvents. The ideal solvent will dissolve the compound completely at a moderate concentration. This avoids using excessive material and ensures you can achieve supersaturation.

• Setup: Slow Evaporation:

  • Dissolve 5-10 mg of the salt in the minimum amount of a chosen solvent (e.g., methanol) in a small vial.

  • Cap the vial and let it stand for 10 minutes to ensure full dissolution.

  • Loosen the cap slightly (or pierce with a needle) to allow for very slow solvent evaporation.

  • Causality: A fast evaporation rate will cause the material to "crash out" as a powder. A slow rate is critical for ordered growth.[17]

  • Place the vial in a vibration-free location.

• Setup: Vapor Diffusion:

  • In a 1 mL vial, dissolve 5-10 mg of the salt in a minimal amount of a good solvent (e.g., water or methanol).

  • Place this small vial inside a larger vial (e.g., a 20 mL scintillation vial) containing 2-3 mL of an anti-solvent (e.g., isopropanol or diethyl ether).

  • Seal the larger vial. The anti-solvent vapor will slowly diffuse into the inner vial, reduce the solubility of the salt, and induce crystallization.

  • Causality: This method provides exquisite control over the rate of supersaturation, often yielding higher quality crystals than slow evaporation.

• Monitoring & Harvesting:

  • Check the vials daily under a microscope without disturbing them.

  • Once crystals of suitable size (~0.1 mm) with sharp edges and clear faces are observed, they should be harvested.

  • Carefully remove a crystal using a cryo-loop and immediately flash-cool it in liquid nitrogen for transport to the diffractometer.

  • Trustworthiness Check: A good crystal will extinguish light evenly under cross-polarized light microscopy, indicating a single lattice.

Protocol 2: PXRD for Polymorph and Stability Screening

Objective: To identify all accessible crystalline forms of a pyrrolidine hydrochloride salt and assess their stability.

Materials:

• Pyrrolidine hydrochloride salt (~100 mg)

• Various solvents for slurry experiments.

• PXRD sample holders.

• Environmental chamber for PXRD (if available).

Methodology:

• Sample Preparation:

  • Gently grind ~5-10 mg of the bulk material to ensure a random orientation of crystallites.

  • Pack the powder into the sample holder, ensuring a flat, level surface.

  • Causality: Grinding breaks up preferred orientation, where plate-like or needle-like crystals might lie flat, biasing the diffraction intensities. A random orientation is crucial for data that represents the true bulk average.

• Data Collection:

  • Collect a PXRD pattern of the initial bulk material at ambient conditions. This is your reference pattern.

• Polymorph Screen (Slurry Conversion):

  • Place ~10-15 mg of the salt into several vials.

  • Add different solvents (e.g., water, ethanol, ethyl acetate) to create mobile slurries.

  • Agitate the slurries at a controlled temperature (e.g., 25°C and 40°C) for several days.

  • Causality: According to thermodynamic principles, the least stable form will dissolve and the most stable form will crystallize out over time in a given solvent. This is a powerful way to find the most stable polymorph.

  • After the equilibration period, filter the solids, allow them to dry, and collect a PXRD pattern for each.

• Data Analysis:

  • Compare the PXRD patterns from the slurry experiments to the original reference pattern.

  • New, distinct patterns indicate the formation of new polymorphs or solvates.[18]

  • Trustworthiness Check: Each unique crystalline form will have a reproducible and characteristic PXRD pattern, defined by the unique positions (2θ angles) and relative intensities of the diffraction peaks.[19][20]

Visualizing the Workflows

A clear understanding of the experimental pathway is critical for planning and execution. The following diagrams, rendered in DOT language, outline the logical flow for both SCXRD and PXRD analyses.

Caption: Workflow for Single-Crystal X-ray Diffraction (SCXRD).

Caption: Workflow for Powder X-ray Diffraction (PXRD) Analysis.

Complementary Techniques for a Holistic Profile

While powerful, XRD techniques do not tell the whole story. A robust characterization package integrates data from multiple analytical methods to build a complete picture of the salt's properties.

Technique	Information Provided	Why it Complements XRD
Differential Scanning Calorimetry (DSC)	Measures heat flow into or out of a sample as a function of temperature. Detects melting points, phase transitions, and desolvation events.[15]	Orthogonally confirms phase transitions observed by variable-temperature PXRD. The melting point is a key characteristic of a specific polymorph.
Thermogravimetric Analysis (TGA)	Measures changes in mass as a function of temperature.	Quantifies the amount of solvent or water in a crystal lattice (distinguishing a hydrate/solvate from an anhydrate), which PXRD can only suggest qualitatively.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the molecular structure in solution. Solid-state NMR (ssNMR) can probe the local environment in the crystalline state.[21][22]	Confirms the chemical identity of the molecule being analyzed by XRD. ssNMR can distinguish between polymorphs based on differences in the local atomic environments.
Fourier-Transform Infrared (FTIR) & Raman Spectroscopy	Vibrational spectroscopy techniques sensitive to chemical bonds and functional groups.[15][23]	Can detect changes in hydrogen bonding between different polymorphs. Often used as a rapid, complementary fingerprinting technique alongside PXRD.

Conclusion: An Integrated Approach to Solid-State Characterization

The crystallographic analysis of pyrrolidine hydrochloride salts is not a matter of choosing a single "best" technique, but of deploying the right tools to answer the right questions at the right time. Single-crystal X-ray diffraction provides the definitive structural answer, a foundational piece of data for any new chemical entity. Powder X-ray diffraction, in contrast, is the workhorse of pharmaceutical development, essential for ensuring the stability, purity, and consistency of the final drug product.[10]

By integrating these core diffraction techniques with complementary thermal and spectroscopic methods, and by understanding the causal principles behind the experimental protocols, researchers and drug development professionals can build a comprehensive and robust understanding of their material. This integrated approach is the bedrock of modern solid-state chemistry, de-risking development and ultimately leading to safer and more effective medicines.

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Validation of optical purity using Mosher's amide analysis

Validation of Optical Purity: A Comparative Guide to Mosher’s Amide Analysis

For drug development professionals and synthetic chemists, validating the enantiomeric excess (ee) and absolute configuration of chiral intermediates is a non-negotiable quality control step. Because enantiomers can exhibit drastically different pharmacological profiles—ranging from therapeutic efficacy to severe toxicity—optical purity must be rigorously confirmed. While techniques like Chiral High-Performance Liquid Chromatography (HPLC) are industry staples for high-throughput analysis, Mosher’s Amide Analysis remains an indispensable, self-validating spectroscopic method for the absolute characterization of chiral amines and alcohols.

This guide objectively compares Mosher's method against alternative analytical techniques and provides a field-proven, causality-driven protocol for synthesizing and analyzing Mosher's amides.

Mechanistic Principles: The Power of Anisotropy

Mosher's method utilizes α -methoxy- α -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl) as a 1[1]. Because enantiomers are indistinguishable in an achiral Nuclear Magnetic Resonance (NMR) environment, they must be converted into diastereomers. By covalently coupling a racemic or enantioenriched amine with enantiopure MTPA-Cl, the enantiomers are transformed into diastereomeric amides.

The analytical brilliance of Mosher's reagent lies in its structural electronics. The phenyl and trifluoromethyl groups2[2], which shields or deshields adjacent protons on the analyte depending on their spatial orientation. This induces a large, baseline-resolved chemical shift difference ( Δδ ) between the diastereomeric products in both 1 H and 19 F NMR spectra, allowing for precise integration and ee quantification[2].

Workflow for Mosher's amide synthesis and NMR analysis for optical purity validation.

Comparative Guide: Mosher's Method vs. Alternatives

When selecting an analytical method for stereochemical validation, researchers must weigh method development time against the depth of structural data required. The table below outlines how Mosher's method compares to Chiral HPLC and Polarimetry.

Parameter	Mosher's Amide Analysis (NMR)	Chiral HPLC	Polarimetry
Core Principle	3[3]	Physical separation on a chiral stationary phase[3]	Measurement of bulk optical rotation
Primary Output	Diastereomeric ratio via 1 H / 19 F NMR integration	Chromatographic peak area ratio	Specific rotation [α]D​
Method Development	Minimal (Standardized derivatization protocol)	Extensive (Requires screening columns/mobile phases)	None (Requires highly pure sample & literature value)
Absolute Configuration	Yes (via Advanced Mosher's Δδ models)	No (Unless compared against a known standard)	No (Only indicates (+)/(-) rotation direction)
Sample Requirement	~1–5 mg	~0.1–1 mg	>10 mg (Concentration dependent)

Strategic Takeaway: While Chiral HPLC is superior for routine, high-throughput batch testing in manufacturing, it cannot independently determine absolute 3D configuration. Mosher's method is the gold standard during early-stage synthesis and structural elucidation because it3[3] without the need to purchase expensive, specialized chiral columns.

Experimental Protocol: Synthesis of MTPA Amides

To ensure a self-validating system, the derivatization must be driven to 100% completion. Incomplete reactions risk kinetic resolution—where one enantiomer reacts faster than the other—which artificially skews the final ee calculation.

Required Reagents:

• Chiral secondary amine (Analyte)

• (R)-(-)- and (S)-(+)- α -methoxy- α -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl)

• N,N-Diisopropylethylamine (DIEA / Hünig's base)

• Anhydrous dichloromethane (CH 2​ Cl 2​ )

• Deuterated chloroform (CDCl 3​ )

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried flask under an inert atmosphere (N 2​ or Ar), dissolve the chiral amine (1.0 eq, ~5-10 mg) in anhydrous CH 2​ Cl 2​ (0.1–0.25 M).

  • Causality: Anhydrous conditions are critical. MTPA-Cl is highly moisture-sensitive and will rapidly hydrolyze into MTPA acid in the presence of water. MTPA acid will not react with amines without additional coupling agents, leading to incomplete conversion.

• Base Addition: Add Hünig's base (DIEA, 1.5 eq) to the solution.

  • Causality: For sterically hindered secondary amines, 4[4]. DIEA's bulky isopropyl groups prevent unwanted background reactions (such as ketene formation or reagent degradation) that can occur between MTPA-Cl and less hindered tertiary amines.

• Derivatization: Slowly add (S)-MTPA-Cl (1.2 eq) to the stirred solution. Stir at ambient temperature until Thin-Layer Chromatography (TLC) indicates the complete disappearance of the starting amine (typically 1-2 hours).

  • Causality: Using a slight molar excess (1.2 eq) of MTPA-Cl guarantees that both the fast-reacting and slow-reacting enantiomers are fully converted into amides, effectively eliminating kinetic resolution artifacts[3].

• Workup & Isolation: Concentrate the mixture under reduced pressure. Quench the residue with 1M NH 4​ Cl, extract with CH 2​ Cl 2​ , and purify via a short silica microcolumn (e.g., hexanes/EtOAc) to isolate the pure MTPA amide.

  • Causality: Removing unreacted MTPA-Cl and base byproducts is essential. Residual reagent will introduce overlapping signals in the NMR spectra, destroying the baseline resolution required for precise integration.

• NMR Acquisition: Dissolve the purified amide in CDCl 3​ . Acquire high-resolution 1 H and 19 F NMR spectra.

Data Interpretation: The Self-Validating System

Enantiomeric Excess (ee) Calculation

While 1 H NMR can be used, 19 F NMR is the superior choice for quantification . The fluorine nucleus has a 100% natural abundance, and the CF 3​ group of the Mosher's moiety appears as a sharp, intense singlet. Because the analyte's carbon skeleton lacks fluorine, there is zero background noise or complex J-coupling overlap.

To calculate the optical purity, simply integrate the two baseline-resolved CF 3​ singlets corresponding to the major and minor diastereomers:

ee(%)=Areamajor​+Areaminor​∣Areamajor​−Areaminor​∣​×100

Absolute Configuration (Advanced Mosher's Method)

To determine the 3D spatial arrangement of the molecule, the sample must be derivatized twice—once with (R)-MTPA-Cl and once with (S)-MTPA-Cl. By comparing the 1 H NMR spectra of both derivatives, you calculate the chemical shift difference for the protons surrounding the stereocenter: Δδ=δS​−δR​ .

• Protons that yield a positive Δδ are spatially located on the right side of the MTPA plane.

• Protons that yield a negative Δδ are located on the left side of the MTPA plane. Mapping these signs onto a standard conformational model allows for the unambiguous assignment of the (R) or (S) absolute configuration[3].

References

• ACS Publications. MTPA (Mosher) Amides of Cyclic Secondary Amines: Conformational Aspects and a Useful Method for Assignment of Amine Configuration. Available at:[Link]

• Wikipedia. Chiral derivatizing agent. Available at:[Link]

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A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation of Pyrrolidine Compounds

Introduction: The Pyrrolidine Ring in Modern Drug Discovery

The pyrrolidine ring, a five-membered saturated heterocycle containing a single nitrogen atom, is a cornerstone of modern medicinal chemistry. Its prevalence stems from its ability to confer desirable physicochemical properties such as increased aqueous solubility and improved metabolic stability, while also serving as a versatile scaffold for constructing complex molecular architectures. From the potent anticancer agents targeting KRAS G12C to the widely studied pyrrolizidine alkaloids and synthetic cathinones, the pyrrolidine moiety is integral to the structure and function of numerous pharmacologically active compounds.

For researchers in drug discovery and development, accurate structural characterization of these molecules is paramount. Mass spectrometry (MS) stands as the principal analytical tool for this purpose, offering unparalleled sensitivity and structural information. However, the very properties that make the pyrrolidine ring attractive in drug design—namely its basicity—present unique challenges in structural elucidation via tandem mass spectrometry (MS/MS). This guide provides an in-depth comparison of the fragmentation patterns of pyrrolidine-containing compounds under different ionization regimes, offering field-proven insights and detailed protocols to navigate these challenges effectively.

The Dichotomy of Ionization: EI vs. ESI Fragmentation

The fragmentation pathway of a pyrrolidine-containing molecule is fundamentally dictated by the ionization method employed. Electron Ionization (EI), typically coupled with Gas Chromatography (GC), and Electrospray Ionization (ESI), the workhorse of Liquid Chromatography (LC-MS), generate different precursor ions—a radical cation (M•+) in EI and a protonated molecule ([M+H]+) in ESI—which subsequently fragment via distinct mechanisms.

Electron Ionization (EI): The Alpha-Cleavage Paradigm

In GC-EI-MS, molecules are bombarded with high-energy electrons (typically 70 eV), leading to the ejection of an electron and the formation of a high-energy molecular ion (M•+). For saturated heterocycles like pyrrolidine, the most favorable fragmentation pathway is initiated by the localization of the radical and charge on the nitrogen atom.

The primary and most characteristic fragmentation event is alpha-cleavage , the homolytic cleavage of a C-C bond adjacent to the nitrogen atom. This results in the loss of an alkyl radical and the formation of a stable, resonance-stabilized iminium cation. For the unsubstituted pyrrolidine ring, this leads to the loss of a hydrogen atom, but for substituted pyrrolidines, it dictates the primary fragmentation. A subsequent retro-Diels-Alder (RDA) type reaction can lead to the loss of ethylene, resulting in a smaller iminium ion. These predictable pathways make EI-MS a powerful tool for identifying known pyrrolidine compounds against spectral libraries.[1][2]

Caption: General EI fragmentation pathway for the pyrrolidine ring.

Electrospray Ionization (ESI): The Challenge of Charge Sequestration

ESI is a soft ionization technique that generates even-electron, protonated molecules ([M+H]+) in the gas phase, making it ideal for larger, more polar, and thermally labile compounds.[3][4] In compounds containing a basic pyrrolidine ring, the proton will preferentially localize on the pyrrolidine nitrogen.

During collision-induced dissociation (CID) in an MS/MS experiment, this charge localization has a profound effect. The dominant fragmentation pathway is often the neutral loss of the entire pyrrolidine-containing substituent.[5][6][7] The pyrrolidine acts as a "proton sink," sequestering the charge and readily cleaving from the parent molecule.[8][9] While this produces a strong signal, the resulting fragment ion corresponding to the loss of the pyrrolidine moiety can be uninformative about the rest of the molecular structure.[8][9] This phenomenon is particularly challenging in metabolite identification and impurity profiling, where modifications on the core scaffold are of primary interest.

A classic example is seen in the analysis of α-pyrrolidinophenone synthetic cathinones. Under ESI-MS/MS, the base peak is almost always formed through the loss of the neutral pyrrolidine molecule (a loss of 71 Da).[5][6][10]

Caption: Dominant neutral loss pathway in ESI-MS/MS.

Comparative Analysis: Characteristic Fragments of Pyrrolidine Classes

The following table summarizes characteristic fragment ions for different classes of pyrrolidine-containing compounds, comparing observations from EI-MS and ESI-MS/MS where applicable.

Compound Class	Ionization	Precursor Ion	Characteristic Fragment Ion (m/z)	Structural Assignment / Loss	Citation(s)
Pyrrolizidine Alkaloids	EI	M•+	220, 136, 120, 93	Necine nucleus fragments	[1]
ESI	[M+H]+	120, 138, 94	Fragments of the necine nucleus after ester loss	[1][11]
α-Pyrrolidinophenones	ESI	[M+H]+	[M+H - 71]+	Neutral loss of the pyrrolidine ring	[5][6][7]
ESI	[M+H]+	91	Tropylium ion (from further fragmentation)	[5][7]
Proline/Hydroxyproline	ESI	[M+H]+	70 (Pro), 86 (Hyp)	Immonium ions	[12]
KRAS G12C Inhibitors	ESI	[M+H]+	Dominant pyrrolidine-related ion	Charge sequestration on pyrrolidine	[8][9]

A Field-Proven Solution: In-Source Fragmentation (ISF)

To overcome the challenge of charge sequestration in ESI-MS, a powerful and transferable workflow involves the intentional use of In-Source Fragmentation (ISF) .[8][9] While typically considered an undesirable phenomenon, ISF can be optimized to selectively cleave the labile pyrrolidine group within the ion source, before the precursor ion is selected for MS/MS analysis.

By increasing source parameters like the fragmentor or capillary exit voltage, enough energy is supplied to induce the neutral loss of the pyrrolidine moiety. The resulting, more informative core fragment ion is then selected as the precursor for the MS/MS scan. Tandem mass spectrometry on this ISF-generated precursor provides extensive fragmentation and significantly greater structural coverage of the core molecule compared to traditional MS/MS on the intact protonated molecule.[8][9]

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Biological activity comparison between cis and trans pyrrolidine isomers

Biological Activity Comparison Between Cis and Trans Pyrrolidine Isomers: A Structural and Pharmacological Guide

Introduction

In the realm of modern drug discovery, the pyrrolidine ring is a privileged sp3-hybridized scaffold that allows medicinal chemists to escape "flatland" and project pharmacophores into three-dimensional space. However, this five-membered nitrogen heterocycle is not static; it undergoes rapid conformational interconversion known as "pseudorotation." When multiple substituents are introduced (e.g., at the 2,5- or 3,4-positions), the relative stereochemistry (cis vs. trans) fundamentally alters the energy landscape of this ring pucker[1].

As a Senior Application Scientist, I frequently observe that the choice between a cis and trans isomer is the defining factor between a highly selective clinical candidate and a toxic, off-target liability. This guide objectively compares the biological performance of these isomers, explores the mechanistic causality behind their differences, and provides a self-validating experimental framework for their evaluation.

Mechanistic Causality: Why Stereochemistry Drives Efficacy

The spatial orientation of substituents on the pyrrolidine ring dictates the vector of interaction with a target protein's binding pocket. Because of the steric constraints of the ring, a cis configuration may force a critical functional group into a pseudo-axial orientation, while the trans configuration forces it into a pseudo-equatorial position (or vice versa).

For example, in the development of G-protein coupled receptor 40 (GPR40) agonists for type 2 diabetes, a cis-4-CF3 substituent on the pyrrolidine scaffold forces the remaining groups into a pseudo-axial conformation. This specific geometric vector is an absolute requirement for full agonism, as it aligns the acidic pharmacophore perfectly with the receptor's anchoring residues while minimizing steric clashes[1]. The trans isomer adopts a conformation that disrupts this critical binding vector, resulting in weak or partial agonism.

Conformational logic of pyrrolidine isomers dictating target affinity and off-target liabilities.

Comparative Biological Activity: Quantitative Case Studies

The divergence in biological activity between cis and trans pyrrolidines is consistently observed across diverse therapeutic targets.

• Selective Androgen Receptor Modulators (SARMs): In the optimization of 6-(1-pyrrolidine)quinolin-2(1H)-ones, the stereochemistry of the 2,5-disubstituted pyrrolidine ring was paramount. The cis-2,5-dimethylpyrrolidine derivative demonstrated significantly higher in vitro agonist efficacy and potency compared to the trans-isomer[2]. The cis geometry allows the dimethyl groups to occupy specific hydrophobic sub-pockets within the androgen receptor without disrupting the core binding motif.

• Voltage-Gated Sodium Channel (NaV1.3) Blockers: During the development of Vixotrigine analogs for pain management, 2,5-substituted pyrrolidines were evaluated. While both isomers maintained use-dependent blockade of NaV1.3, the cis-isomers displayed a distinct trend toward lower blockade of the hERG potassium channel—a critical cardiovascular liability[3]. The 2S,5R (cis) configuration provided the most attractive overall profile, combining high target affinity with the lowest rat microsomal clearance[3].

• TRPV4 Antagonists: In the discovery of TRPV4 antagonists, researchers found that structure-activity relationships (SAR) could be additive when combining specific stereocenters. Combining a trans-hydroxy C4-substituent (which alone gave an 8-fold potency enhancement) with a cis-hydroxymethyl C4-substituent (6-fold enhancement) yielded a highly potent diol lead compound with a 50-fold improvement in TRPV4 activity and significantly reduced lipophilicity[4].

Quantitative Data Summary

Target / Indication	Pyrrolidine Substitution	Cis-Isomer Profile	Trans-Isomer Profile	Key Differentiator
GPR40 (Diabetes)	4-CF3, 2-acetic acid	Full agonist (pseudo-axial)	Weak/Partial agonist	Receptor anchoring vector[1]
Androgen Receptor	2,5-dimethyl	High agonist efficacy	Reduced efficacy	Hydrophobic pocket fit[2]
NaV1.3 (Pain)	2,5-disubstituted	High potency, Low hERG block	High potency, High hERG block	Cardiovascular safety margin[3]
TRPV4 (Edema)	3,4-diol derivatives	Synergistic when combined with trans	Synergistic when combined with cis	Additive SAR for potency/solubility[4]

Self-Validating Experimental Protocol: Isomeric Profiling Workflow

To ensure scientific rigor, the evaluation of pyrrolidine isomers must follow a self-validating workflow. Biological data is heavily confounded if stereochemical assignment or isomeric purity is compromised. The following step-by-step methodology ensures robust data generation by embedding internal controls and orthogonal validation at every phase.

Step 1: Stereoselective Synthesis and Rigorous Structural Elucidation

• Methodology: Synthesize isomers using stereocontrolled routes (e.g., transition-metal catalyzed asymmetric hydrogenation of pyrrolines) rather than relying solely on late-stage chiral resolution.

Step 2: Primary Target Engagement (In Vitro)

• Methodology: Execute radioligand binding or FRET-based functional assays using both isomers alongside a known clinical reference compound.

• Self-Validation (Causality): Include a structurally related inactive analog as a negative control to establish the assay's signal-to-background ratio and confirm specific binding. This ensures that any observed affinity is driven by the specific cis/trans geometry and not non-specific lipophilic partitioning.

Step 3: ADMET and Off-Target Liability Screening

• Methodology: Screen both isomers against the hERG channel (patch-clamp electrophysiology) and assess microsomal stability (human and rat liver microsomes).

• Self-Validation (Causality): The differential hERG blockade often observed between cis and trans amines is driven by basicity (pKa) and lipophilicity (LogD). Measure experimental pKa and ChromLogD simultaneously. Why? This validates whether the reduction in off-target binding is genuinely due to the 3D geometry of the isomer (steric shielding of the basic nitrogen) rather than a simple physicochemical shift.

Self-validating experimental workflow for the pharmacological profiling of pyrrolidine isomers.

Conclusion

The biological activity of pyrrolidine derivatives is inextricably linked to their stereochemistry. As demonstrated across multiple therapeutic areas, the choice between a cis and trans isomer is rarely inconsequential; it dictates the fundamental vector of pharmacophore presentation and the energy landscape of the ring. By employing rigorous structural elucidation and comprehensive ADMET profiling, drug development professionals can leverage the unique conformational dynamics of the pyrrolidine ring to optimize both efficacy and safety.

References

• Title: Discovery of Pyrrolidine Sulfonamides as Selective and Orally Bioavailable Antagonists of Transient Receptor Potential Vanilloid-4 (TRPV4) Source: ACS Publications (acs.org) URL: [Link]

• Title: Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds Source: National Institutes of Health (nih.gov) URL: [Link]

• Title: Discovery and Chemical Development of the Use-Dependent Sodium Channel Blocker Vixotrigine for the Treatment of Pain Source: ACS Publications (acs.org) URL: [Link]

• Title: Substituted 6-(1-Pyrrolidine)quinolin-2(1H)-ones as Novel Selective Androgen Receptor Modulators Source: ACS Publications (acs.org) URL: [Link]

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• 4. pubs.acs.org [pubs.acs.org]

In-Depth Comparison Guide: Certificate of Analysis (CoA) &amp; Performance Metrics for trans-3,4-Pyrrolidinediyldimethanol HCl

As drug development pivots toward advanced modalities like Lipid Nanoparticles (LNPs) and targeted small-molecule inhibitors, the structural fidelity of starting scaffolds becomes paramount. trans-3,4-Pyrrolidinediyldimethanol HCl (CAS: 1609409-08-6) is a highly specialized bifunctional building block. It is prominently utilized in the synthesis of autotaxin inhibitors and novel cationic lipids designed for mRNA delivery and KRAS gene suppression [1].

This guide objectively evaluates the Certificate of Analysis (CoA) parameters of this compound, comparing its performance against alternative chemical forms (the free base and the cis-isomer) to provide researchers with actionable, data-backed insights for their synthetic workflows.

Structural Significance & CoA Parameter Breakdown

When reviewing the CoA for trans-3,4-Pyrrolidinediyldimethanol HCl, standard UV-Vis purity checks are insufficient. Because the molecule lacks a conjugated π -system, traditional UV detectors will fail to capture impurities. Furthermore, the presence of two hydroxyl groups and a secondary amine creates a highly polar, hygroscopic environment.

Key CoA Metrics to Scrutinize:

• Purity via HPLC-ELSD/CAD: Must be ≥ 95%. Evaporative Light Scattering Detection (ELSD) is mandatory to accurately quantify non-chromophoric impurities.

• Moisture Content (Karl Fischer): Must be ≤ 1.0%. Excess water will quench downstream esterification reagents (e.g., EDC/DCC) used to attach lipid tails.

• Diastereomeric Excess (d.e.): The trans to cis ratio is critical. A d.e. of >98% ensures uniform spatial orientation of the functional groups.

Analytical workflow for validating the CoA of trans-3,4-Pyrrolidinediyldimethanol HCl.

Comparative Analysis: Why the trans-HCl Form Outperforms Alternatives

To understand the value of the high-purity trans-HCl salt, we must compare it against its common alternatives: the Free Base form and the cis-Isomer .

A. trans-3,4-Pyrrolidinediyldimethanol HCl vs. Free Base

The free base of this scaffold is notoriously difficult to handle. Secondary amines coupled with diols form highly viscous, hygroscopic oils that rapidly absorb atmospheric moisture [2].

• Causality for Selection: Salifying the compound with Hydrochloric Acid (HCl) locks the amine into a stable, crystalline (or highly manageable waxy solid) state. This prevents oxidative degradation and ensures stoichiometric fidelity during weighing. If you weigh 100 mg of the free base, up to 15% of that mass might be absorbed water, ruining the molar equivalents in sensitive coupling reactions.

B. Trans-Isomer vs. Cis-Isomer in LNP Synthesis

When synthesizing cationic lipids (e.g., Compound XIII-1 [1]), the diol groups are esterified with long-chain fatty acids (like linoleic or oleic acid).

• Causality for Selection: The trans configuration forces the two lipid tails to project in opposite spatial vectors. This increases the lipid's "cone shape" (packing parameter > 1), which is mechanistically required to induce the hexagonal ( HII​ ) phase transition during endosomal acidification. The HII​ phase disrupts the endosomal membrane, allowing the mRNA to escape into the cytoplasm. The cis-isomer forces the tails into parallel alignment, creating a cylindrical lipid that traps the payload inside the endosome.

Quantitative Data Comparison

Table 1: CoA & Handling Metrics (HCl Salt vs. Free Base)

Parameter	trans-3,4-Pyrrolidinediyldimethanol HCl	Free Base Alternative	Analytical / Synthetic Impact
Physical State	Stable solid / waxy solid	Viscous, tacky oil	HCl salt allows for precise gravimetric weighing.
Moisture (KF)	Typically < 0.5%	Rapidly reaches > 5.0%	Free base water content quenches coupling reagents.
Shelf Life	> 24 months (RT to 4°C)	< 6 months (requires Argon)	HCl salt drastically reduces supply chain degradation.
Reactivity	Requires mild base desalting	Direct reaction	HCl salt adds one minor step but guarantees purity.

Table 2: Downstream LNP Performance (Trans vs. Cis Scaffold)

Metric	Trans-Isomer Scaffold	Cis-Isomer Scaffold	Mechanistic Reason
Lipid Packing Parameter	>1.0 (Cone shaped)	≈1.0 (Cylindrical)	Trans forces divergent lipid tail orientation.
Endosomal Escape Rate	High ( >15% )	Low ( <2% )	Cone shape induces membrane-disrupting HII​ phase.
mRNA Transfection	Optimal (Therapeutic levels)	Sub-optimal	Direct result of successful endosomal escape.

Experimental Methodologies (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each step includes a built-in verification check to confirm causality and prevent downstream failure.

Protocol 1: Analytical Validation of Scaffold Purity (HPLC-ELSD)

Objective: Verify the supplier's CoA purity ( ≥ 95%) before initiating synthesis.

• Sample Preparation: Dissolve 10 mg of trans-3,4-Pyrrolidinediyldimethanol HCl in 1 mL of Methanol/Water (50:50).

  • Causality: The high polarity of the diol and the salt necessitates a highly aqueous mobile phase for complete solvation, preventing sample precipitation in the LC tubing.

• Chromatographic Separation: Inject 10 μ L onto a HILIC (Hydrophilic Interaction Liquid Chromatography) column. Run a gradient of Acetonitrile to 10 mM Ammonium Formate buffer.

  • Causality: Standard C18 columns will not retain this highly polar molecule; HILIC ensures proper retention ( k′>2 ) and peak shape.

• Detection & Validation: Route the eluent to an ELSD. Set the drift tube temperature to 60°C and gas pressure to 40 psi.

  • Self-Validation Check: The ELSD response is non-linear. Run a 5-point calibration curve of a known standard. If the R2 of the log-log calibration plot is <0.99 , the nebulizer is partially clogged and the purity calculation will be invalid.

Protocol 2: Synthesis of Cationic Lipids for LNPs

Objective: Convert the HCl scaffold into a functionalized cationic lipid (e.g., for KRAS suppression) [1].

• Desalting (Liberation of Free Amine): Suspend 1.0 eq of the HCl salt in Dichloromethane (DCM). Add 1.2 eq of Triethylamine (TEA) and stir for 30 minutes.

  • Causality: The amine must be deprotonated to act as a nucleophile for subsequent protection (e.g., Boc-anhydride) or to prevent interference during diol esterification.

• Esterification of Diols: Add 2.5 eq of Oleic Acid, followed by 3.0 eq of EDC-HCl and 0.2 eq of DMAP. Stir at room temperature for 24 hours under Argon.

  • Self-Validation Check: Monitor the reaction via TLC (Stain with Ninhydrin). The disappearance of the baseline amine spot and the appearance of a high- Rf​ product spot validates complete dual-esterification. If a mid- Rf​ spot persists, mono-esterification has occurred, indicating moisture contamination quenched the EDC.

• Purification: Wash the organic layer with 0.1 M HCl, then saturated NaHCO3​ , and dry over anhydrous Na2​SO4​ . Purify via flash chromatography.

Synthetic pathway from the trans-HCl scaffold to fully formulated Lipid Nanoparticles.

Conclusion

The selection of trans-3,4-Pyrrolidinediyldimethanol HCl over its free base or cis-isomer is not an arbitrary chemical preference; it is a calculated necessity for downstream success. The HCl salt guarantees the stoichiometric precision and shelf-stability required for reproducible synthesis, while the trans configuration provides the exact stereochemical architecture needed for advanced therapeutic applications like LNP-mediated endosomal escape. By strictly validating the CoA parameters—specifically via ELSD and Karl Fischer titration—researchers can establish a self-validating workflow that drastically reduces late-stage synthetic failures.

References

• Kyowa Kirin Co., Ltd. (2013). Cationic lipid (US Patent No. US20130108685A1).

High-resolution mass spectrometry for pyrrolidine formula confirmation

High-Resolution Mass Spectrometry for Pyrrolidine Formula Confirmation: A Comparative Guide

Introduction Pyrrolidine ( C4​H9​N ) is a ubiquitous five-membered nitrogenous heterocycle, serving as a critical pharmacophore in numerous FDA-approved drugs and biologically active alkaloids. During the synthesis and structural elucidation of novel pyrrolidine derivatives, confirming the elemental formula is a non-negotiable checkpoint. While traditional low-resolution mass spectrometry can provide a nominal mass, it cannot distinguish between isobaric molecules—compounds with the same nominal mass but different elemental compositions[1].

High-Resolution Mass Spectrometry (HRMS) bridges this gap by measuring the mass-to-charge ratio ( m/z ) to four or more decimal places. Because the strong nuclear forces binding atomic nuclei vary, the actual mass of isotopes deviates slightly from their integer values—a phenomenon known as mass defect[1]. By resolving these minute differences, HRMS allows us to determine the exact mass of a pyrrolidine derivative and unambiguously assign its chemical formula. Regulatory bodies, such as the FDA, stipulate that a mass spectrometer must consistently achieve a resolving power greater than 10,000 (Full Width at Half Maximum, FWHM) to be classified as HRMS for identity confirmation[2].

Comparative Analysis: Orbitrap vs. Q-TOF vs. Triple Quadrupole When selecting an HRMS platform for pyrrolidine formula confirmation, laboratories typically choose between Orbitrap and Quadrupole Time-of-Flight (Q-TOF) architectures. We include the Triple Quadrupole (QQQ) here strictly as a baseline to illustrate the leap in qualitative analytical power.

• Orbitrap MS: Operates by trapping ions in an orbital motion around a central spindle electrode. The image current is detected and converted via Fourier Transform into a mass spectrum. Orbitraps offer unparalleled resolving power (often >240,000 FWHM) and sub-ppm mass accuracy, making them exceptional for resolving fine isotopic structures (e.g., separating 13C and 15N isotopic contributions in pyrrolidines)[3][4].

• Q-TOF MS: Accelerates ions through a flight tube; the time it takes to reach the detector is proportional to m/z​ . While their maximum resolution (typically 40,000–100,000 FWHM) is lower than Orbitraps, Q-TOFs boast exceptionally fast scan speeds (up to 100 Hz). This makes them ideal for coupling with ultra-fast liquid chromatography (UHPLC) where peak widths are extremely narrow[5].

Table 1: Performance Comparison of Mass Spectrometry Platforms for Pyrrolidine Analysis

Feature	Orbitrap MS	Q-TOF MS	Triple Quadrupole (QQQ)
Mass Analyzer Technology	Electrostatic Ion Trap (Fourier Transform)	Time-of-Flight (TOF)	Quadrupole Mass Filters
Max Resolving Power (FWHM)	140,000 to >1,000,000	40,000 to 100,000	Unit Resolution (~0.7 Da)
Routine Mass Accuracy	< 1 to 3 ppm	1 to 5 ppm	N/A (Nominal Mass Only)
Scan Speed	Moderate (10–40 Hz)	Very Fast (Up to 100 Hz)	Ultra-Fast (MRM transitions)
Dynamic Range	> 5 orders of magnitude	4 to 5 orders of magnitude	> 6 orders of magnitude
Primary Utility for Pyrrolidines	Exact formula confirmation, isotopic fine structure	Accurate mass MS/MS, rapid screening	Targeted high-sensitivity quantitation

Self-Validating Experimental Protocol: LC-HRMS for Pyrrolidine Derivatives As an Application Scientist, I emphasize that an instrument's theoretical capability is only as good as the experimental design. The following protocol is a self-validating system designed to ensure high-fidelity data acquisition for pyrrolidine formula confirmation.

Step 1: Sample Preparation & Dilution

• Action: Dissolve the purified pyrrolidine derivative in LC-MS grade methanol or acetonitrile to create a 1 mg/mL stock. Dilute to a working concentration of 1–10 µg/mL. Filter through a 0.2 µm PTFE syringe filter[6].

• Causality: HRMS detectors are highly sensitive to space-charge effects (in Orbitraps) or detector saturation (in TOFs). Overloading the analyzer distorts the electrical fields, leading to peak broadening and significant mass shifts. Dilution ensures the ion population remains within the linear dynamic range, preserving sub-ppm mass accuracy.

Step 2: Chromatographic Separation

• Action: Inject 1-2 µL onto a C18 UHPLC column. Use a mobile phase gradient of Water (A) and Acetonitrile (B), both fortified with 0.1% Formic Acid[6].

• Causality: The basic secondary nitrogen atom in the pyrrolidine ring ( pKa​≈11.27 ) is highly susceptible to protonation. The addition of 0.1% formic acid lowers the pH of the mobile phase, ensuring the pyrrolidine is fully ionized as the [M+H]+ species before it even enters the electrospray ionization (ESI) source. This maximizes signal intensity and stabilizes the spray.

Step 3: HRMS Acquisition Parameters

• Action: Operate the HRMS in Positive ESI mode. Set the resolving power to at least 70,000 FWHM (if using an Orbitrap) or maximum resolution (if using a Q-TOF). Enable internal lock mass correction (e.g., using a known background polysiloxane peak at m/z 371.1012)[3].

• Causality: A resolution of 70,000 is the optimal inflection point between maintaining adequate scan speed across the LC peak and providing enough resolving power to separate the target analyte from complex matrix interferences. Lock mass correction continuously calibrates the mass axis against environmental drifts (temperature/voltage variations), ensuring the mass error remains <2 ppm.

Step 4: Data Processing and Formula Confirmation

• Action: Extract the ion chromatogram for the theoretical exact mass. Calculate the mass error using the formula: Δppm=TheoreticalExperimental−Theoretical​×106 .

• Causality: A mass error of <5 ppm, combined with an isotopic pattern match score of >90%, provides unambiguous, self-validating proof of the assigned elemental formula[6][7].

Workflow Visualization The following diagram illustrates the logical progression and causal relationships in the HRMS formula confirmation workflow.

Logical workflow for LC-HRMS formula confirmation of pyrrolidine derivatives.

Conclusion For the structural confirmation of pyrrolidine derivatives, HRMS is an indispensable tool. While Q-TOF systems offer superior acquisition speeds suitable for high-throughput screening, Orbitrap technology provides the ultimate resolving power necessary for complex isotopic fine structure analysis. By strictly controlling sample concentration and ionization conditions, scientists can leverage these platforms to achieve the sub-ppm mass accuracy required for definitive formula assignment.

References

• Benchchem. A Researcher's Guide: Confirming Reaction Products with High-Resolution Mass Spectrometry.

• Bioanalysis Zone. High-resolution mass spectrometry: more than exact mass.

• FDA. Memorandum - FDA.

• ACS Chemical Reviews. High-Resolution Native Mass Spectrometry.

• PMC (NIH). Comparison of High-Resolution Fourier Transform Mass Spectrometry Platforms for Putative Metabolite Annotation.

• LabRulez. The Switch Is on: from triple quadrupoles and Q-TOF to Orbitrap High Resolution Mass Spectrometry.

• Semantic Scholar. Structural Characterization and Electrochemical Studies of Selected Alkaloid N-Oxides.

• 1. bioanalysis-zone.com [bioanalysis-zone.com]
• 2. fda.gov [fda.gov]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Comparison of High-Resolution Fourier Transform Mass Spectrometry Platforms for Putative Metabolite Annotation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Safety & Regulatory Compliance

trans-3,4-Pyrrolidinediyldimethanol hydrochloride proper disposal procedures

Comprehensive Operational and Disposal Guide for trans-3,4-Pyrrolidinediyldimethanol Hydrochloride

1. Executive Summary & Compound Profiling trans-3,4-Pyrrolidinediyldimethanol hydrochloride is a specialized secondary amine salt frequently utilized as a critical building block in drug development and synthetic chemistry[1]. While the hydrochloride salt form imparts increased aqueous solubility and significantly reduces the volatility of the free pyrrolidine base, it remains a hazardous organic salt that requires stringent operational handling and strict disposal protocols[2],.

Table 1: Physicochemical Properties & Identification

Property	Specification
Chemical Name	trans-3,4-Pyrrolidinediyldimethanol hydrochloride
CAS Number	1609409-08-6
Molecular Formula	C6H13NO2 · HCl (C6H14ClNO2)
Molecular Weight	167.63 g/mol
Purity	≥95%
Storage Conditions	Room Temperature (RT), protect from moisture

2. Scientific Rationale for Safety Protocols (E-E-A-T) Our safety methodologies are built on chemical causality. Understanding why a protocol exists ensures self-validating safety practices in the laboratory:

• Dust Generation & Respiratory Hazards: As a crystalline or powdered solid, mechanical agitation can easily aerosolize the compound. Inhalation of pyrrolidine derivatives can cause severe respiratory tract irritation[3]. Therefore, negative pressure environments and wet-wiping protocols are mandatory to prevent systemic absorption.

• Oxidation Risks: Organic salts are highly susceptible to oxidation. Mixing this compound with strong oxidizers (e.g., chlorates, perchlorates, nitrates) in a waste stream can generate shock-sensitive or highly exothermic redox reactions.

• Environmental Toxicity: Despite its water solubility, the organic pyrrolidine moiety resists rapid biodegradation and can disrupt aquatic ecosystems. Drain disposal is strictly prohibited; it must be treated as hazardous chemical waste[4],[5].

3. Operational Handling Procedure Step-by-Step Methodology for Routine Laboratory Use:

• PPE Verification: Don standard laboratory personal protective equipment, including a chemically resistant lab coat, (which provide an effective barrier against organic salts and prevent dermal absorption), and ANSI-approved safety goggles[3],[6].

• Environmental Control: Conduct all weighing, transfer, and dilution operations inside a certified chemical fume hood[5]. Causality: The negative pressure of the hood captures aerosolized micro-particulates before they can enter the operator's breathing zone.

• Material Transfer: Use anti-static spatulas for transferring the solid powder. Causality: Anti-static tools prevent the fine powder from electrostatically repelling and dispersing into the ambient air, ensuring accurate mass transfer and minimizing surface contamination.

• Post-Handling Decontamination: Wipe down all balances and surfaces with a damp paper towel (using water or ethanol) to capture any microscopic dust. Dispose of the towel immediately in the solid hazardous waste bin.

4. Spill Response and Containment Workflow In the event of an accidental release, immediate and systematic containment is required to prevent exposure and environmental release[6].

Step-by-Step Spill Methodology:

• Isolate & Assess: Evacuate non-essential personnel from the immediate area. Determine if the spill is in solid (powder) or aqueous (solution) form.

• Solid Spill Clean-up: Do NOT use compressed air hoses or dry sweeping, which aerosolizes the powder[6]. Instead, cover the spill with a plastic sheet to prevent spreading, then carefully sweep it up using a dedicated dustpan, or use an explosion-proof vacuum equipped with a HEPA filter[3],[6].

• Liquid Spill Clean-up: If the salt is dissolved in a solvent, cover the liquid with an inert, dry absorbent material (e.g., dry sand, earth, or vermiculite)[4].

• Containment: Mechanically transfer the absorbed material or solid powder into a clean, dry, sealable hazardous waste container[6].

Workflow for spill response and hazardous waste containment.

5. Step-by-Step Disposal Procedures Disposal must strictly comply with local, regional, and national environmental regulations (e.g., EPA/RCRA in the United States)[4],[5].

Protocol for Waste Segregation and Disposal:

• Waste Segregation: Separate the waste into "Aqueous Organic Waste" (if dissolved) or "Solid Hazardous Waste" (for powders and contaminated packaging). Crucial Step: Ensure the waste container does not contain any strong oxidizing agents (e.g., perchlorates, nitric acid) to prevent exothermic redox reactions.

• Primary Containment: Place all surplus, non-recyclable solutions and contaminated solid residues into heavy-duty, chemically compatible containers (e.g., HDPE plastic)[5]. Do not reuse the original packaging for other chemicals[3].

• Labeling: Affix a standardized hazardous waste label. Clearly write "Hazardous Waste: trans-3,4-Pyrrolidinediyldimethanol hydrochloride (Organic Amine Salt)" and mark the primary hazard as "Toxic/Irritant".

• Storage: Store the sealed waste containers in a designated, secondary containment bunding area at room temperature, away from direct sunlight and moisture[6].

• Final Disposal: Do not pour any concentration of this compound down the drain[4]. Contact a to transport the material for high-temperature incineration, which safely breaks down the organic framework and neutralizes the chloride content[5].

References

• Calpaclab. "Product Specifications: trans-3,4-Pyrrolidinediyldimethanolhydrochloride". Retrieved from [Link]

• Lab Alley. "Chemical Waste Disposal Guidelines". Retrieved from[Link]

• Chemistry-Chemists. "Laboratory Safety for Chemistry Students: Organic Salts and Oxidation". Retrieved from [Link]

• Environmental Protection Agency (EPA). "Intermedia Priority Pollutant Guidance Documents". Retrieved from[Link]

• 1. trans-3,4-pyrrolidinediyldimethanol hydrochloride | 1609409-08-6 [sigmaaldrich.com]
• 2. calpaclab.com [calpaclab.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. laballey.com [laballey.com]
• 5. aaronchem.com [aaronchem.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]

Personal protective equipment for handling trans-3,4-Pyrrolidinediyldimethanol hydrochloride

Operational Safety and Handling Guide: trans-3,4-Pyrrolidinediyldimethanol Hydrochloride

As a critical building block in drug discovery and medicinal chemistry, trans-3,4-Pyrrolidinediyldimethanol hydrochloride (CAS: 1609409-08-6) offers a highly functionalized cyclic secondary amine scaffold[1]. However, the physical and chemical properties of this compound demand specific logistical and safety protocols to ensure both the integrity of the chemical and the safety of the researcher.

Chemical Profiling & Hazard Causality

To handle chemicals safely, researchers must understand the causality behind the hazards rather than just memorizing a safety data sheet (SDS).

Mechanistic Hazard Analysis: While free-base pyrrolidines are typically volatile, highly basic, and corrosive liquids[2], the hydrochloride (HCl) salt form of trans-3,4-Pyrrolidinediyldimethanol is a stable, non-volatile solid. However, this stabilization introduces unique handling considerations:

• Severe Hygroscopicity: The presence of two polar diol groups combined with the chloride counterion makes this compound highly hygroscopic. It will rapidly absorb atmospheric moisture, leading to clumping, degradation, and the formation of a concentrated, mildly acidic micro-environment[3].

• Irritation Causality: If the chemical dust contacts exposed skin or ocular mucosa, the ambient biological moisture (sweat, tears) rapidly dissolves the salt. This localized dissolution creates osmotic stress and a sudden drop in pH, leading to acute irritation (classified generally under GHS Category 2 for Skin/Eye in similar pyrrolidine hydrochlorides) and potential respiratory tract irritation if inhaled[3].

Personal Protective Equipment (PPE) Matrix

To mitigate the risks of moisture-induced dermal irritation and inhalation of fine particulates, the following PPE is mandatory and must be strictly adhered to[3].

PPE Category	Specification	Causality & Operational Justification
Hand Protection	Nitrile gloves (Minimum 0.11 mm thickness).	Nitrile provides excellent chemical resistance to polar organic salts. Gloves prevent natural skin moisture from solubilizing the compound on the hands.
Eye Protection	Snug-fitting chemical safety goggles (ANSI Z87.1).	Prevents airborne dust from contacting the tear film of the eye, which would immediately cause acute acidic irritation and corneal damage.
Body Protection	Flame-retardant, long-sleeved laboratory coat.	Shields the skin and personal clothing from micro-dust accumulation during weighing and transfer operations.
Respiratory	N95/P100 particulate respirator.	Required only if handling bulk quantities outside a certified fume hood, preventing the inhalation of hygroscopic dust into the moist respiratory tract.

Standard Operating Procedure (SOP): Handling & Dispensing

Every protocol must be a self-validating system to ensure absolute safety and chemical integrity.

Phase 1: Preparation & Environmental Control

• Validate Containment: Ensure the chemical fume hood is operational with a verified face velocity of 80–120 feet per minute (fpm) before opening the primary container.

• Tool Selection: Utilize anti-static weighing spatulas and weigh boats. The hygroscopic nature of the powder causes it to cling to statically charged plastic surfaces, leading to inaccurate dosing and widespread contamination.

Phase 2: Execution (Weighing & Transfer) 3. Thermal Equilibration: If the compound is stored at 2–8°C, allow the sealed container to reach ambient room temperature before opening. Opening a cold vial causes immediate condensation of atmospheric moisture onto the powder, ruining the stock. 4. Dispensing: Open the vial strictly inside the fume hood. Transfer the required mass smoothly to avoid aerosolizing the fine powder. 5. Inert Sealing: Before closing the primary container, purge the headspace with a gentle stream of inert gas (Argon or Nitrogen). This displaces atmospheric moisture and oxygen, preserving the integrity of the remaining chemical.

Phase 3: Post-Operation 6. Decontamination: Wipe down the spatulas, balance pan, and surrounding hood surface with a damp paper towel (water is an effective solvent for this highly polar salt), followed by an isopropanol wipe to ensure rapid drying.

Workflow for the safe handling and dispensing of pyrrolidine hydrochloride derivatives.

Spill Response and Disposal Plan

Because trans-3,4-Pyrrolidinediyldimethanol hydrochloride is highly water-soluble, spill response must be dynamically tailored to its physical state at the time of the incident[2].

Spill Containment Protocol

• Isolation: Immediately restrict access to the spill area. If the spill is outside a fume hood, don a particulate respirator before approaching the zone.

• Solid Spill (Dry Powder): Do not use a dry brush, which will aerosolize the hazardous dust. Instead, lightly mist the spill with water to suppress dust, then wipe it up with absorbent paper towels. Alternatively, carefully sweep using a dedicated HEPA-filtered laboratory vacuum.

• Liquid Spill (Dissolved in Solvent/Water): Cover the liquid with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand). Allow it to fully absorb the liquid[2].

• Collection: Transfer all contaminated absorbent and paper towels into a clearly labeled, sealable hazardous waste bag.

• Secondary Cleaning: Wash the spill surface thoroughly with soap and water to remove any microscopic, water-soluble residues.

Decision tree for containing and neutralizing chemical spills based on physical state.

Disposal Routing Never discharge this compound into the municipal sewer system or standard trash. The nitrogenous nature of the compound can disrupt aquatic ecosystems and wastewater treatment facilities. Route all collected waste (including contaminated gloves and weigh boats) to your institution's Environmental Health and Safety (EH&S) department for high-temperature incineration at an approved chemical waste disposal plant[4].

References

Sources

• 1. trans-3,4-pyrrolidinediyldimethanol hydrochloride | 1609409-08-6 [sigmaaldrich.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]